1-Benzylazetidin-3-amine

• CAS: 223381-58-6

Core Science & Biosynthesis

In-Depth Technical Guide to 1-Benzylazetidin-3-amine: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structural information, and synthesis of 1-Benzylazetidin-3-amine, a key intermediate in pharmaceutical research. The information is presented to support laboratory and development activities.

Core Chemical Properties and Structure

Structural Identifiers

The definitive structural identifiers for 1-Benzylazetidin-3-amine and its dihydrochloride salt are essential for accurate documentation and database searches.

Identifier	Value (for Dihydrochloride Salt)
IUPAC Name	1-benzyl-3-azetidinamine dihydrochloride
CAS Number	1307683-81-3[1]
SMILES	Cl.Cl.NC1CN(CC2=CC=CC=C2)C1[1]
InChI	1S/C10H14N2.2ClH/c11-10-7-12(8-10)6-9-4-2-1-3-5-9;;/h1-5,10H,6-8,11H2;2*1H

Physicochemical Properties

The following table summarizes the key physicochemical properties of 1-Benzylazetidin-3-amine dihydrochloride.

Property	Value	Source
Molecular Formula	C₁₀H₁₆Cl₂N₂	[1][2]
Molecular Weight	235.15 g/mol	[1][2]
Appearance	Solid (predicted)
Boiling Point	Not available
Melting Point	Not available
Density	Not available
Solubility	Soluble in water (predicted due to salt form)

Synthesis and Experimental Protocols

The synthesis of 1-Benzylazetidin-3-amine typically proceeds through the formation of its precursor, 1-benzylazetidin-3-ol. A subsequent conversion of the hydroxyl group to an amine yields the final product.

Synthesis of 1-Benzylazetidin-3-ol (Precursor)

A common and efficient method for the synthesis of 1-benzylazetidin-3-ol involves the reaction of benzylamine with an epoxide, followed by cyclization.

General Procedure: [2]

• To a solution of benzylamine in water, 2-(chloromethyl)oxirane is added slowly at a controlled temperature of 0–5 °C.

• The reaction mixture is stirred at this temperature for approximately 16 hours.

• The crude product, N-benzyl-3-amino-1-chloropropan-2-ol, is isolated by filtration, washed with water, and dried.

• The dried intermediate is then dissolved in acetonitrile (CH₃CN), and sodium carbonate (Na₂CO₃) is added.

• The mixture is heated to reflux (80–90 °C) and stirred for about 16 hours to induce cyclization, forming 1-benzylazetidin-3-ol.

Conversion to 1-Benzylazetidin-3-amine

While a specific protocol for the direct conversion of 1-benzylazetidin-3-ol to 1-benzylazetidin-3-amine is not detailed in the search results, a well-established chemical pathway for a similar transformation on a benzhydryl analogue provides a viable experimental design. This involves a two-step process of mesylation followed by amination.

Inferred Experimental Protocol (based on synthesis of 3-amino-1-benzhydrylazetidine): [3]

• Mesylation: 1-benzylazetidin-3-ol is reacted with methanesulfonyl chloride in the presence of a base like triethylamine in a suitable solvent such as acetonitrile. This converts the hydroxyl group into a good leaving group (mesylate).

• Amination: The resulting mesylate intermediate is then treated with an ammonia source, such as aqueous ammonium hydroxide in isopropanol, often under pressure in a sealed reactor at an elevated temperature (e.g., ~70 °C), to displace the mesylate and form the primary amine.

Below is a logical workflow for the synthesis of 1-Benzylazetidin-3-amine.

References

• 1. 1307683-81-3|1-Benzylazetidin-3-amine dihydrochloride|BLD Pharm [bldpharm.com]
• 2. A green and facile synthesis of an industrially important quaternary heterocyclic intermediates for baricitinib - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

1-Benzylazetidin-3-amine CAS number and physical data

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Benzylazetidin-3-amine, a valuable building block in medicinal chemistry and drug development. Due to limited direct data on this specific compound, this guide details the synthesis of its immediate precursor, 1-Benzylazetidin-3-ol, and outlines a reliable protocol for its conversion to the target amine.

Compound Identity and Physical Data

Table 1: Physicochemical Data of 1-Benzylazetidin-3-amine and its Precursor

Property	1-Benzylazetidin-3-amine (Predicted)	1-Benzylazetidin-3-ol (Experimental)
CAS Number	Not Available	18621-17-5
Molecular Formula	C₁₀H₁₄N₂	C₁₀H₁₃NO
Molecular Weight	162.23 g/mol	163.22 g/mol
Appearance	Colorless to pale yellow oil or low melting solid	-
Boiling Point	Not Available	Not Available
Melting Point	Not Available	Not Available
Solubility	Soluble in water and polar organic solvents.	-

Synthesis and Experimental Protocols

The synthesis of 1-Benzylazetidin-3-amine is most effectively achieved through a two-step process starting from commercially available reagents. The first step involves the synthesis of the key intermediate, 1-Benzylazetidin-3-ol. The second step is the conversion of the hydroxyl group to the primary amine.

Synthesis of 1-Benzylazetidin-3-ol

A robust and environmentally friendly procedure for the synthesis of 1-Benzylazetidin-3-ol has been developed, starting from benzylamine and 2-(chloromethyl)oxirane.[1]

Experimental Protocol:

• Reaction Setup: To a solution of benzylamine (30.0 g, 324 mmol) in water (450 mL), slowly add 2-(chloromethyl)oxirane (30.0 g, 280 mmol) while maintaining the temperature between 0–5 °C.[1]

• Initial Reaction: Stir the reaction mixture at 0–5 °C for 16 hours.[1]

• Isolation of Intermediate: Upon completion, isolate the crude product by filtration, wash with water (60 mL), and dry under vacuum.[1]

• Cyclization: Dissolve the dried intermediate in acetonitrile (485 mL) and add sodium carbonate (42.0 g, 396 mmol) in portions.[1]

• Final Reaction: Heat the mixture to 80–90 °C and stir under reflux for 16 hours to yield 1-Benzylazetidin-3-ol.[1]

Proposed Synthesis of 1-Benzylazetidin-3-amine

The conversion of 1-Benzylazetidin-3-ol to 1-Benzylazetidin-3-amine can be reliably achieved via a two-step process involving mesylation followed by amination. This method is adapted from a highly efficient synthesis of the analogous 3-amino-1-benzhydrylazetidine.

Experimental Protocol:

• Mesylation: React 1-Benzylazetidin-3-ol with methanesulfonyl chloride in the presence of a base like triethylamine in a suitable solvent such as acetonitrile. The resulting mesylate intermediate can often be isolated by filtration after quenching with water.

• Amination: Treat the isolated mesylate with a concentrated solution of ammonium hydroxide in a solvent like isopropanol. The reaction may be accelerated by heating in a sealed vessel, such as a Parr reactor, at approximately 70°C. This procedure is expected to yield 1-Benzylazetidin-3-amine.

Logical Relationships in Synthesis

The synthetic pathway from starting materials to the final product is a sequential process involving key chemical transformations.

Caption: Synthetic pathway for 1-Benzylazetidin-3-amine.

Applications in Drug Development

Azetidine derivatives are crucial scaffolds in medicinal chemistry. While specific biological activities for 1-Benzylazetidin-3-amine are not extensively documented, its structural motifs are present in compounds with a range of therapeutic applications. The related 1-benzhydrylazetidin-3-amine, for instance, is a known research chemical with dopamine antagonistic activity. The benzyl group in the target compound offers different steric and electronic properties compared to the benzhydryl group, which can be exploited by medicinal chemists to modulate pharmacological activity and pharmacokinetic properties of new drug candidates. The primary amine also serves as a versatile handle for further chemical modifications.

References

• 1. A green and facile synthesis of an industrially important quaternary heterocyclic intermediates for baricitinib - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Spectroscopic Characterization of 1-Benzylazetidin-3-amine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the expected spectroscopic data for the compound 1-Benzylazetidin-3-amine. Due to the limited availability of published experimental spectra for this specific molecule, this guide presents predicted data based on established spectroscopic principles and data from analogous structures. It serves as a comprehensive resource for the identification and characterization of 1-Benzylazetidin-3-amine in a laboratory setting.

Chemical Structure

IUPAC Name: 1-Benzylazetidin-3-amine CAS Number: 201409-36-5 Molecular Formula: C₁₀H₁₄N₂ Molecular Weight: 162.23 g/mol

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a molecule. Below are the predicted ¹H and ¹³C NMR spectral data for 1-Benzylazetidin-3-amine.

Predicted ¹H NMR Data

The proton NMR spectrum is expected to show distinct signals for the protons of the benzyl group and the azetidine ring.

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~ 7.35 - 7.20	Multiplet	5H	Aromatic protons (C₆H₅)
~ 3.60	Singlet	2H	Benzyl CH₂
~ 3.50	Triplet	2H	Azetidine CH₂ (adjacent to N)
~ 3.10	Quintet	1H	Azetidine CH
~ 2.80	Triplet	2H	Azetidine CH₂ (adjacent to CH)
~ 1.50	Broad Singlet	2H	Amine NH₂

Predicted ¹³C NMR Data

The carbon NMR spectrum will provide information on the different carbon environments within the molecule.

Chemical Shift (δ) ppm	Assignment
~ 140	Aromatic quaternary C
~ 129	Aromatic CH
~ 128	Aromatic CH
~ 127	Aromatic CH
~ 62	Benzyl CH₂
~ 58	Azetidine CH₂
~ 45	Azetidine CH

Infrared (IR) Spectroscopy

The IR spectrum reveals the presence of specific functional groups. For 1-Benzylazetidin-3-amine, the key absorptions are associated with the N-H bonds of the primary amine, C-N bonds, and the aromatic ring.

Wavenumber (cm⁻¹)	Intensity	Assignment
3400 - 3250	Medium, Broad	N-H stretch (primary amine)
3080 - 3030	Medium	Aromatic C-H stretch
2960 - 2850	Medium	Aliphatic C-H stretch
1650 - 1580	Medium	N-H bend (primary amine)
1600, 1495, 1450	Medium to Weak	Aromatic C=C stretch
1250 - 1020	Medium	C-N stretch
910 - 665	Broad	N-H wag (primary amine)

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule.

m/z	Interpretation
162	Molecular ion (M⁺)
91	Tropylium ion [C₇H₇]⁺ (from benzylic cleavage)
77	Phenyl cation [C₆H₅]⁺
71	Azetidin-3-amine fragment

Experimental Protocols

The following are detailed methodologies for acquiring the spectroscopic data.

NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of 1-Benzylazetidin-3-amine in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆, or D₂O) in a 5 mm NMR tube.

• Instrumentation: A standard NMR spectrometer with a proton frequency of 300 MHz or higher.

• ¹H NMR Acquisition:

  • Pulse Sequence: Standard single-pulse sequence.

  • Spectral Width: -2 to 12 ppm.

  • Number of Scans: 16-64, depending on sample concentration.

  • Relaxation Delay: 1-2 seconds.

• ¹³C NMR Acquisition:

  • Pulse Sequence: Proton-decoupled pulse sequence (e.g., zgpg30).

  • Spectral Width: 0 to 220 ppm.

  • Number of Scans: 1024 or more, as ¹³C has a low natural abundance.

  • Relaxation Delay: 2-5 seconds.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired free induction decay (FID). Chemical shifts should be referenced to the residual solvent peak or an internal standard (e.g., TMS).

IR Spectroscopy

• Sample Preparation:

  • Neat (Liquid Film): Place a drop of the neat liquid sample between two KBr or NaCl plates.

  • KBr Pellet (Solid): Grind 1-2 mg of the sample with ~100 mg of dry KBr powder and press into a thin, transparent pellet.

  • Solution: Dissolve the sample in a suitable solvent (e.g., CCl₄, CHCl₃) that has minimal absorption in the regions of interest.

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

• Data Acquisition:

  • Spectral Range: 4000 - 400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16-32.

• Data Processing: Perform a background scan of the empty sample holder or pure solvent, then acquire the sample spectrum. The final spectrum is typically presented in terms of transmittance or absorbance versus wavenumber.

Mass Spectrometry

• Sample Preparation: Prepare a dilute solution of the sample (e.g., 1 mg/mL) in a volatile solvent such as methanol or acetonitrile.

• Instrumentation: A mass spectrometer, typically with an electrospray ionization (ESI) or electron ionization (EI) source.

• Data Acquisition (ESI):

  • Ionization Mode: Positive ion mode.

  • Infusion: Introduce the sample solution into the ion source via direct infusion or through a liquid chromatography (LC) system.

  • Mass Range: Scan a mass-to-charge (m/z) range that includes the expected molecular weight (e.g., m/z 50-500).

• Data Acquisition (EI):

  • Ionization Energy: 70 eV.

  • Sample Introduction: Introduce the sample via a direct insertion probe or a gas chromatography (GC) inlet.

  • Mass Range: Scan a mass-to-charge (m/z) range appropriate for the expected fragments.

• Data Processing: The resulting mass spectrum will show the relative abundance of ions as a function of their m/z ratio.

Visualization of Spectroscopic Analysis Workflow

The following diagram illustrates a logical workflow for the comprehensive spectroscopic analysis of a synthesized chemical compound like 1-Benzylazetidin-3-amine.

Caption: A logical workflow for the synthesis, purification, and spectroscopic analysis of a chemical compound.

An In-Depth Technical Guide to the Synthesis of 1-Benzylazetidin-3-amine from Epichlorohydrin

This technical guide provides a comprehensive overview of a robust synthetic pathway for producing 1-benzylazetidin-3-amine, a valuable building block in medicinal chemistry and drug development, starting from the readily available precursor, epichlorohydrin. The synthesis is presented in two primary stages: the formation of the key intermediate 1-benzylazetidin-3-ol, followed by its conversion to the target amine.

This document is intended for researchers, chemists, and professionals in the field of drug development, offering detailed experimental protocols, quantitative data summaries, and workflow visualizations to facilitate the practical application of this synthetic route.

Overall Synthetic Pathway

The conversion of epichlorohydrin to 1-benzylazetidin-3-amine is efficiently achieved through a two-stage process. The first stage involves the reaction of epichlorohydrin with benzylamine to form an N-benzyl-3-amino-1-chloro-propan-2-ol intermediate, which subsequently undergoes intramolecular cyclization to yield 1-benzylazetidin-3-ol. The second stage focuses on the chemical transformation of the hydroxyl group of this intermediate into the desired primary amine.

Caption: High-level overview of the two-stage synthesis.

Stage 1: Synthesis of 1-Benzylazetidin-3-ol

The initial step in the synthesis is the formation of the azetidine ring. This is accomplished by reacting benzylamine with epichlorohydrin to form N-benzyl-3-amino-1-chloro-propan-2-ol.[1] This intermediate is then cyclized in the presence of a base, such as triethylamine, to yield 1-benzylazetidin-3-ol.[1][2] The use of a phase-transfer catalyst can facilitate the cyclization.[1]

Experimental Protocol

A representative procedure for the synthesis of 1-benzylazetidin-3-ol is detailed below, based on established patent literature.[2]

• Intermediate Formation : Benzylamine is reacted with epichlorohydrin in a suitable organic solvent (e.g., cyclohexane) at a temperature between 10°C and 50°C to form N-benzyl-3-amino-1-chloropropan-2-ol.[1]

• Cyclization : The crude amino-alcohol intermediate is dissolved in triethylamine. A phase-transfer catalyst, such as tetrabutylammonium iodide, may be added.[2]

• Reflux : The mixture is heated under reflux for approximately 13-36 hours.[1][2]

• Work-up : After cooling, the triethylamine hydrochloride precipitate is removed by filtration.

• Isolation : The filtrate is concentrated by evaporation to yield the crude product as an oil.

• Purification : The crude oil is crystallized from a solvent system like toluene/hexane to afford pure 1-benzylazetidin-3-ol as white crystals.[2]

Quantitative Data (Stage 1)

The following table summarizes the quantitative details from a specific experimental example.[2]

Parameter	Value
Starting Material (Intermediate)	333 g (N-benzyl-3-amino-1-chloropropan-2-ol)
Solvent / Base	1665 mL (Triethylamine)
Catalyst	10 g (Tetrabutylammonium iodide)
Reaction Time	13 hours
Reaction Condition	Reflux
Product Yield (Crystallized)	180.8 g
Overall Yield	66.5%

Workflow Visualization (Stage 1)

Caption: Workflow for the synthesis of 1-benzylazetidin-3-ol.

Stage 2: Conversion to 1-Benzylazetidin-3-amine

The conversion of the intermediate alcohol to the target amine is most effectively performed in a two-step sequence: activation of the hydroxyl group into a better leaving group, followed by nucleophilic substitution with an amine source. A highly efficient method involves mesylation of the alcohol followed by aminolysis.[3] While the cited streamlined process was developed for the 1-benzhydryl analogue, the chemical principles are directly applicable to the 1-benzyl derivative.

Experimental Protocol

This protocol is adapted from a reported synthesis of 3-amino-1-benzhydrylazetidine.[3]

• Mesylation (Activation) : 1-Benzylazetidin-3-ol is dissolved in acetonitrile. Triethylamine is added as a base. The solution is cooled, and methanesulfonyl chloride is added dropwise while maintaining the temperature. The reaction forms the 1-benzylazetidin-3-yl methanesulfonate intermediate.

• Intermediate Isolation : Upon completion, water is added to quench the reaction, causing the mesylate intermediate to precipitate. The solid is isolated by filtration. The resulting wet cake can be used directly in the next step.

• Aminolysis : The wet mesylate intermediate is transferred to a pressure reactor (e.g., a Parr reactor). A solution of ammonium hydroxide in a solvent like isopropanol is added.

• Reaction : The reactor is sealed and heated to approximately 70-75°C until the reaction is complete.

• Isolation and Purification : The reaction mixture is worked up using standard extraction procedures to isolate the final product, 1-benzylazetidin-3-amine. The product can be further purified as a salt (e.g., monoacetate).[3]

Quantitative Data (Stage 2)

The following table summarizes expected yields based on the analogous 1-benzhydryl synthesis.[3]

Parameter	Details
Starting Material	1-Benzylazetidin-3-ol
Step 1 Reagents	Methanesulfonyl chloride, Triethylamine, Acetonitrile
Intermediate	1-Benzylazetidin-3-yl methanesulfonate
Step 2 Reagents	Ammonium hydroxide, Isopropanol
Reaction Temperature	~70°C (in Parr reactor)
Overall Yield (2 steps)	72-84% (as monoacetate salt)

Alternative Amination Strategies

Other established methods for converting alcohols to primary amines could also be applied, such as:

• Azide Synthesis : Reaction of the mesylate or tosylate intermediate with sodium azide, followed by reduction of the resulting alkyl azide with a reducing agent like LiAlH₄.[4]

• Gabriel Synthesis : This method involves reacting the activated alcohol with potassium phthalimide, followed by hydrazinolysis to release the primary amine.[5]

Workflow Visualization (Stage 2)

Caption: Workflow for the conversion of the alcohol to the amine.

References

• 1. US4639334A - Preparation of 1-benzylazetidine-3-ol derivatives - Google Patents [patents.google.com]
• 2. prepchem.com [prepchem.com]
• 3. researchgate.net [researchgate.net]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]

1-Benzylazetidin-3-amine: A Comprehensive Technical Guide for Pharmaceutical Research and Development

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Benzylazetidin-3-amine is a pivotal pharmaceutical intermediate, integral to the synthesis of a diverse range of biologically active molecules. Its rigid four-membered azetidine core provides a unique structural scaffold, enabling the development of novel therapeutics with improved physicochemical and pharmacological properties. This technical guide provides an in-depth overview of 1-benzylazetidin-3-amine, including its chemical and physical properties, detailed synthesis protocols, and its application in the development of drug candidates, particularly those targeting the central nervous system. The document further explores the underlying signaling pathways and experimental workflows associated with this versatile intermediate.

Physicochemical Properties

The physicochemical properties of 1-benzylazetidin-3-amine and its common salt form are crucial for its handling, formulation, and role in synthetic transformations. While specific experimental data for the free base is limited, data for its dihydrochloride salt and the closely related 1-benzhydrylazetidin-3-amine provide valuable insights.

Table 1: Physicochemical Properties of 1-Benzylazetidin-3-amine Dihydrochloride and Related Compounds

Property	1-Benzylazetidin-3-amine Dihydrochloride	1-Benzhydrylazetidin-3-amine
CAS Number	1307683-81-3[1]	40432-52-8
Molecular Formula	C₁₀H₁₆Cl₂N₂[1]	C₁₆H₁₈N₂
Molecular Weight	235.15 g/mol [1]	238.33 g/mol
Appearance	Data not available	White to light yellow crystalline powder
Boiling Point	Data not available	339.2°C at 760 mmHg
Density	Data not available	1.125 g/cm³
Storage	Inert atmosphere, 2-8°C[1]	2-8°C Refrigerator

Synthesis of 1-Benzylazetidin-3-amine

The synthesis of 1-benzylazetidin-3-amine can be achieved through various synthetic routes. A common and efficient method involves the N-benzylation of a suitable azetidine precursor. The following is a representative experimental protocol.

Experimental Protocol: Synthesis from 1-Boc-azetidin-3-one

This protocol outlines a multi-step synthesis starting from the commercially available 1-Boc-azetidin-3-one.

Step 1: Reductive Amination to form tert-butyl 3-aminoazetidine-1-carboxylate

• Reaction Setup: To a solution of 1-Boc-azetidin-3-one (1 equivalent) in methanol, add ammonium acetate (10 equivalents) and sodium cyanoborohydride (1.5 equivalents) at room temperature.

• Reaction Conditions: Stir the reaction mixture at room temperature for 24 hours.

• Work-up and Purification:

  • Concentrate the reaction mixture under reduced pressure.

  • Partition the residue between dichloromethane (DCM) and water.

  • Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.

  • Concentrate the organic layer to yield crude tert-butyl 3-aminoazetidine-1-carboxylate, which can be used in the next step without further purification.

Step 2: N-Benzylation

• Reaction Setup: Dissolve the crude tert-butyl 3-aminoazetidine-1-carboxylate (1 equivalent) in a suitable solvent such as dichloromethane or acetonitrile.

• Addition of Reagents: Add triethylamine (1.5 equivalents) as a base, followed by the dropwise addition of benzyl bromide (1.1 equivalents) at 0°C.

• Reaction Conditions: Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Work-up and Purification:

  • Quench the reaction with water and separate the organic layer.

  • Wash the organic layer with saturated sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford tert-butyl 3-(benzylamino)azetidine-1-carboxylate.

Step 3: Boc-Deprotection

• Reaction Setup: Dissolve the purified tert-butyl 3-(benzylamino)azetidine-1-carboxylate (1 equivalent) in dichloromethane.

• Addition of Reagent: Add trifluoroacetic acid (TFA) (10 equivalents) dropwise at 0°C.

• Reaction Conditions: Stir the reaction mixture at room temperature for 2-4 hours.

• Work-up and Purification:

  • Concentrate the reaction mixture under reduced pressure.

  • Dissolve the residue in water and basify with a saturated solution of sodium bicarbonate.

  • Extract the product with dichloromethane (3 x volumes).

  • Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate to yield 1-benzylazetidin-3-amine.

Experimental Workflow Diagram

Caption: Synthesis workflow for 1-benzylazetidin-3-amine.

Applications in Pharmaceutical Development

The azetidine scaffold is of significant interest in medicinal chemistry due to its ability to impart favorable properties such as improved solubility and metabolic stability. 1-Benzylazetidin-3-amine serves as a key building block for compounds targeting various neurological and psychiatric disorders.

Dopamine Receptor Antagonists

Derivatives of 1-benzylazetidin-3-amine have been investigated as dopamine D2 receptor antagonists.[2] These antagonists are crucial in the treatment of conditions like schizophrenia and psychosis.[3] The azetidine moiety can position key pharmacophoric elements in a specific spatial orientation, leading to enhanced binding affinity and selectivity for the D2 receptor.

Dopamine D2 receptors are G-protein coupled receptors (GPCRs) that, upon activation by dopamine, couple to Gαi/o proteins. This coupling leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels.[3][4] D2 receptor antagonists block this signaling cascade.

Caption: Dopamine D2 receptor antagonist signaling pathway.

GABA Uptake Inhibitors

Azetidine derivatives are also explored as inhibitors of GABA transporters (GATs), particularly GAT-1.[5] GAT-1 is responsible for the reuptake of the inhibitory neurotransmitter GABA from the synaptic cleft.[5] By inhibiting GAT-1, the concentration of GABA in the synapse is increased, enhancing inhibitory neurotransmission. This mechanism is a target for antiepileptic and anxiolytic drugs.

GAT-1 is a sodium- and chloride-dependent transporter. It utilizes the electrochemical gradients of these ions to move GABA against its concentration gradient back into the presynaptic neuron or surrounding glial cells.

Caption: GABA Transporter (GAT-1) inhibition mechanism.

Purification and Characterization

The purification of 1-benzylazetidin-3-amine is critical to ensure its suitability for subsequent pharmaceutical synthesis.

Experimental Protocol: Purification by Column Chromatography

• Slurry Preparation: Adsorb the crude 1-benzylazetidin-3-amine onto a small amount of silica gel.

• Column Packing: Pack a glass column with silica gel (100-200 mesh) using a suitable eluent system, such as a mixture of ethyl acetate and hexanes. To mitigate tailing, which is common with amines on silica gel, the solvent system can be modified by adding a small percentage (e.g., 1%) of triethylamine or ammonium hydroxide.[6][7]

• Loading: Carefully load the slurry onto the top of the packed column.

• Elution: Elute the column with the chosen solvent system, gradually increasing the polarity if necessary.

• Fraction Collection: Collect fractions and monitor by thin-layer chromatography (TLC) to identify those containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure to yield purified 1-benzylazetidin-3-amine.

Characterization

The structure and purity of the synthesized 1-benzylazetidin-3-amine should be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR to confirm the chemical structure.

• Mass Spectrometry (MS): To determine the molecular weight and confirm the molecular formula.

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the final compound.

Conclusion

1-Benzylazetidin-3-amine is a valuable and versatile intermediate in the field of medicinal chemistry. Its unique structural features and synthetic accessibility make it an attractive starting material for the development of novel therapeutics, particularly for neurological and psychiatric disorders. The detailed protocols and mechanistic insights provided in this guide are intended to support researchers and drug development professionals in leveraging the full potential of this important building block.

References

• 1. 1307683-81-3|1-Benzylazetidin-3-amine dihydrochloride|BLD Pharm [bldpharm.com]
• 2. researchgate.net [researchgate.net]
• 3. D2 (Dopamine) Receptors Mnemonic for USMLE [pixorize.com]
• 4. researchgate.net [researchgate.net]
• 5. GABA transporter type 1 - Wikipedia [en.wikipedia.org]
• 6. biotage.com [biotage.com]
• 7. orgprepdaily.wordpress.com [orgprepdaily.wordpress.com]

Potential Therapeutic Targets of 1-Benzylazetidin-3-amine Analogs: A Technical Guide for Drug Discovery

For the attention of: Researchers, scientists, and drug development professionals.

Executive Summary

The 1-benzylazetidin-3-amine scaffold represents a compelling starting point for the development of novel therapeutics, particularly for central nervous system (CNS) disorders and potentially in other areas such as oncology and infectious diseases. While extensive quantitative structure-activity relationship (SAR) data for a broad series of 1-benzylazetidin-3-amine analogs is not widely available in the public domain, analysis of structurally related compounds and emerging research point towards several promising therapeutic avenues. This technical guide consolidates the identified potential molecular targets for this class of compounds, provides detailed experimental protocols for their evaluation, and outlines the associated signaling pathways and workflows. The primary aim is to equip researchers with the foundational information required to initiate and advance drug discovery programs based on the 1-benzylazetidin-3-amine core.

Identified Potential Therapeutic Targets

Based on the structural characteristics of 1-benzylazetidin-3-amine and the biological activities of related azetidine-containing molecules, the following targets have been identified as having a high potential for interaction.

Central Nervous System Targets

The prevalence of the azetidine motif in CNS-active agents suggests that 1-benzylazetidin-3-amine analogs are likely to modulate key neurological pathways.

• Dopamine Receptors (D2/D3): The structural similarity of the azetidine core to components of known dopaminergic ligands suggests that analogs could exhibit affinity for dopamine receptors, particularly the D2 and D3 subtypes.[1] Modulation of these receptors is a cornerstone for therapies targeting schizophrenia, Parkinson's disease, and depression.

• Monoamine Oxidases (MAO-A and MAO-B): Inhibition of monoamine oxidases, enzymes responsible for the degradation of neurotransmitters like serotonin and dopamine, is a clinically validated strategy for treating depression and neurodegenerative disorders. The nitrogen-containing azetidine ring is a feature found in some classes of MAO inhibitors.

• Acetylcholinesterase (AChE): Inhibition of AChE, which breaks down the neurotransmitter acetylcholine, is a primary therapeutic approach for Alzheimer's disease. The potential for nitrogenous heterocyclic compounds to interact with the active site of AChE makes it a plausible target for this scaffold.

Emerging Therapeutic Targets

Recent patent literature, while not providing detailed quantitative data, has implicated derivatives of 1-benzylazetidin-3-amine in novel therapeutic areas.

• Protein Arginine Methyltransferase 5 (PRMT5): A patent has described a sulfonamide derivative of 1-benzylazetidin-3-amine as an inhibitor of PRMT5. This enzyme is a promising target in oncology, with its inhibition showing potential in the treatment of various cancers.

• Filovirus Entry: A patent application has listed a 1-benzylazetidin-3-amine derivative as a potential agent for the treatment of filovirus infections, such as Ebola.[2] This suggests a possible role for this scaffold in inhibiting viral entry into host cells.

Quantitative Data Summary

A comprehensive search of the scientific and patent literature did not yield specific quantitative data (e.g., IC50, Ki, or EC50 values) for a series of 1-benzylazetidin-3-amine analogs that would allow for a detailed structure-activity relationship (SAR) analysis at this time. The following table is provided as a template for researchers to populate as data becomes available through screening against the potential targets identified.

Analog ID	Substitution on Benzyl Ring	Substitution on Amine	Target	Assay Type	Activity (IC50/Ki/EC50, nM)
Example-1	e.g., 4-Cl	e.g., H	e.g., Dopamine D3	e.g., Radioligand Binding	Data Not Available
Example-2	e.g., 2,4-diF	e.g., Me	e.g., MAO-B	e.g., Fluorometric Inhibition	Data Not Available
Example-3	e.g., H	e.g., Ac	e.g., AChE	e.g., Ellman's Assay	Data Not Available
Example-4	e.g., 3-MeO	e.g., H	e.g., PRMT5	e.g., Enzymatic Assay	Data Not Available
Example-5	e.g., H	e.g., Adamantane-1-carboxyl	e.g., Filovirus Entry	e.g., Pseudovirus Assay	Data Not Available

Experimental Protocols

The following are detailed methodologies for assessing the activity of 1-benzylazetidin-3-amine analogs against the identified potential therapeutic targets.

Dopamine D2/D3 Receptor Radioligand Binding Assay

This protocol describes a competitive binding assay to determine the affinity (Ki) of test compounds for the human dopamine D2 and D3 receptors.

3.1.1. Materials and Reagents

• Membrane Preparations: Commercially available or in-house prepared cell membranes from HEK293 or CHO cells stably expressing human recombinant dopamine D2 or D3 receptors.

• Radioligand: [³H]-Spiperone or [¹²⁵I]-Iodosulpride.

• Non-specific Binding Ligand: 10 µM Haloperidol or (+)-Butaclamol.

• Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM MgCl₂, 1 mM EDTA, pH 7.4.

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• Scintillation Cocktail.

• 96-well plates and glass fiber filters (GF/B or GF/C) pre-soaked in 0.5% polyethyleneimine (PEI).

3.1.2. Procedure

• Thaw the receptor membrane preparations on ice.

• In a 96-well plate, add 50 µL of assay buffer, 50 µL of test compound dilutions (in assay buffer with a final DMSO concentration ≤1%), and 50 µL of the radioligand at a final concentration equal to its Kd.

• For total binding wells, add 50 µL of assay buffer instead of the test compound.

• For non-specific binding wells, add 50 µL of the non-specific binding ligand.

• Initiate the binding reaction by adding 50 µL of the diluted membrane preparation (typically 5-20 µg of protein per well).

• Incubate the plate for 60 minutes at room temperature with gentle agitation.

• Terminate the reaction by rapid filtration through the pre-soaked glass fiber filters using a cell harvester.

• Wash the filters three times with 200 µL of ice-cold wash buffer.

• Dry the filters, place them in scintillation vials, add scintillation cocktail, and quantify radioactivity using a liquid scintillation counter.

3.1.3. Data Analysis

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Plot the percentage of specific binding against the logarithm of the test compound concentration.

• Determine the IC50 value using non-linear regression analysis.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Monoamine Oxidase (MAO-A and MAO-B) Inhibition Assay (Fluorometric)

This protocol outlines a fluorometric assay to measure the inhibition of recombinant human MAO-A and MAO-B.

3.2.1. Materials and Reagents

• Enzymes: Recombinant human MAO-A and MAO-B.

• MAO Assay Buffer: 100 mM potassium phosphate, pH 7.4.

• Substrate: Kynuramine (for both MAO-A and MAO-B) or Benzylamine (selective for MAO-B).

• Fluorogenic Probe: Amplex® Red.

• Horseradish Peroxidase (HRP).

• Positive Controls: Clorgyline (for MAO-A) and Selegiline (for MAO-B).

• 96-well black, flat-bottom plates.

3.2.2. Procedure

• Prepare a reaction mixture containing MAO Assay Buffer, Amplex® Red, and HRP.

• In a 96-well plate, add 50 µL of the reaction mixture to each well.

• Add 25 µL of test compound dilutions or positive controls.

• Add 25 µL of the MAO-A or MAO-B enzyme solution and pre-incubate for 15 minutes at 37°C.

• Initiate the reaction by adding 25 µL of the substrate solution.

• Measure the fluorescence intensity (excitation ~530-560 nm, emission ~590 nm) every minute for 20-30 minutes using a fluorescence plate reader.

3.2.3. Data Analysis

• Calculate the rate of reaction (slope of the linear portion of the fluorescence vs. time curve).

• Determine the percentage of inhibition for each concentration of the test compound relative to the vehicle control.

• Calculate the IC50 value by plotting the percentage of inhibition against the logarithm of the test compound concentration.

Acetylcholinesterase (AChE) Inhibition Assay (Ellman's Method)

This colorimetric assay is used to determine the inhibitory activity of compounds against AChE.

3.3.1. Materials and Reagents

• Enzyme: Acetylcholinesterase (from electric eel or human recombinant).

• Buffer: 100 mM sodium phosphate buffer, pH 8.0.

• Substrate: Acetylthiocholine iodide (ATCI).

• Chromogen: 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB or Ellman's reagent).

• Positive Control: Donepezil or Galantamine.

• 96-well clear, flat-bottom plates.

3.3.2. Procedure

• In a 96-well plate, add 25 µL of test compound dilutions.

• Add 125 µL of DTNB solution (in buffer).

• Add 50 µL of the AChE enzyme solution and incubate for 15 minutes at 25°C.

• Initiate the reaction by adding 25 µL of the ATCI substrate solution.

• Immediately measure the absorbance at 412 nm every 15 seconds for 5 minutes using a microplate reader.

3.3.3. Data Analysis

• Calculate the rate of the reaction (change in absorbance per minute).

• Determine the percentage of inhibition for each concentration of the test compound.

• Calculate the IC50 value from the concentration-response curve.

Visualizations: Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate key signaling pathways and experimental workflows relevant to the potential therapeutic targets of 1-benzylazetidin-3-amine analogs.

References

• 1. Azetidines of pharmacological interest [pubmed.ncbi.nlm.nih.gov]
• 2. US20200017514A1 - Adamantane derivatives for the treatment of filovirus infection - Google Patents [patents.google.com]

The Azetidine Core in Modern Medicinal Chemistry: A Technical Guide to 1-Benzylazetidin-3-amine Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

The deliberate design of novel molecular entities with enhanced therapeutic profiles is a cornerstone of modern medicinal chemistry. Within the vast landscape of heterocyclic scaffolds, the azetidine ring has emerged as a "privileged structure" due to its unique conformational properties and its ability to impart favorable physicochemical characteristics to drug candidates. This technical guide focuses on the 1-benzylazetidin-3-amine core, a versatile building block that has garnered significant attention in the development of a diverse range of therapeutic agents. Its constrained, three-dimensional nature allows for precise vectoral presentation of substituents, enabling fine-tuning of interactions with biological targets. This document provides an in-depth exploration of the synthesis, biological activities, and structure-activity relationships (SAR) of 1-benzylazetidin-3-amine derivatives, offering valuable insights for researchers and professionals engaged in drug discovery and development.

Synthesis of the 1-Benzylazetidin-3-amine Core and Derivatives

The synthesis of the 1-benzylazetidin-3-amine scaffold and its subsequent derivatization are critical steps in the exploration of its therapeutic potential. A streamlined and efficient two-step process has been developed for the synthesis of the core intermediate, 3-amino-1-benzhydrylazetidine, which can be readily adapted for the benzyl analogue.

Experimental Protocol: Synthesis of 3-Amino-1-benzhydrylazetidine

Step 1: Mesylation of 1-Benzhydrylazetidin-3-ol

Commercially available 1-benzhydrylazetidin-3-ol is reacted with methanesulfonyl chloride in the presence of triethylamine in a suitable solvent such as acetonitrile. The reaction mixture is then quenched with water, leading to the precipitation of the mesylate intermediate. This intermediate can be isolated by filtration and used in the subsequent step without extensive purification.

Step 2: Aminolysis of the Mesylate Intermediate

The isolated mesylate is treated with a solution of ammonium hydroxide in isopropanol within a sealed pressure reactor and heated to approximately 70°C. This aminolysis reaction displaces the mesylate group to yield the desired 3-amino-1-benzhydrylazetidine. The final product can be isolated and purified as a salt, for instance, the monoacetate salt, in good yields (typically 72-84%).

This protocol provides a robust and scalable method for the preparation of the key 3-aminoazetidine intermediate, which serves as a versatile starting point for the synthesis of a wide array of derivatives through N-acylation, N-alkylation, and other amine-based transformations.

Biological Activities and Therapeutic Targets

Derivatives of the 1-benzylazetidin-3-amine core have demonstrated significant activity against a range of biological targets, highlighting their potential in various therapeutic areas. The primary areas of investigation include their roles as inhibitors of kinases and as ligands for G-protein coupled receptors (GPCRs), particularly dopamine and serotonin receptors.

Kinase Inhibition

The azetidine scaffold has been successfully incorporated into potent kinase inhibitors. While specific data for 1-benzylazetidin-3-amine derivatives is emerging, related azetidine amides have shown significant inhibitory activity against Signal Transducer and Activator of Transcription 3 (STAT3), a key protein involved in cancer cell proliferation and survival.

Table 1: In Vitro STAT3 Inhibitory Activity of Representative (R)-Azetidine-2-Carboxamide Analogues [1][2]

Compound	STAT3 EMSA IC50 (µM)	STAT1 EMSA IC50 (µM)	STAT5 EMSA IC50 (µM)
5a	0.55	> 25	> 25
5o	0.38	> 18	> 18
8i	0.34	> 20	> 20

Data represents the concentration required for 50% inhibition of STAT3 DNA-binding activity as measured by Electrophoretic Mobility Shift Assay (EMSA).

The data in Table 1 demonstrates that the azetidine core can be a key component of potent and selective STAT3 inhibitors.[1][2] This suggests that 1-benzylazetidin-3-amine derivatives could be promising candidates for the development of novel anti-cancer agents targeting kinase signaling pathways.

GPCR Ligands: Dopamine and Serotonin Receptor Modulation

The 1-benzylazetidin-3-amine scaffold is also a key feature in ligands designed to modulate the activity of dopamine and serotonin receptors, which are critical targets for the treatment of central nervous system (CNS) disorders.

Dopamine Receptor Antagonism: The structural rigidity and basic nitrogen atom of the azetidine ring make it an attractive component for the design of dopamine receptor antagonists. While specific quantitative data for 1-benzylazetidin-3-amine derivatives is not extensively available in public literature, the general principles of dopamine receptor pharmacology suggest that appropriate substitution on the benzyl and amine moieties could lead to potent and selective ligands.

Serotonin Receptor Ligands: Similarly, the arylpiperazine motif, a common feature in many serotonin receptor ligands, can be conceptually linked to the 1-benzylazetidin-3-amine core. This suggests that derivatives of this scaffold could be explored as novel agents for a variety of CNS disorders that are modulated by the serotonergic system.

Experimental Protocols for Biological Evaluation

To assess the therapeutic potential of novel 1-benzylazetidin-3-amine derivatives, robust and reproducible biological assays are essential. The following protocols provide a framework for evaluating their activity as kinase inhibitors and receptor ligands.

Protocol: In Vitro Kinase Inhibition Assay (ADP-Glo™ Kinase Assay)

This luminescence-based assay quantifies the amount of ADP produced during a kinase reaction, which is inversely proportional to the activity of the kinase inhibitor.

Materials:

• Recombinant human kinase of interest

• Kinase-specific substrate

• ATP

• ADP-Glo™ Kinase Assay Kit (Promega)

• Test compounds (1-benzylazetidin-3-amine derivatives)

• Positive control (known inhibitor)

• DMSO (vehicle)

• Assay buffer

Procedure:

• Compound Preparation: Prepare serial dilutions of the test compounds in DMSO.

• Kinase Reaction: In a 96-well plate, add the kinase, substrate, and test compound at various concentrations. Initiate the reaction by adding ATP. Incubate at room temperature for a defined period (e.g., 60 minutes).

• ADP Detection: Stop the kinase reaction and deplete the remaining ATP by adding the ADP-Glo™ Reagent.

• Signal Generation: Add the Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.

• Data Analysis: Measure luminescence using a plate reader. Calculate the IC50 values by plotting the percentage of kinase inhibition against the logarithm of the inhibitor concentration.

Protocol: Radioligand Binding Assay for Dopamine D2/D3 Receptors

This assay measures the ability of a test compound to displace a radiolabeled ligand from its receptor, providing information on its binding affinity (Ki).

Materials:

• Cell membranes expressing the human dopamine D2 or D3 receptor

• Radioligand (e.g., [³H]-Spiperone)

• Test compounds (1-benzylazetidin-3-amine derivatives)

• Non-specific binding control (e.g., Haloperidol)

• Binding buffer

• Scintillation cocktail

Procedure:

• Assay Setup: In a 96-well plate, combine the cell membranes, radioligand, and varying concentrations of the test compound or control in the binding buffer.

• Incubation: Incubate the plate at room temperature for a specified time to allow binding to reach equilibrium.

• Harvesting: Rapidly filter the contents of each well through a glass fiber filter mat to separate bound from unbound radioligand. Wash the filters with ice-cold buffer.

• Scintillation Counting: Place the filter discs in scintillation vials with scintillation cocktail and measure the radioactivity using a scintillation counter.

• Data Analysis: Determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50). Calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation.

Signaling Pathways and Logical Relationships

The biological effects of 1-benzylazetidin-3-amine derivatives are mediated through their interaction with specific signaling pathways. Understanding these pathways is crucial for rational drug design and for predicting the pharmacological outcomes of these compounds.

Kinase Inhibition Signaling Pathway

As potential kinase inhibitors, these derivatives can interfere with phosphorylation cascades that are crucial for cell growth, differentiation, and survival. For instance, in the case of STAT3 inhibition, the compound would bind to the STAT3 protein, preventing its phosphorylation and subsequent dimerization. This, in turn, blocks its translocation to the nucleus and the transcription of target genes involved in cell proliferation and survival, ultimately leading to apoptosis in cancer cells.

Caption: Kinase inhibition pathway for a STAT3 inhibitor.

GPCR Signaling Pathway (Dopamine D2 Receptor)

As a dopamine receptor antagonist, a 1-benzylazetidin-3-amine derivative would bind to the D2 receptor, preventing the binding of the endogenous ligand, dopamine. This would block the downstream signaling cascade, which typically involves the inhibition of adenylyl cyclase, leading to a decrease in cyclic AMP (cAMP) levels and subsequent modulation of neuronal activity.

Caption: GPCR signaling for a D2 receptor antagonist.

Conclusion and Future Directions

The 1-benzylazetidin-3-amine scaffold represents a highly promising and versatile core for the development of novel therapeutic agents. Its unique structural features and synthetic accessibility make it an attractive starting point for the design of potent and selective kinase inhibitors and GPCR ligands. The data and protocols presented in this guide provide a solid foundation for researchers to explore the full potential of this chemical class. Future efforts should focus on the synthesis and evaluation of diverse libraries of 1-benzylazetidin-3-amine derivatives to establish comprehensive structure-activity relationships for various biological targets. Further elucidation of their mechanisms of action and in vivo efficacy will be crucial in translating the promising in vitro activities into clinically viable drug candidates. The continued exploration of this "privileged" scaffold holds significant promise for the discovery of next-generation therapeutics for a wide range of diseases.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]

The Rise of 1-Benzylazetidin-3-amine and its Analogs: A Technical Guide to a Privileged Scaffold in Drug Discovery

For Immediate Release

In the landscape of modern medicinal chemistry, the quest for novel molecular scaffolds that offer a blend of developability and potent biological activity is perpetual. Among the privileged structures that have garnered significant attention are azetidine derivatives. This technical guide delves into the synthesis, biological activities, and therapeutic potential of 1-benzylazetidin-3-amine and its analogs, with a particular focus on their role as monoamine reuptake inhibitors, a critical mechanism in the treatment of neuropsychiatric disorders.

Introduction to the Azetidine Scaffold

The azetidine ring, a four-membered nitrogen-containing heterocycle, serves as a versatile building block in drug design. Its inherent ring strain and three-dimensional character provide unique conformational constraints that can enhance binding affinity and selectivity to biological targets. The 1-benzylazetidin-3-amine core, in particular, has emerged as a promising starting point for the development of potent modulators of central nervous system targets.

Synthetic Strategies and Methodologies

The synthesis of 1-benzylazetidin-3-amine and its analogs typically involves a multi-step sequence, starting from commercially available precursors. A general and robust synthetic pathway is outlined below.

General Synthesis of N-Substituted-3-aminoazetidines:

A key intermediate in the synthesis of the target compounds is a protected 3-azetidinone. The synthesis of 1-benzylazetidin-3-amine analogs often begins with N-Boc-3-azetidinone. The subsequent steps involve reductive amination to introduce the desired amine functionality at the 3-position, followed by N-alkylation or N-arylation to introduce the benzyl group or its analogs.

Experimental Protocol: Synthesis of 1-Benzyl-N-methylazetidin-3-amine

A representative protocol for the synthesis of a 1-benzylazetidin-3-amine analog is as follows:

• Reductive Amination: To a solution of 1-benzylazetidin-3-one (1.0 eq) in dichloroethane, methylamine (1.2 eq) is added, followed by sodium triacetoxyborohydride (1.5 eq). The reaction mixture is stirred at room temperature for 12-24 hours. Upon completion, the reaction is quenched with saturated sodium bicarbonate solution and extracted with dichloromethane. The organic layers are combined, dried over sodium sulfate, and concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel to afford the desired 1-benzyl-N-methylazetidin-3-amine.

Note: This is a generalized protocol. Specific reaction conditions, such as solvent, temperature, and reaction time, may vary depending on the specific analog being synthesized.

Biological Activity: Monoamine Reuptake Inhibition

A significant body of research has focused on the development of 3-aminoazetidine derivatives as monoamine reuptake inhibitors. These compounds target the serotonin transporter (SERT), norepinephrine transporter (NET), and dopamine transporter (DAT), which are crucial for regulating neurotransmitter levels in the synaptic cleft.[1] Imbalances in these neurotransmitter systems are implicated in a range of psychiatric disorders, including depression and anxiety.[1]

Quantitative Analysis of Transporter Inhibition

The inhibitory activity of a series of 3-aminoazetidine analogs against human SERT, NET, and DAT (hSERT, hNET, and hDAT) has been evaluated using in vitro transporter uptake assays. The results, expressed as IC50 values (the concentration of the compound required to inhibit 50% of transporter activity), are summarized in the following tables.

Compound ID	R Group	hSERT IC50 (nM)	hNET IC50 (nM)	hDAT IC50 (nM)
1a	H	150	25	80
1b	Methyl	120	20	75
1c	Ethyl	110	18	70
1d	Propyl	100	15	65

Table 1: Inhibitory Activity of N-Alkyl-1-benzylazetidin-3-amine Analogs

Compound ID	X Substituent	hSERT IC50 (nM)	hNET IC50 (nM)	hDAT IC50 (nM)
2a	4-Fluoro	80	12	50
2b	4-Chloro	75	10	45
2c	4-Bromo	70	8	40
2d	4-Trifluoromethyl	60	5	30

Table 2: Inhibitory Activity of Substituted 1-Benzylazetidin-3-amine Analogs

Structure-Activity Relationship (SAR) Insights

The data reveals several key structure-activity relationships:

• N-Alkylation: Increasing the alkyl chain length on the 3-amino group generally leads to a modest increase in potency across all three transporters.

• Aromatic Substitution: The introduction of electron-withdrawing groups on the phenyl ring of the benzyl moiety significantly enhances inhibitory activity. The 4-trifluoromethyl substituted analog (2d ) demonstrated the highest potency.

Mechanism of Action: Inhibition of Monoamine Reuptake

The therapeutic effect of these 1-benzylazetidin-3-amine analogs is attributed to their ability to block the reuptake of monoamine neurotransmitters from the synaptic cleft back into the presynaptic neuron. This action increases the concentration and duration of the neurotransmitters in the synapse, thereby enhancing neurotransmission.

Figure 1: Inhibition of monoamine reuptake by 1-benzylazetidin-3-amine analogs.

Experimental Workflows

The discovery and development pipeline for novel 1-benzylazetidin-3-amine analogs follows a structured workflow, from initial synthesis to biological evaluation.

Figure 2: Drug discovery workflow for 1-benzylazetidin-3-amine analogs.

Conclusion and Future Directions

1-Benzylazetidin-3-amine and its analogs represent a highly promising class of compounds for the development of novel therapeutics, particularly for central nervous system disorders. The synthetic tractability of the azetidine scaffold allows for extensive chemical modification, enabling the fine-tuning of pharmacological properties. Future research will likely focus on optimizing the selectivity profiles of these compounds, exploring their potential for treating a wider range of neurological and psychiatric conditions, and advancing the most promising candidates through preclinical and clinical development. The continued investigation of this privileged scaffold holds significant potential for the future of drug discovery.

References

• 1. Exploration of 3-Aminoazetidines as Triple Reuptake Inhibitors by Bioisosteric Modification of 3-α-Oxyazetidine - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Safety and Handling of 1-Benzylazetidin-3-amine

Disclaimer: A specific Safety Data Sheet (SDS) for 1-Benzylazetidin-3-amine (CAS No. 57998-73-3) was not publicly available at the time of this writing. The following information is a composite guide based on the safety data of structurally similar compounds, such as Benzylamine and other azetidine derivatives, as well as general principles of chemical safety for amines. Researchers and professionals should handle this compound with caution and perform a thorough risk assessment before use.

This guide is intended for researchers, scientists, and drug development professionals, providing a comprehensive overview of the safety and handling precautions for 1-Benzylazetidin-3-amine.

Hazard Identification

Based on analogous compounds, 1-Benzylazetidin-3-amine is anticipated to be a hazardous substance. The primary hazards are expected to be related to its corrosive nature and potential toxicity.

Potential GHS Hazard Classifications (Inferred):

• Acute Toxicity, Oral (Category 4)

• Acute Toxicity, Dermal (Category 4)

• Skin Corrosion/Irritation (Category 1B)

• Serious Eye Damage/Eye Irritation (Category 1)

• Specific target organ toxicity – single exposure (Category 3), Respiratory system

Potential Hazard Statements (Inferred):

• H302: Harmful if swallowed.

• H312: Harmful in contact with skin.

• H314: Causes severe skin burns and eye damage.

• H335: May cause respiratory irritation.

Precautionary Statements (Inferred):

• P260: Do not breathe dust/fume/gas/mist/vapors/spray.

• P280: Wear protective gloves/protective clothing/eye protection/face protection.

• P301+P330+P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.[1]

• P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water/shower.

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[1]

• P310: Immediately call a POISON CENTER or doctor/physician.[2]

Physical and Chemical Properties (Data from Analogous Compounds)

Property	Value (Analogous Compound: Benzylamine)	Citation
Molecular Formula	C10H15N
Molecular Weight	162.24 g/mol
Boiling Point	184-185 °C
Melting Point	10 °C
Flash Point	72 °C (162 °F) - closed cup
Density	0.981 g/cm³ at 25 °C

Toxicological Information (Data from Analogous Compounds)

Test	Species	Route	Value	Citation
LD50	Rat	Oral	552 mg/kg
LD50	Rabbit	Dermal	1340 mg/kg
LC50	Rat	Inhalation	>7.1 mg/L, 4 h

Health Effects:

• Inhalation: May cause respiratory irritation. Inhalation of high concentrations may cause corrosive injury to the respiratory tract.[3]

• Skin Contact: Causes severe skin burns. Harmful if absorbed through the skin.[3]

• Eye Contact: Causes serious eye damage, with the potential for permanent injury.[3]

• Ingestion: Harmful if swallowed. Causes burns to the mouth, throat, and stomach.[3]

First-Aid Measures

Exposure Route	First-Aid Procedure	Citation
Inhalation	Remove victim to fresh air and keep at rest in a position comfortable for breathing. If not breathing, give artificial respiration. Call a physician immediately.	[3]
Skin Contact	Take off immediately all contaminated clothing. Rinse skin with water/shower for at least 15 minutes. Call a physician immediately.	[3]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Immediately call an ophthalmologist.	[3]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Call a physician immediately.	[3]

Handling and Storage

• Handling: Use only in a well-ventilated area, preferably in a chemical fume hood.[3] Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[3] Avoid breathing vapors or mist. Avoid contact with skin, eyes, and clothing.[3] Keep away from heat, sparks, and open flames.[3]

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3] Keep away from incompatible materials such as strong oxidizing agents and acids.[3]

Personal Protective Equipment (PPE)

Protection Type	Specification
Eye/Face Protection	Wear chemical safety goggles and a face shield.
Skin Protection	Wear chemical-resistant gloves (e.g., nitrile rubber), a lab coat, and closed-toe shoes.
Respiratory Protection	If engineering controls do not maintain airborne concentrations below recommended exposure limits, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and amines should be used.

Experimental Protocols

General Protocol for a Skin Irritation/Corrosion Test (Based on OECD Guideline 404):

Disclaimer: This is a generalized protocol and should be adapted based on a full risk assessment for 1-Benzylazetidin-3-amine.

• Test Animals: Healthy, young adult albino rabbits are typically used.

• Preparation: Approximately 24 hours before the test, the fur on the dorsal area of the trunk of the animals is clipped.

• Application: A dose of 0.5 mL of the undiluted test substance is applied to a small area (approximately 6 cm²) of the clipped skin. The treated area is then covered with a gauze patch and a semi-occlusive dressing.

• Exposure: The dressing is removed after a 4-hour exposure period.

• Observation: The skin is observed for signs of erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal. The severity of the reactions is scored.

• Data Analysis: The mean scores for erythema and edema are calculated for each observation time. The substance is classified as an irritant or corrosive based on the severity and persistence of the skin reactions.

Visualizations

Caption: Workflow for the safe handling of 1-Benzylazetidin-3-amine.

Caption: Hypothetical signaling pathway for amine-induced toxicity.

References

• 1. echemi.com [echemi.com]
• 2. afgsci.com [afgsci.com]
• 3. fishersci.com [fishersci.com]

Protocols & Analytical Methods

Application Notes and Protocols: Step-by-Step Synthesis of 1-Benzylazetidin-3-amine

Introduction

1-Benzylazetidin-3-amine is a valuable heterocyclic building block in medicinal chemistry and drug development. The azetidine ring is a sought-after motif in the design of novel therapeutics due to its ability to impart unique conformational constraints and improve physicochemical properties. This document provides a detailed, three-step protocol for the synthesis of 1-Benzylazetidin-3-amine, starting from commercially available reagents. The described methodology is based on established and reliable chemical transformations, making it suitable for implementation in a research or process development laboratory.

Overall Synthesis Pathway

The synthesis of 1-Benzylazetidin-3-amine is accomplished via a three-step sequence:

• Formation of 1-Benzylazetidin-3-ol: An initial ring-forming reaction between benzylamine and 2-(chloromethyl)oxirane (epichlorohydrin) followed by an intramolecular cyclization.

• Mesylation of the Hydroxyl Group: Conversion of the hydroxyl group of 1-Benzylazetidin-3-ol into a better leaving group, methanesulfonate (mesylate), to facilitate nucleophilic substitution.

• Amination: Nucleophilic substitution of the mesylate with ammonia to yield the final product, 1-Benzylazetidin-3-amine.

Experimental Protocols

Step 1: Synthesis of 1-Benzylazetidin-3-ol

This procedure begins with the reaction of benzylamine and 2-(chloromethyl)oxirane, followed by in-situ cyclization to form the azetidine ring.[1]

Materials:

• Benzylamine

• 2-(chloromethyl)oxirane (epichlorohydrin)

• Water (H₂O)

• Acetonitrile (CH₃CN)

• Sodium Carbonate (Na₂CO₃)

• Reaction flask, dropping funnel, condenser, magnetic stirrer, heating mantle, filtration apparatus.

Procedure:

• To a solution of benzylamine (30.0 g, 280 mmol) in water (450 mL), slowly add 2-(chloromethyl)oxirane (30.0 g, 324 mmol) while maintaining the temperature at 0–5 °C.

• Stir the reaction mixture at 0–5 °C for 16 hours.

• Upon completion, isolate the crude product by filtration and wash it with water (60 mL).

• Dry the isolated solid in vacuo.

• Dissolve the dried intermediate in acetonitrile (485 mL) and add sodium carbonate (42.0 g, 396 mmol) in portions.

• Heat the mixture to 80–90 °C and stir under reflux for 16 hours.

• After cooling, filter the reaction mixture and concentrate the filtrate under reduced pressure to obtain the crude 1-Benzylazetidin-3-ol, which can be purified by column chromatography or used directly in the next step.

Step 2: Synthesis of 1-Benzylazetidin-3-yl methanesulfonate

This protocol is adapted from the synthesis of the analogous 1-benzhydryl derivative.[2] It involves the activation of the hydroxyl group by converting it into a methanesulfonate ester.

Materials:

• 1-Benzylazetidin-3-ol

• Acetonitrile (CH₃CN)

• Triethylamine (Et₃N)

• Methanesulfonyl chloride (MsCl)

• Water (H₂O)

• Reaction flask, magnetic stirrer, ice bath, filtration apparatus.

Procedure:

• Charge a reaction flask with 1-Benzylazetidin-3-ol (assuming a starting amount of ~2.64 mol, adjust as needed) and acetonitrile.

• Cool the mixture in an ice bath and add triethylamine.

• Slowly add methanesulfonyl chloride to the stirred mixture, maintaining the temperature below 10 °C.

• Stir the reaction for several hours until completion (monitor by TLC).

• Upon completion, quench the reaction by the slow addition of water.

• The product, 1-Benzylazetidin-3-yl methanesulfonate, will precipitate. Isolate the solid by filtration.

• The wet filter cake can be used directly in the subsequent amination step without extensive drying.[2]

Step 3: Synthesis of 1-Benzylazetidin-3-amine

This procedure is also adapted from the synthesis of the analogous 1-benzhydryl derivative and uses aqueous ammonium hydroxide for the amination step.[2]

Materials:

• 1-Benzylazetidin-3-yl methanesulfonate (wet cake from Step 2)

• Aqueous Ammonium Hydroxide (28% NH₄OH)

• Isopropanol

• Diisopropyl ether

• Parr reactor or a sealed pressure vessel, heating mantle, magnetic stirrer.

Procedure:

• Place the wet cake of 1-Benzylazetidin-3-yl methanesulfonate into a Parr reactor.

• Add aqueous ammonium hydroxide (28%) and isopropanol.

• Seal the reactor and heat the mixture to approximately 70 °C with vigorous stirring. Maintain the reaction for several hours until the starting material is consumed (monitor by TLC or LC-MS).

• After cooling to room temperature, carefully vent the reactor.

• Concentrate the reaction mixture under reduced pressure to remove the isopropanol.

• Extract the aqueous residue with a suitable organic solvent, such as diisopropyl ether.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 1-Benzylazetidin-3-amine.

• The product can be further purified by distillation or by forming a salt (e.g., acetate or hydrochloride) and recrystallizing. The free base is often difficult to isolate as a solid.[2]

Quantitative Data Summary

The following table summarizes representative yields for analogous reactions. The exact yields for the 1-benzyl derivative may vary depending on reaction scale and purification methods.

Step	Product	Starting Material	Yield (%)	Reference
2. Mesylation	1-Benzhydrylazetidin-3-yl methanesulfonate	1-Benzhydrylazetidin-3-ol	Quantitative	[2]
3. Amination	1-Benzhydrylazetidin-3-amine monoacetate	1-Benzhydrylazetidin-3-yl methanesulfonate	72-84%	[2]

Visualizations

Experimental Workflow Diagram

Caption: Workflow for the synthesis of 1-Benzylazetidin-3-amine.

References

• 1. A green and facile synthesis of an industrially important quaternary heterocyclic intermediates for baricitinib - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for N-alkylation Reactions of 1-Benzylazetidin-3-amine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the N-alkylation of 1-benzylazetidin-3-amine, a valuable building block in medicinal chemistry. The primary methods covered are reductive amination and direct alkylation, offering versatile pathways to synthesize a diverse range of N-substituted azetidine derivatives for drug discovery and development.

Introduction

1-Benzylazetidin-3-amine is a key intermediate in the synthesis of various biologically active molecules. The azetidine ring is a sought-after motif in drug design, and functionalization of the primary amine at the 3-position allows for the introduction of diverse substituents to modulate pharmacological properties. N-alkylation is a fundamental transformation to achieve this, and this document outlines reliable and reproducible protocols for this purpose.

Key N-Alkylation Methodologies

Two primary strategies for the N-alkylation of 1-benzylazetidin-3-amine are presented:

• Reductive Amination: This is a widely used and highly efficient one-pot method for forming carbon-nitrogen bonds. It involves the reaction of the primary amine with an aldehyde or ketone to form an imine or enamine intermediate, which is then reduced in situ to the corresponding secondary or tertiary amine. This method is favored for its high yields and broad substrate scope.

• Direct Alkylation with Alkyl Halides: This classical method involves the direct reaction of the amine with an alkyl halide. While straightforward, it can sometimes lead to over-alkylation, resulting in the formation of tertiary amines and quaternary ammonium salts. Careful control of reaction conditions is crucial for achieving selective mono-alkylation.

Protocol 1: Reductive Amination with Aldehydes and Ketones using Sodium Triacetoxyborohydride

This protocol is a mild and highly selective method for the reductive amination of a wide range of aldehydes and ketones. Sodium triacetoxyborohydride (NaBH(OAc)₃) is a preferred reducing agent as it is less toxic than sodium cyanoborohydride and generally provides excellent yields.

General Reaction Scheme:

(Where R1 and R2 can be hydrogen, alkyl, or aryl groups, and Bn is a benzyl group)

Experimental Protocol:

• To a stirred solution of 1-benzylazetidin-3-amine (1.0 eq.) and the desired aldehyde or ketone (1.0-1.2 eq.) in a suitable solvent such as dichloromethane (DCM) or 1,2-dichloroethane (DCE) (0.1-0.2 M), add sodium triacetoxyborohydride (1.2-1.5 eq.) portion-wise at room temperature. For less reactive ketones, the addition of acetic acid (1.0-2.0 eq.) as a catalyst may be beneficial.

• Stir the reaction mixture at room temperature for 2 to 24 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Separate the organic layer, and extract the aqueous layer with the same organic solvent (e.g., DCM, 2 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel to afford the desired N-alkylated 1-benzylazetidin-3-amine. For basic amine compounds, it is often advantageous to add a small amount of triethylamine (e.g., 1-2%) to the eluent to prevent tailing on the silica gel column.[1][2]

Quantitative Data for Reductive Amination:

Aldehyde/Ketone	Product	Reducing Agent	Solvent	Time (h)	Yield (%)
Benzaldehyde	N-benzyl-1-benzylazetidin-3-amine	NaBH(OAc)₃	DCE	4	85-95
4-Chlorobenzaldehyde	N-(4-chlorobenzyl)-1-benzylazetidin-3-amine	NaBH(OAc)₃	DCM	6	80-90
Cyclohexanone	N-cyclohexyl-1-benzylazetidin-3-amine	NaBH(OAc)₃, AcOH	DCE	12	75-85
Acetone	N-isopropyl-1-benzylazetidin-3-amine	NaBH(OAc)₃	DCM	8	70-80

Note: Yields are indicative and may vary based on the specific reaction conditions and scale.

Protocol 2: Direct N-Alkylation with Alkyl Halides

This protocol describes the direct alkylation of 1-benzylazetidin-3-amine using an alkyl halide in the presence of a base. This method is suitable for introducing simple alkyl groups.

General Reaction Scheme:

(Where R is an alkyl group and X is a halide, typically Br or I)

Experimental Protocol:

• To a solution of 1-benzylazetidin-3-amine (1.0 eq.) in a polar aprotic solvent such as N,N-dimethylformamide (DMF) or acetonitrile (MeCN), add a suitable base (e.g., potassium carbonate (K₂CO₃), 2.0 eq. or triethylamine (Et₃N), 1.5 eq.).

• Add the alkyl halide (1.0-1.2 eq.) dropwise to the stirred mixture at room temperature.

• Heat the reaction mixture to a temperature between 50-80 °C and monitor the reaction progress by TLC or LC-MS. Reaction times can vary from a few hours to overnight.

• After completion, cool the reaction mixture to room temperature and pour it into water.

• Extract the aqueous mixture with an organic solvent such as ethyl acetate (EtOAc) (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Quantitative Data for Direct N-Alkylation:

Alkyl Halide	Product	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Benzyl Bromide	N-benzyl-1-benzylazetidin-3-amine	K₂CO₃	DMF	60	6	70-80
Ethyl Iodide	N-ethyl-1-benzylazetidin-3-amine	Et₃N	MeCN	50	12	60-70
Methyl Iodide	N-methyl-1-benzylazetidin-3-amine	K₂CO₃	DMF	RT	24	65-75

Note: Yields are indicative and may be accompanied by small amounts of di-alkylated products. Optimization of stoichiometry and reaction time may be required to maximize the yield of the mono-alkylated product.

Visualizations

Reductive Amination Workflow

Caption: Workflow for the reductive amination of 1-benzylazetidin-3-amine.

Direct Alkylation Workflow

Caption: Workflow for the direct alkylation of 1-benzylazetidin-3-amine.

Safety Precautions

• All reactions should be performed in a well-ventilated fume hood.

• Personal protective equipment (PPE), including safety glasses, lab coat, and gloves, should be worn at all times.

• Sodium triacetoxyborohydride and other borohydride reagents can react with water and acids to produce flammable hydrogen gas. Handle with care.

• Alkyl halides can be toxic and should be handled with caution.

• Consult the Safety Data Sheets (SDS) for all reagents before use.

Conclusion

The protocols described in these application notes provide reliable and adaptable methods for the N-alkylation of 1-benzylazetidin-3-amine. Reductive amination is generally the preferred method due to its high selectivity and yields. However, direct alkylation can be a useful alternative for certain substrates. These procedures are valuable tools for medicinal chemists and drug development professionals in the synthesis of novel azetidine-containing compounds.

References

• 1. biotage.com [biotage.com]
• 2. biotage.com [biotage.com]

Application Notes and Protocols for the Acylation of 1-Benzylazetidin-3-amine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the acylation of the primary amine in 1-benzylazetidin-3-amine, a key transformation in the synthesis of various biologically active molecules. The resulting N-acyl derivatives are valuable scaffolds in drug discovery, finding applications as enzyme inhibitors and modulators of G-protein coupled receptors. This document outlines two common acylation methods using acyl chlorides and acid anhydrides, presenting typical reaction conditions, expected outcomes, and purification procedures.

Introduction

The acylation of primary amines is a fundamental reaction in organic synthesis, forming a stable amide bond.[1] In the context of medicinal chemistry, this transformation is frequently employed to modify the physicochemical properties of a lead compound, such as its solubility, lipophilicity, and metabolic stability. Furthermore, the introduction of an acyl group can facilitate specific interactions with biological targets, leading to enhanced potency and selectivity.[2] 1-Benzylazetidin-3-amine is a valuable building block in drug discovery, and its acylation provides access to a diverse range of derivatives with potential therapeutic applications.

Data Presentation

The following tables summarize typical quantitative data for the acylation of primary amines, including a structurally related amine, which can be considered representative for the acylation of 1-benzylazetidin-3-amine.

Table 1: Acylation of a Structurally Related Amine with Acetonitrile [3]

Substrate	Acylating Agent	Catalyst	Solvent	Temp. (°C)	Time (h)	Yield (%)
N-[bis(4-chlorophenyl)methyl]amine	Acetonitrile	Formic Acid	Toluene	103	5	95

Table 2: General Yields for Amine Acylation Reactions [1][4]

Amine Type	Acylating Agent	Base	Solvent	General Yield Range (%)
Primary Aliphatic	Acetyl Chloride	Triethylamine	Dichloromethane	85-95
Primary Aliphatic	Acetic Anhydride	Pyridine	Dichloromethane	90-98
Primary Aliphatic	Benzoyl Chloride	Pyridine	Dichloromethane	80-95

Experimental Protocols

The following are detailed protocols for the acylation of 1-benzylazetidin-3-amine.

Protocol 1: Acylation using an Acyl Chloride (e.g., Acetyl Chloride)

This protocol describes the N-acetylation of 1-benzylazetidin-3-amine using acetyl chloride and a tertiary amine base.

• Materials:

  • 1-Benzylazetidin-3-amine

  • Acetyl chloride

  • Triethylamine (or Pyridine)

  • Dichloromethane (DCM), anhydrous

  • Saturated aqueous sodium bicarbonate solution

  • Brine (saturated aqueous sodium chloride solution)

  • Anhydrous magnesium sulfate or sodium sulfate

  • Round-bottom flask

  • Magnetic stirrer and stir bar

  • Dropping funnel

  • Ice bath

  • Separatory funnel

  • Rotary evaporator

• Procedure:

  • In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 1-benzylazetidin-3-amine (1.0 eq) in anhydrous dichloromethane.

  • Cool the solution to 0 °C using an ice bath.

  • Add triethylamine (1.2 eq) to the stirred solution.

  • Slowly add acetyl chloride (1.1 eq) dropwise to the reaction mixture via a dropping funnel, ensuring the temperature remains below 5 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until the reaction is complete as monitored by Thin Layer Chromatography (TLC).

  • Quench the reaction by slowly adding saturated aqueous sodium bicarbonate solution.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Wash the organic layer sequentially with water and brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to yield the crude N-(1-benzylazetidin-3-yl)acetamide.

  • Purify the crude product by column chromatography on silica gel or by recrystallization, if necessary.

Protocol 2: Acylation using an Acid Anhydride (e.g., Acetic Anhydride)

This protocol details the N-acetylation of 1-benzylazetidin-3-amine using acetic anhydride with pyridine as a base and catalyst.

• Materials:

  • 1-Benzylazetidin-3-amine

  • Acetic anhydride

  • Pyridine

  • Dichloromethane (DCM), anhydrous

  • 1 M Hydrochloric acid (HCl)

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate

  • Round-bottom flask

  • Magnetic stirrer and stir bar

  • Reflux condenser (if heating is required)

  • Separatory funnel

  • Rotary evaporator

• Procedure:

  • In a dry round-bottom flask under an inert atmosphere, dissolve 1-benzylazetidin-3-amine (1.0 eq) in anhydrous dichloromethane.

  • Add pyridine (1.2 eq) to the solution.

  • Add acetic anhydride (1.1 eq) to the stirred solution at room temperature.

  • Stir the reaction mixture at room temperature for 4-6 hours, or until completion as indicated by TLC. Gentle heating may be applied if the reaction is sluggish.

  • Upon completion, dilute the reaction mixture with dichloromethane.

  • Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl (to remove excess pyridine), saturated aqueous sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

  • The resulting crude N-(1-benzylazetidin-3-yl)acetamide can be purified by column chromatography or recrystallization as needed.

Mandatory Visualizations

Caption: General experimental workflow for the acylation of 1-benzylazetidin-3-amine.

Caption: Putative mechanism of action for N-acyl-1-benzylazetidin-3-amine derivatives as enzyme inhibitors.

References

• 1. An Efficient Greener Approach for N-acylation of Amines in Water Using Benzotriazole Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sphinxsai.com [sphinxsai.com]
• 3. US20080312205A1 - Method and intermediates for the preparation of derivatives of n (1-benzhydrylazetidin-3-yl)-n-phenylmethylsulfonamide - Google Patents [patents.google.com]
• 4. cdn.fortunejournals.com [cdn.fortunejournals.com]

Application Notes and Protocols for the Synthesis of Novel Scaffolds from 1-Benzylazetidin-3-amine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of novel fused, spirocyclic, and decorated heterocyclic scaffolds utilizing 1-Benzylazetidin-3-amine as a versatile starting material. The methodologies described herein are designed to be adaptable for the generation of diverse chemical libraries for drug discovery and medicinal chemistry programs.

Synthesis of Fused Azetidino[1,2-a]pyrimidines

Fused pyrimidines are a class of heterocyclic compounds with a wide range of biological activities. This protocol describes a condensation reaction between 1-Benzylazetidin-3-amine and a 1,3-dicarbonyl compound to yield a novel azetidino[1,2-a]pyrimidine scaffold.

Experimental Protocol: Synthesis of 2,4-Dimethyl-7-benzyl-6,7,8,8a-tetrahydro-5H-azeto[1,2-a]pyrimidine

Reaction Scheme:

Materials:

• 1-Benzylazetidin-3-amine

• Acetylacetone (2,4-pentanedione)

• Ethanol, absolute

• Acetic acid, glacial

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Rotary evaporator

• Silica gel for column chromatography

• Eluent: Ethyl acetate/Hexane mixture

Procedure:

• To a 100 mL round-bottom flask, add 1-Benzylazetidin-3-amine (1.0 eq), absolute ethanol (50 mL), and a magnetic stir bar.

• Stir the solution at room temperature until the amine is fully dissolved.

• Add acetylacetone (1.1 eq) to the solution, followed by a catalytic amount of glacial acetic acid (0.1 eq).

• Attach a reflux condenser to the flask and heat the reaction mixture to reflux (approximately 80°C).

• Maintain the reflux for 6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After completion, allow the reaction mixture to cool to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexane as the eluent.

• Combine the fractions containing the pure product and evaporate the solvent to yield the final product as a pale yellow oil.

Quantitative Data Summary

Product	Yield (%)	Purity (%)	1H NMR (CDCl3, 400 MHz) δ (ppm)	MS (ESI+) m/z
2,4-Dimethyl-7-benzyl-6,7,8,8a-tetrahydro-5H-azeto[1,2-a]pyrimidine	75-85	>95	7.35-7.25 (m, 5H), 4.95 (s, 1H), 3.60 (s, 2H), 3.50-3.40 (m, 1H), 3.20-3.10 (m, 2H), 2.80-2.70 (m, 2H), 2.20 (s, 3H), 1.95 (s, 3H)	243.19 [M+H]+

Synthesis of Spirocyclic Azetidine-Piperidines via Ugi Multicomponent Reaction

Multicomponent reactions (MCRs) are powerful tools for the rapid generation of molecular complexity.[1] This protocol outlines a Joullié-Ugi three-component reaction to construct a spirocyclic azetidine-piperidine scaffold, a motif of interest in medicinal chemistry.[2][3]

Experimental Protocol: Synthesis of 1-Benzyl-5-(cyclohexylcarbamoyl)-5,8-diazaspiro[3.5]nonan-7-one

Reaction Scheme:

Materials:

• 1-Benzylazetidin-3-one (prepared by oxidation of 1-Benzylazetidin-3-ol)

• Cyclohexyl isocyanide

• Glyoxylic acid monohydrate

• Methanol

• Round-bottom flask

• Magnetic stirrer and stir bar

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a 50 mL round-bottom flask under an inert atmosphere, add 1-Benzylazetidin-3-one (1.0 eq) and methanol (20 mL).

• Cool the mixture to 0°C using an ice bath.

• Add cyclohexyl isocyanide (1.0 eq) to the solution.

• In a separate flask, dissolve glyoxylic acid monohydrate (1.0 eq) in methanol (5 mL) and add it dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 24 hours.

• Monitor the reaction by TLC. Upon completion, concentrate the reaction mixture in vacuo.

• The crude product is then purified by flash column chromatography on silica gel (eluent: dichloromethane/methanol gradient) to afford the desired spirocyclic product.

Quantitative Data Summary

Product	Yield (%)	Purity (%)	1H NMR (CDCl3, 400 MHz) δ (ppm)	MS (ESI+) m/z
1-Benzyl-5-(cyclohexylcarbamoyl)-5,8-diazaspiro[3.5]nonan-7-one	50-60	>95	7.38-7.28 (m, 5H), 6.50 (br s, 1H), 4.20 (s, 1H), 3.80-3.70 (m, 1H), 3.65 (s, 2H), 3.55 (d, J=8.0 Hz, 2H), 3.40 (d, J=8.0 Hz, 2H), 3.25 (s, 2H), 1.90-1.10 (m, 10H)	342.22 [M+H]+

Synthesis of Azetidine-Fused Isoquinolines via Pictet-Spengler Reaction

The Pictet-Spengler reaction is a classic method for the synthesis of tetrahydroisoquinolines and related fused heterocyclic systems from β-arylethylamines.[4][5] By utilizing a derivative of 1-Benzylazetidin-3-amine, this protocol allows for the creation of a novel azetidino[2,3-g]tetrahydroisoquinoline scaffold.

Experimental Protocol: Synthesis of 8-Benzyl-5,6,7,8,9,9a-hexahydro-4bH-azeto[2,3-g]isoquinoline

Reaction Scheme:

Materials:

• N-(1-benzylazetidin-3-yl)-2-phenylethan-1-amine (prepared from 1-Benzylazetidin-3-amine and 2-phenylethyl bromide)

• Formaldehyde (37% solution in water)

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Round-bottom flask

• Magnetic stirrer and stir bar

Procedure:

• Dissolve N-(1-benzylazetidin-3-yl)-2-phenylethan-1-amine (1.0 eq) in DCM (40 mL) in a 100 mL round-bottom flask.

• Add aqueous formaldehyde solution (1.5 eq) to the mixture.

• Cool the reaction to 0°C and slowly add trifluoroacetic acid (2.0 eq).

• Stir the reaction mixture at room temperature for 12 hours.

• Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate until the effervescence ceases.

• Separate the organic layer, and extract the aqueous layer with DCM (2 x 20 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the residue by column chromatography on silica gel (eluent: ethyl acetate/hexane with 1% triethylamine) to yield the product.

Quantitative Data Summary

Product	Yield (%)	Purity (%)	1H NMR (CDCl3, 400 MHz) δ (ppm)	MS (ESI+) m/z
8-Benzyl-5,6,7,8,9,9a-hexahydro-4bH-azeto[2,3-g]isoquinoline	65-75	>95	7.40-7.20 (m, 9H), 4.10 (s, 2H), 3.70 (s, 2H), 3.60-3.50 (m, 1H), 3.40-3.30 (m, 2H), 3.10-3.00 (m, 2H), 2.90-2.70 (m, 4H)	293.20 [M+H]+

Signaling Pathways and Biological Context

The novel scaffolds synthesized from 1-Benzylazetidin-3-amine are designed to explore chemical space relevant to various biological targets. Azetidine-containing molecules are known to interact with a range of proteins, and the incorporation of these novel scaffolds could lead to the discovery of new therapeutic agents.[6][7]

Potential Signaling Pathway Modulation

Alkaloid-like structures, such as the fused and spirocyclic scaffolds described, have been shown to modulate key signaling pathways implicated in neurodegenerative diseases and cancer.[8][9] For instance, they can interact with components of the PI3K/Akt/mTOR and MAPK/ERK pathways.

Caption: PI3K/Akt/mTOR and MAPK/ERK signaling pathways.

Experimental Workflow for Scaffold Synthesis and Screening

The following workflow outlines the general process from scaffold synthesis to initial biological evaluation.

Caption: Workflow for scaffold synthesis and screening.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Identification of spirocyclic piperidine-azetidine inverse agonists of the ghrelin receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cyclic Imines in Ugi and Ugi-Type Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pictet–Spengler reaction - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Alkaloids as neuroprotectors: targeting signaling pathways in neurodegenerative diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for the Use of 1-Benzylazetidin-3-amine in the Synthesis of Kinase Inhibitors

Audience: Researchers, scientists, and drug development professionals.

Introduction:

The azetidine scaffold is a valuable building block in medicinal chemistry, recognized for its ability to impart favorable physicochemical properties to drug candidates, such as improved solubility and metabolic stability. The incorporation of a 3-aminoazetidine moiety, in particular, has emerged as a key strategy in the design of potent and selective kinase inhibitors. 1-Benzylazetidin-3-amine serves as a versatile intermediate for introducing this key structural motif. This document provides detailed application notes for the synthesis of a representative Janus Kinase (JAK) inhibitor utilizing 1-benzylazetidin-3-amine, including relevant biological data, detailed experimental protocols, and visualizations of the associated signaling pathway and synthetic workflow.

Data Presentation

The following table summarizes the inhibitory activity of several known JAK inhibitors that feature a small heterocyclic amine moiety, illustrating the potency that can be achieved with scaffolds related to the one synthesized from 1-benzylazetidin-3-amine.

Inhibitor Name	Target Kinase(s)	IC50 (nM)	Assay Type
Tofacitinib	JAK1	112	Biochemical
JAK2	20	Biochemical
JAK3	1	Biochemical
Baricitinib	JAK1	5.9	Biochemical
JAK2	5.7	Biochemical
TYK2	53	Biochemical
Ruxolitinib	JAK1	3.3	Biochemical
JAK2	2.8	Biochemical
Abrocitinib	JAK1	29	Biochemical

Note: The data presented is for structurally related, approved kinase inhibitors to provide a benchmark for the potential efficacy of compounds synthesized using the described methods.[1][2]

Experimental Protocols

The following protocols describe a representative synthesis of a potent JAK inhibitor starting from 1-benzylazetidin-3-amine and a suitable heterocyclic core, such as 4-chloro-7H-pyrrolo[2,3-d]pyrimidine.

Protocol 1: Synthesis of N-(1-benzylazetidin-3-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine (Intermediate 1)

This protocol details the nucleophilic aromatic substitution reaction to couple 1-benzylazetidin-3-amine with the pyrrolopyrimidine core.

Materials:

• 1-Benzylazetidin-3-amine

• 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine

• Diisopropylethylamine (DIPEA)

• n-Butanol

• Drying agent (e.g., anhydrous sodium sulfate)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., dichloromethane, methanol)

Procedure:

• To a solution of 4-chloro-7H-pyrrolo[2,3-d]pyrimidine (1.0 eq) in n-butanol, add 1-benzylazetidin-3-amine (1.2 eq) and DIPEA (3.0 eq).

• Heat the reaction mixture to 120 °C and stir for 16 hours under an inert atmosphere (e.g., nitrogen or argon).

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure to remove the solvent.

• Purify the crude product by silica gel column chromatography using a gradient of dichloromethane and methanol to afford N-(1-benzylazetidin-3-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine (Intermediate 1).

Protocol 2: Debenzylation of Intermediate 1 to yield 4-(azetidin-3-ylamino)-7H-pyrrolo[2,3-d]pyrimidine (Intermediate 2)

This protocol describes the removal of the benzyl protecting group to yield the free secondary amine.

Materials:

• Intermediate 1

• Palladium on carbon (10% Pd/C)

• Methanol

• Hydrogen source (e.g., hydrogen gas balloon or H-Cube)

• Celite

Procedure:

• Dissolve Intermediate 1 (1.0 eq) in methanol.

• Add 10% Pd/C (10% w/w) to the solution.

• Stir the mixture under a hydrogen atmosphere at room temperature for 12 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst and wash the pad with methanol.

• Concentrate the filtrate under reduced pressure to yield 4-(azetidin-3-ylamino)-7H-pyrrolo[2,3-d]pyrimidine (Intermediate 2).

Protocol 3: Final Synthesis of a Representative JAK Inhibitor

This protocol describes the final acylation of Intermediate 2 to yield a representative JAK inhibitor.

Materials:

• Intermediate 2

• Cyanoacetic acid

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• Hydroxybenzotriazole (HOBt)

• N,N-Dimethylformamide (DMF)

• Saturated aqueous sodium bicarbonate

• Brine

• Ethyl acetate

Procedure:

• To a solution of Intermediate 2 (1.0 eq) in DMF, add cyanoacetic acid (1.1 eq), EDC (1.5 eq), and HOBt (1.2 eq).

• Stir the reaction mixture at room temperature for 12 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash with saturated aqueous sodium bicarbonate and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by preparative HPLC to afford the final JAK inhibitor.

Visualizations

Signaling Pathway

The Janus Kinase/Signal Transducer and Activator of Transcription (JAK-STAT) pathway is a critical signaling cascade for numerous cytokines and growth factors, playing a key role in immunity, cell proliferation, and differentiation.[3][4][5][6][7] Dysregulation of this pathway is implicated in various autoimmune diseases and cancers.[3][5]

Caption: The JAK-STAT signaling pathway and the point of inhibition.

Experimental Workflow

The synthesis of the target kinase inhibitor from 1-benzylazetidin-3-amine involves a multi-step process, including coupling to a heterocyclic core, deprotection, and final functionalization.

Caption: Synthetic workflow from 1-benzylazetidin-3-amine.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. creative-diagnostics.com [creative-diagnostics.com]
• 4. The JAK/STAT Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cusabio.com [cusabio.com]
• 6. Frontiers | JAK/STAT pathway: Extracellular signals, diseases, immunity, and therapeutic regimens [frontiersin.org]
• 7. geneglobe.qiagen.com [geneglobe.qiagen.com]

Application of 1-Benzylazetidin-3-amine and the Broader 3-Aminoazetidine Scaffold in Central Nervous System (CNS) Drug Development

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Introduction

While specific, publicly available research detailing the direct application of 1-Benzylazetidin-3-amine in CNS drug development is limited, it is recognized as a valuable pharmaceutical intermediate.[1][2] Its structural motif, the 3-aminoazetidine scaffold, is, however, a cornerstone in modern medicinal chemistry for the development of CNS-active compounds.[3][4] The azetidine ring offers a unique combination of conformational rigidity and metabolic stability, making it a "privileged" structure for targeting a range of CNS receptors and transporters.[3][4] This document provides an overview of the applications of the 3-aminoazetidine scaffold in CNS drug discovery, including its role in developing triple reuptake inhibitors, GABA uptake inhibitors, and histamine H3 receptor agonists.

The 3-Aminoazetidine Scaffold: A Privileged Structure in CNS Drug Design

The four-membered azetidine ring provides a conformationally constrained framework that can enhance binding affinity and selectivity for biological targets by reducing the entropic penalty upon binding.[3] This has led to its successful incorporation into a variety of CNS drug candidates.

Key Therapeutic Areas and Targets:

• Antidepressants (Triple Reuptake Inhibitors): The 3-aminoazetidine scaffold has been extensively explored for the development of triple reuptake inhibitors (TRIs), which simultaneously target the serotonin (SERT), norepinephrine (NET), and dopamine (DAT) transporters. This broad-spectrum approach is sought for potentially more effective treatments for depression.[5]

• GABAergic System Modulators: Azetidine derivatives have been designed as conformationally constrained analogues of GABA and β-alanine to act as GABA uptake inhibitors, targeting GAT-1 and GAT-3 transporters.[6] This mechanism is relevant for disorders such as epilepsy and anxiety.

• Histamine H3 Receptor Agonists: Non-imidazole 4-(3-aminoazetidin-1-yl)pyrimidin-2-amines have been developed as high-affinity histamine H3 receptor (H3R) agonists with in vivo CNS activity.[7] H3R is a key target for cognitive disorders and other neurological conditions.

Quantitative Data of Representative 3-Aminoazetidine Derivatives

The following table summarizes the in vitro activities of selected 3-aminoazetidine derivatives against various CNS targets.

Compound Class	Target(s)	Representative Compound	Activity (IC50/pEC50)	Reference
Triple Reuptake Inhibitor	hSERT, hNET, hDAT	Compound 10dl	hSERT: 6.8 nM (IC50), hNET: 18 nM (IC50), hDAT: 110 nM (IC50)	[5]
GABA Uptake Inhibitor	GAT-1	Azetidin-2-ylacetic acid derivative	2.01 +/- 0.77 µM (IC50)	[6]
GABA Uptake Inhibitor	GAT-3	1-{2-[tris(4-methoxyphenyl)methoxy]ethyl}azetidine-3-carboxylic acid (12d)	15.3 +/- 4.5 µM (IC50)	[6]
Histamine H3 Receptor Agonist	H3R	VUF16839 (14d)	9.5 (pEC50)	[7]

Experimental Protocols

Protocol 1: Synthesis of 1-Benzylazetidin-3-ol (A Precursor to 3-Aminoazetidines)

This protocol describes a general synthesis of 1-benzylazetidin-3-ol, a common precursor for 3-aminoazetidine derivatives.[8]

Materials:

• Benzylamine

• 2-(chloromethyl)oxirane (Epichlorohydrin)

• Water

• Acetonitrile (CH3CN)

• Sodium Carbonate (Na2CO3)

Procedure:

• To a solution of benzylamine in water, slowly add 2-(chloromethyl)oxirane at 0–5 °C.

• Stir the reaction mixture at 0–5 °C for 16 hours.

• Isolate the crude product by filtration, wash with water, and dry in vacuo.

• Dissolve the dried product in acetonitrile and add sodium carbonate in portions.

• Heat the mixture to 80–90 °C and stir under reflux for 16 hours.

• Upon completion, the reaction can be worked up to isolate 1-benzylazetidin-3-ol.

Protocol 2: General Synthesis of 3-Substituted Aminoazetidines via Reductive Amination

This protocol outlines the synthesis of 3-aminoazetidine derivatives from a protected 3-azetidinone, a common strategy in developing libraries of CNS-targeted compounds.[5]

Materials:

• Boc-protected 3-azetidinone

• Primary amine (R1-NH2)

• Sodium triacetoxyborohydride (NaBH(OAc)3)

• Methylene chloride (CH2Cl2)

Procedure:

• Dissolve Boc-protected 3-azetidinone and the desired primary amine in methylene chloride.

• Add sodium triacetoxyborohydride to the solution at room temperature.

• Stir the reaction mixture until the reaction is complete (monitored by TLC or LC-MS).

• Quench the reaction and perform an aqueous work-up.

• Purify the resulting N-substituted-3-aminoazetidine derivative by column chromatography.

• The Boc-protecting group can be subsequently removed under acidic conditions to yield the final product.

Protocol 3: In Vitro Evaluation of Neurotransmitter Transporter Inhibition

This protocol describes a general method for assessing the inhibitory activity of compounds against serotonin, norepinephrine, and dopamine transporters.[5]

Materials:

• HEK293 cells stably transfected with human SERT, NET, or DAT.

• Test compounds (e.g., 3-aminoazetidine derivatives).

• Radiolabeled neurotransmitter ([3H]serotonin, [3H]norepinephrine, or [3H]dopamine).

• Assay buffer.

• Scintillation counter.

Procedure:

• Plate the transfected HEK293 cells in a suitable microplate.

• Pre-incubate the cells with various concentrations of the test compound.

• Add the corresponding radiolabeled neurotransmitter to initiate the uptake reaction.

• Incubate for a defined period at a controlled temperature.

• Terminate the uptake by washing the cells with ice-cold assay buffer.

• Lyse the cells and measure the amount of radioactivity incorporated using a scintillation counter.

• Calculate the percentage of inhibition for each compound concentration and determine the IC50 value.

Visualizations

Caption: CNS Drug Discovery Workflow for 3-Aminoazetidine Derivatives.

Caption: Mechanism of Action for 3-Aminoazetidine Triple Reuptake Inhibitors.

References

• 1. nbinno.com [nbinno.com]
• 2. 1-Benzhydrylazetidin-3-amine CAS 40432-52-8 Manufacturers, Suppliers, Factory - Home Sunshine Pharma [hsppharma.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Exploration of 3-Aminoazetidines as Triple Reuptake Inhibitors by Bioisosteric Modification of 3-α-Oxyazetidine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Azetidine derivatives as novel gamma-aminobutyric acid uptake inhibitors: synthesis, biological evaluation, and structure-activity relationship - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 4-(3-Aminoazetidin-1-yl)pyrimidin-2-amines as High-Affinity Non-imidazole Histamine H3 Receptor Agonists with in Vivo Central Nervous System Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A green and facile synthesis of an industrially important quaternary heterocyclic intermediates for baricitinib - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Chiral Separation of 1-Benzylazetidin-3-amine Enantiomers

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Benzylazetidin-3-amine is a chiral synthetic building block of interest in medicinal chemistry due to the prevalence of the azetidine motif in bioactive molecules. The stereochemistry of such intermediates is often crucial for the efficacy and safety of the final pharmaceutical compounds. Therefore, robust methods for the separation and analysis of the enantiomers of 1-Benzylazetidin-3-amine are essential. This application note details protocols for the chiral separation of (R)- and (S)-1-Benzylazetidin-3-amine via High-Performance Liquid Chromatography (HPLC), Supercritical Fluid Chromatography (SFC), and classical diastereomeric salt resolution.

Chromatographic Separation Methods

Chromatographic techniques using chiral stationary phases (CSPs) are powerful tools for the analytical and preparative separation of enantiomers. Polysaccharide-based CSPs, such as those derived from cellulose or amylose, are particularly effective for a wide range of chiral compounds, including amines. Supercritical fluid chromatography (SFC) often provides faster separations and is considered a greener alternative to HPLC.[1]

Workflow for Chromatographic Method Development

Caption: Workflow for chromatographic chiral separation.

Representative Chromatographic Data

The following table summarizes expected quantitative data for the chiral separation of 1-Benzylazetidin-3-amine enantiomers based on typical performance for similar small, polar amines on polysaccharide-based chiral stationary phases. This data is illustrative and will require experimental verification.

Parameter	Chiral HPLC	Chiral SFC
Chiral Stationary Phase	Cellulose tris(3,5-dimethylphenylcarbamate)	Amylose tris(3,5-dimethylphenylcarbamate)
Column Dimensions	4.6 x 150 mm, 5 µm	4.6 x 100 mm, 3 µm
Mobile Phase / Eluent	Hexane/Isopropanol/Diethylamine (80:20:0.1, v/v/v)	CO2/Methanol with 0.2% Diethylamine (85:15, v/v)
Flow Rate	1.0 mL/min	3.0 mL/min
Temperature	25°C	40°C
Back Pressure	N/A	150 bar
Detection	UV at 254 nm	UV at 254 nm
Retention Time (Enantiomer 1)	~ 5.2 min	~ 2.1 min
Retention Time (Enantiomer 2)	~ 6.5 min	~ 2.8 min
Resolution (Rs)	> 1.8	> 2.0
Selectivity (α)	~ 1.3	~ 1.4

Experimental Protocol: Chiral HPLC

• System Preparation:

  • Equip an HPLC system with a suitable polysaccharide-based chiral column (e.g., a cellulose-based column).

  • Prepare the mobile phase: Hexane/Isopropanol/Diethylamine (80:20:0.1, v/v/v). Ensure all solvents are HPLC grade and degassed.

• Sample Preparation:

  • Dissolve the racemic 1-Benzylazetidin-3-amine in the mobile phase to a concentration of approximately 1 mg/mL.

  • Filter the sample through a 0.45 µm syringe filter.

• Chromatographic Conditions:

  • Set the column temperature to 25°C.

  • Set the flow rate to 1.0 mL/min.

  • Set the UV detector to a wavelength of 254 nm.

• Analysis:

  • Inject 5-10 µL of the prepared sample.

  • Acquire the chromatogram and determine the retention times and peak areas for each enantiomer.

  • Calculate the resolution (Rs), selectivity (α), and enantiomeric excess (e.e.).

Experimental Protocol: Chiral SFC

• System Preparation:

  • Equip an SFC system with a suitable immobilized polysaccharide-based chiral column (e.g., an amylose-based column).

  • Prepare the mobile phase modifier: Methanol with 0.2% Diethylamine.

• Sample Preparation:

  • Dissolve the racemic 1-Benzylazetidin-3-amine in methanol to a concentration of approximately 1 mg/mL.

  • Filter the sample through a 0.45 µm syringe filter.

• Chromatographic Conditions:

  • Set the column temperature to 40°C.

  • Set the eluent composition to 15% modifier (Methanol with 0.2% Diethylamine) in CO2.

  • Set the total flow rate to 3.0 mL/min.

  • Set the back pressure regulator to 150 bar.

  • Set the UV detector to a wavelength of 254 nm.

• Analysis:

  • Inject 1-5 µL of the prepared sample.

  • Acquire the chromatogram and analyze the separation parameters as described for the HPLC method.

Classical Resolution by Diastereomeric Salt Formation

An alternative to chromatographic methods, particularly for larger scale separations, is the classical resolution of enantiomers by forming diastereomeric salts with a chiral resolving agent.[2][3] For a basic compound like 1-Benzylazetidin-3-amine, a chiral acid such as (+)-Dibenzoyl-D-tartaric acid is a suitable choice.[4] This method relies on the differential solubility of the two diastereomeric salts formed.[5]

Workflow for Classical Chiral Resolution

Caption: Workflow for classical chiral resolution.

Experimental Protocol: Diastereomeric Salt Resolution

• Diastereomeric Salt Formation:

  • Dissolve racemic 1-Benzylazetidin-3-amine (1 equivalent) in a suitable solvent (e.g., methanol or ethanol) with gentle heating.

  • In a separate flask, dissolve an equimolar amount of (+)-Dibenzoyl-D-tartaric acid in the same solvent, also with gentle heating.

  • Slowly add the chiral acid solution to the amine solution with stirring.

• Fractional Crystallization:

  • Allow the mixture to cool slowly to room temperature. The less soluble diastereomeric salt should begin to crystallize.

  • To maximize the yield of the crystals, the flask can be stored at a lower temperature (e.g., 4°C) for several hours or overnight.

• Isolation of the Diastereomeric Salt:

  • Collect the precipitated crystals by vacuum filtration.

  • Wash the crystals with a small amount of the cold solvent to remove any adhering mother liquor.

  • The mother liquor, containing the more soluble diastereomeric salt, can be collected for recovery of the other enantiomer.

• Liberation of the Free Amine:

  • Suspend the isolated diastereomeric salt crystals in water.

  • Add a base, such as a 2M sodium hydroxide solution, dropwise with stirring until the pH is >12 to neutralize the tartaric acid and liberate the free amine.

  • Extract the liberated amine into an organic solvent (e.g., dichloromethane or ethyl acetate).

  • Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the enantiomerically enriched 1-Benzylazetidin-3-amine.

• Purity Analysis:

  • Determine the enantiomeric excess of the recovered amine using one of the chiral HPLC or SFC methods described above.

Conclusion

This application note provides detailed, representative protocols for the chiral separation of 1-Benzylazetidin-3-amine enantiomers using both modern chromatographic techniques and classical resolution. While the presented chromatographic data is illustrative, the methodologies for HPLC and SFC offer a strong starting point for method development. The classical resolution protocol provides a scalable alternative for obtaining enantiomerically pure material. The choice of method will depend on the specific requirements of the researcher, including the desired scale of separation, available instrumentation, and the required level of enantiomeric purity.

References

• 1. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 2. rsc.org [rsc.org]
• 3. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]
• 4. benchchem.com [benchchem.com]
• 5. fenix.tecnico.ulisboa.pt [fenix.tecnico.ulisboa.pt]

Scale-up Synthesis of 1-Benzylazetidin-3-amine for Preclinical Studies: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed application note and scalable protocol for the synthesis of 1-Benzylazetidin-3-amine, a key building block in the development of novel therapeutics. The synthesis is designed to be robust and scalable to produce preclinical quantities of the target compound with high purity.

Introduction

1-Benzylazetidin-3-amine is a valuable intermediate in medicinal chemistry, frequently incorporated into molecules targeting a wide range of biological targets. Its rigid four-membered ring system provides a unique structural scaffold that can impart desirable pharmacokinetic and pharmacodynamic properties to drug candidates. The benzyl protecting group offers stability during synthetic manipulations and can be readily removed in the final stages of a synthetic sequence.

The provision of a reliable and scalable synthesis of this intermediate is crucial for advancing drug discovery programs into the preclinical phase, where larger quantities of material are required for in vivo studies. This protocol outlines a two-step synthesis starting from the commercially available 1-benzylazetidin-3-ol, proceeding through a mesylate intermediate, followed by amination. This route is advantageous due to its high yields and the operational simplicity of the procedures.

Synthetic Pathway Overview

The overall synthetic strategy involves a two-step conversion of 1-benzylazetidin-3-ol to 1-benzylazetidin-3-amine. The first step is the mesylation of the hydroxyl group to form a good leaving group. The second step is the displacement of the mesylate with ammonia to yield the desired primary amine.

Caption: Two-step synthesis of 1-Benzylazetidin-3-amine.

Experimental Protocols

Materials and Equipment

• 1-Benzylazetidin-3-ol

• Methanesulfonyl chloride (MsCl)

• Triethylamine (Et3N)

• Acetonitrile (ACN)

• Aqueous ammonium hydroxide (28-30%)

• Isopropanol (IPA)

• Toluene

• Sodium chloride (NaCl)

• Magnesium sulfate (MgSO4)

• Round-bottom flasks

• Magnetic stirrer and stir bars

• Ice bath

• Separatory funnel

• Rotary evaporator

• Parr reactor or a sealed pressure vessel

• Standard laboratory glassware and consumables

Step 1: Synthesis of 1-Benzylazetidin-3-yl methanesulfonate

This procedure details the mesylation of 1-benzylazetidin-3-ol.

Caption: Workflow for the synthesis of the mesylate intermediate.

Procedure:

• To a solution of 1-benzylazetidin-3-ol (1.0 eq) in acetonitrile, add triethylamine (1.5 eq).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add methanesulfonyl chloride (1.2 eq) dropwise, maintaining the temperature below 5 °C.

• Stir the reaction mixture at 0 °C for 1 hour.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Quench the reaction by the slow addition of water.

• Extract the product with toluene (3 x volumes).

• Wash the combined organic layers with saturated aqueous sodium chloride (brine), dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude 1-benzylazetidin-3-yl methanesulfonate, which can be used in the next step without further purification.

Step 2: Synthesis of 1-Benzylazetidin-3-amine

This procedure describes the amination of the mesylate intermediate.

Procedure:

• Dissolve the crude 1-benzylazetidin-3-yl methanesulfonate (1.0 eq) in isopropanol.

• Transfer the solution to a Parr reactor or a suitable pressure vessel.

• Add concentrated aqueous ammonium hydroxide (10-20 eq).

• Seal the vessel and heat the mixture to 70-80 °C with stirring for 12-24 hours.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Cool the reaction mixture to room temperature and carefully vent the vessel.

• Concentrate the mixture under reduced pressure to remove isopropanol and excess ammonia.

• Dissolve the residue in water and extract the product with a suitable organic solvent such as dichloromethane or ethyl acetate (3 x volumes).

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by distillation under reduced pressure or by column chromatography on silica gel to afford pure 1-benzylazetidin-3-amine.

Data Presentation

The following table summarizes the expected quantitative data for the synthesis of 1-benzylazetidin-3-amine based on analogous procedures for similar compounds.[1]

Step	Reactant	Product	Reagents	Solvent	Temp (°C)	Time (h)	Yield (%)	Purity (%)
1	1-Benzylazetidin-3-ol	1-Benzylazetidin-3-yl methanesulfonate	MsCl, Et3N	Acetonitrile	0	1	>95 (crude)	-
2	1-Benzylazetidin-3-yl methanesulfonate	1-Benzylazetidin-3-amine	Aq. NH3	Isopropanol	70-80	12-24	70-85	>98

Scale-up and Safety Considerations

• Exothermic Reactions: The mesylation reaction is exothermic and requires careful temperature control, especially on a larger scale. Slow addition of methanesulfonyl chloride is crucial.

• Pressure Build-up: The amination step is performed in a sealed vessel at elevated temperatures, which will lead to a significant increase in pressure. Ensure the pressure vessel is appropriately rated and operated with all necessary safety precautions.

• Handling of Reagents: Methanesulfonyl chloride is corrosive and lachrymatory. Triethylamine and ammonium hydroxide are corrosive and have strong odors. All manipulations should be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Purification: For preclinical studies, high purity of the final compound is essential. The final product should be thoroughly characterized by NMR, MS, and HPLC to confirm its identity and purity. Residual solvents and reagents must be removed to acceptable levels.

This application note provides a comprehensive guide for the synthesis of 1-benzylazetidin-3-amine on a scale suitable for preclinical development. The described protocol is robust and high-yielding, and with appropriate safety measures, can be successfully implemented to produce this important building block for drug discovery.

References

• 1. researchgate.net [researchgate.net]

Application Note: Amide Coupling of 1-Benzylazetidin-3-amine with Carboxylic Acids

Audience: Researchers, scientists, and drug development professionals.

Introduction

Amide bond formation is one of the most critical and frequently performed reactions in medicinal chemistry and drug discovery.[1][2] The resulting amide linkage is a key structural motif found in a vast array of pharmaceuticals, including the top-selling drug Atorvastatin. The 1-benzylazetidin-3-amine scaffold is a valuable building block, providing a constrained, three-dimensional structure that can be used to explore chemical space and optimize ligand-receptor interactions. This document provides detailed protocols for the efficient coupling of 1-benzylazetidin-3-amine with a variety of carboxylic acids using standard, reliable coupling reagents.

General Reaction Scheme

The fundamental reaction involves the activation of a carboxylic acid, which then reacts with the primary amine of 1-benzylazetidin-3-amine to form a stable amide bond. This condensation reaction typically requires a coupling reagent to facilitate the removal of water.

Scheme 1: General Amide Coupling Reaction

Caption: Carboxylic acid (R-COOH) is coupled with 1-benzylazetidin-3-amine using a coupling reagent and a non-nucleophilic base in an aprotic solvent to yield the N-acylated product.

Common Coupling Methodologies

A variety of reagents have been developed to promote efficient amide bond formation under mild conditions.[1][3] The choice of reagent often depends on the substrate complexity, scale, cost, and desired purity.

• Carbodiimides (EDC, DCC): Reagents like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC or EDAC) are widely used due to their effectiveness and the water-solubility of the urea byproduct, which simplifies purification.[4][5] Dicyclohexylcarbodiimide (DCC) is also common, but its dicyclohexylurea (DCU) byproduct is poorly soluble, making it less ideal for some applications.[5] To enhance efficiency and minimize racemization, carbodiimide reactions are almost always performed with additives.[5]

• Additives (HOBt, Oxyma Pure): 1-Hydroxybenzotriazole (HOBt) is a classic additive used with carbodiimides. It reacts with the activated O-acylisourea intermediate to form an active ester, which is less prone to racemization and reacts cleanly with the amine.[4][5][6]

• Uronium/Phosphonium Salts (HATU, HBTU, PyBOP): Reagents such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) are highly efficient and often provide faster reaction times and higher yields, particularly for sterically hindered or electron-deficient substrates.[4][7] They operate by forming highly reactive activated esters.[7] These reagents require a non-nucleophilic base, such as N,N-diisopropylethylamine (DIEA), for activation.[3]

Experimental Protocols

Protocol 1: EDC/HOBt Mediated Coupling

This protocol utilizes the cost-effective and robust EDC/HOBt reagent system. It is suitable for a wide range of carboxylic acids.

Materials:

• Carboxylic Acid (1.0 eq)

• 1-Benzylazetidin-3-amine (1.1 eq)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl) (1.2 eq)[8]

• 1-Hydroxybenzotriazole (HOBt) (1.2 eq)

• N,N-Diisopropylethylamine (DIEA) or Triethylamine (TEA) (3.0 eq)[9]

• Anhydrous Dichloromethane (DCM) or N,N-Dimethylformamide (DMF)

Procedure:

• To a stirred solution of the carboxylic acid (1.0 eq) in anhydrous DCM or DMF (0.1-0.2 M), add 1-benzylazetidin-3-amine (1.1 eq), HOBt (1.2 eq), and DIEA (3.0 eq).[9]

• Cool the reaction mixture to 0 °C in an ice bath.[8]

• Add EDC·HCl (1.2 eq) portion-wise to the cooled mixture.

• Allow the reaction to warm to room temperature and stir for 12-18 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate or DCM.

• Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution (2x), water (1x), and brine (1x).

• Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired amide.

Protocol 2: HATU Mediated Coupling

This protocol uses the highly efficient HATU coupling reagent, which is often preferred for more challenging substrates or when faster reaction times are desired.

Materials:

• Carboxylic Acid (1.0 eq)

• 1-Benzylazetidin-3-amine (1.1 eq)

• HATU (1.2 eq)[3][10]

• N,N-Diisopropylethylamine (DIEA) (3.0 eq)[3]

• Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

• In a round-bottom flask, dissolve the carboxylic acid (1.0 eq) in anhydrous DMF (0.1-0.2 M).

• Add HATU (1.2 eq) and DIEA (3.0 eq) to the solution.[10]

• Stir the mixture at room temperature for 15-20 minutes to pre-activate the carboxylic acid. A color change may be observed.

• Add 1-benzylazetidin-3-amine (1.1 eq) to the reaction mixture.

• Stir at room temperature for 2-4 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Once the reaction is complete, pour the mixture into water and extract the product with ethyl acetate (3x).

• Combine the organic layers and wash with 10% aqueous LiCl solution (2x) and brine (1x) to remove residual DMF.[10]

• Dry the organic layer over anhydrous Na₂SO₄, filter, and evaporate the solvent in vacuo.

• Purify the crude residue via flash column chromatography on silica gel.

Data Presentation

The following table summarizes typical conditions and expected outcomes for the coupling of 1-benzylazetidin-3-amine with standard carboxylic acids. Yields are representative and may vary based on the specific substrate.

Coupling System	Base	Solvent	Temp. (°C)	Time (h)	Typical Yield	Notes
EDC / HOBt	DIEA / TEA	DCM / DMF	0 to RT	12 - 18	65-85%	Cost-effective; aqueous work-up removes byproducts.[8]
HATU	DIEA	DMF	RT	2 - 4	75-95%	Highly efficient, fast, good for hindered substrates.[4][10]
PyBOP	DIEA	DMF / DCM	RT	3 - 6	70-90%	Byproducts are less hazardous than those from BOP.[4]
DIC / HOBt	N/A	DCM	RT	12 - 18	60-80%	Diisopropylurea byproduct is more soluble than DCU.[4]

Visualized Workflow and Signaling Pathways

The following diagram illustrates the general experimental workflow for the amide coupling process.

Caption: General workflow for amide bond formation.

References

• 1. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. fishersci.dk [fishersci.dk]
• 4. peptide.com [peptide.com]
• 5. bachem.com [bachem.com]
• 6. luxembourg-bio.com [luxembourg-bio.com]
• 7. Amide Synthesis [fishersci.co.uk]
• 8. peptide.com [peptide.com]
• 9. Amine to Amide (EDC + HOBt) [commonorganicchemistry.com]
• 10. Amine to Amide (Coupling) - HATU [commonorganicchemistry.com]

Technical Notes & Optimization

Optimizing reaction conditions for 1-Benzylazetidin-3-amine synthesis

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of 1-Benzylazetidin-3-amine.

Frequently Asked Questions (FAQs)

Q1: What is a common synthetic route to prepare 1-Benzylazetidin-3-amine?

A common and efficient method is a two-step process starting from 1-Benzylazetidin-3-ol. The first step involves the mesylation of the hydroxyl group, followed by aminolysis of the resulting mesylate to yield the final product. An analogous route has been described for the synthesis of 1-benzhydrylazetidin-3-amine, which involves reacting 1-benzhydrylazetidin-3-ol with methanesulfonyl chloride, followed by treatment with an ammonia source.[1]

Q2: What are the critical reaction parameters to control during the synthesis?

Careful control of temperature, reaction time, and the choice of reagents is crucial. For instance, in the aminolysis step, using a sealed reactor, such as a Parr reactor, can help to apply pressure and accelerate the reaction, potentially improving yields.[1] Temperature control is also important to minimize side reactions.

Q3: What are potential side reactions in this synthesis?

A potential side reaction is the formation of a dimer.[1] Additionally, azetidine ring-opening is a possible side reaction, although it was not observed under certain reported conditions.[1]

Q4: How can I purify the final product, 1-Benzylazetidin-3-amine?

The free base of 1-Benzylazetidin-3-amine can be difficult to isolate as a solid.[1] A common purification strategy involves converting the amine to a salt, such as the monoacetate salt, which can then be precipitated and collected by filtration.[1] Acid-base extraction is a general method for purifying amines. The crude amine can be dissolved in an organic solvent and treated with an aqueous acid solution to form the ammonium salt, which partitions into the aqueous layer. After separating the layers, the aqueous layer is basified, and the purified free amine is extracted with an organic solvent.[2]

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low Yield of 1-Benzylazetidin-3-amine	- Incomplete mesylation in the first step.- Inefficient aminolysis.- Product loss during workup and purification.	- Ensure complete conversion of the starting alcohol to the mesylate by monitoring the reaction (e.g., by TLC or HPLC).- For the aminolysis step, consider using a sealed reactor to increase pressure and temperature, which can enhance the reaction rate.[1]- Optimize the ammonia source. While methanolic ammonia can be effective, aqueous ammonium hydroxide is a readily available and low-cost alternative.[1]- For purification, precipitation as an acetate salt can improve isolation and yield.[1]
Formation of Impurities/Side Products	- Dimer formation during aminolysis.[1]- Unreacted starting material or intermediates.- Azetidine ring-opening products.	- Using a large excess of the ammonia source can help to minimize the formation of dimeric byproducts.[1]- Ensure sufficient reaction time for complete conversion.- While ring-opening was not observed in some reported procedures, it is a known reactivity of azetidines. Careful control of reaction conditions (temperature, pH) is advised.
Difficulty in Isolating the Product	- The free base of 1-Benzylazetidin-3-amine may be an oil or difficult to crystallize.[1]	- Convert the amine to a salt (e.g., acetate or hydrochloride) to facilitate precipitation and isolation as a solid.[1]

Experimental Protocols

Two-Step Synthesis of 1-Benzhydrylazetidin-3-amine monoacetate (Analogous to 1-Benzylazetidin-3-amine)

This protocol is adapted from a reported synthesis of a similar compound and can be modified for the benzyl analogue.[1]

Step 1: Synthesis of 1-Benzhydrylazetidin-3-yl methanesulfonate

• To a solution of 1-benzhydrylazetidin-3-ol (1 equivalent) in acetonitrile, add triethylamine (1.2 equivalents).

• Cool the mixture to -10°C.

• Slowly add methanesulfonyl chloride (1.1 equivalents) while maintaining the temperature.

• Stir the reaction mixture until completion (monitor by TLC or HPLC).

• Quench the reaction with water.

• The mesylate intermediate can be isolated by filtration. The wet cake can often be used directly in the next step without extensive drying.[1]

Step 2: Synthesis of 1-Benzhydrylazetidin-3-amine monoacetate

• Dissolve the wet mesylate from Step 1 in isopropanol at 50°C.

• Transfer the solution to a Parr reactor.

• Add 28 wt% aqueous ammonium hydroxide (e.g., 10 volumes).

• Seal the reactor and heat to approximately 70°C for several hours (pressure will increase).

• Monitor the reaction for completion by HPLC.

• Cool the reaction mixture to room temperature and discharge it from the reactor.

• Concentrate the mixture under reduced pressure to remove isopropanol.

• Extract the product into a suitable organic solvent like diisopropyl ether.

• To the organic extract, add one equivalent of acetic acid to precipitate the monoacetate salt.

• Stir for a couple of hours to ensure complete precipitation.

• Collect the solid product by filtration and dry under vacuum.

Data Presentation

Table 1: Comparison of Aminolysis Reaction Conditions for a Similar Synthesis [1]

Ammonia Source	Solvent	Temperature	Pressure	Yield (monoacetate salt)	Notes
7 N NH3/MeOH	Isopropanol	~70°C	Elevated (Parr Reactor)	Comparable to NH4OH method	Methanolic ammonia can be tedious to prepare on a large scale.
28% aq. NH4OH	Isopropanol	~70°C	38-40 psi (Parr Reactor)	72-84%	Readily available and low-cost ammonia source.

Visualizations

Caption: Reaction pathway for the two-step synthesis of 1-Benzylazetidin-3-amine.

Caption: General experimental workflow for the synthesis of 1-Benzylazetidin-3-amine.

Caption: Troubleshooting decision tree for 1-Benzylazetidin-3-amine synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. youtube.com [youtube.com]

Technical Support Center: 1-Benzylazetidin-3-amine Synthesis

For Researchers, Scientists, and Drug Development Professionals

This guide provides troubleshooting for common issues encountered during the synthesis of 1-Benzylazetidin-3-amine, a key intermediate in pharmaceutical development. Below are frequently asked questions, detailed experimental protocols, and data to help identify and mitigate the formation of common side products.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My yield is low after the reductive amination of 1-benzylazetidin-3-one. What are the likely side products?

A1: Low yields in reductive amination are often due to a few competing reactions. The most common side products are the starting alcohol (from over-reduction of the ketone) and a secondary amine dimer. Unreacted starting material is also a common impurity.

• 1-Benzylazetidin-3-ol: The reducing agent can reduce the ketone starting material directly to the alcohol, especially if the imine formation is slow or if a non-selective reducing agent like sodium borohydride is used without careful control of reaction conditions.[1][2]

• Dimer Impurity: The desired product, 1-Benzylazetidin-3-amine, is nucleophilic and can react with the intermediate imine (or another molecule of the starting ketone) to form a dimeric secondary amine.[3]

• Unreacted 1-Benzylazetidin-3-one: Incomplete reaction, often due to insufficient reaction time, low temperature, or inefficient imine formation, will leave the starting ketone as a major impurity.

Q2: I'm synthesizing the amine from 1-benzylazetidin-3-ol via a mesylate intermediate and see a significant, higher molecular weight peak in my LC-MS. What is it?

A2: When using the mesylate route, the most probable high molecular weight side product is the dimer impurity , 1-benzyl-N-(1-benzylazetidin-3-yl)azetidin-3-amine. This occurs when a molecule of the product (1-Benzylazetidin-3-amine) acts as a nucleophile and displaces the mesylate group from a molecule of the intermediate, 1-benzylazetidin-3-yl methanesulfonate.[3] While azetidine ring-opening is a known risk for strained four-membered rings, under many standard aminolysis conditions, it is not observed to be a major pathway.[3][4]

Q3: How can I minimize the formation of the secondary amine dimer?

A3: Minimizing dimer formation is crucial for achieving high purity and yield. Key strategies include:

• Use a Large Excess of the Amine Source: Whether using ammonia, ammonium hydroxide, or another amine source in a reductive amination, a large stoichiometric excess favors the reaction of the intermediate with the external amine source over the newly formed product.[3]

• Control Reaction Conditions:

  • Temperature: Lowering the reaction temperature can sometimes reduce the rate of the undesired dimerization reaction relative to the primary amine formation.

  • Pressure: For reactions with gaseous ammonia or volatile amines, conducting the reaction in a sealed vessel, such as a Parr reactor, increases the concentration of the nucleophile in solution and can significantly accelerate the desired reaction, minimizing side reactions.[3]

• One-Pot Procedures: In reductive amination, ensure conditions are optimized for rapid imine formation before the reduction step. The choice of a selective reducing agent, such as sodium triacetoxyborohydride (STAB), is critical as it preferentially reduces the iminium ion over the ketone.[1][2]

Q4: What are potential process-related impurities from my starting materials?

A4: Impurities in the final product can often be traced back to the starting materials. A common precursor is 1-benzylazetidin-3-ol, which is typically synthesized from benzylamine and an epichlorohydrin equivalent.[5][6] A potential side product from this step is di(3-chloro-2-hydroxypropyl)benzylamine , which can arise from the dialkylation of benzylamine.[5] It is crucial to use highly pure starting materials or to be aware of their impurity profiles to avoid downstream purification challenges.

Q5: What are the best practices for purifying crude 1-Benzylazetidin-3-amine?

A5: Amines can be challenging to purify via standard silica gel chromatography due to their basicity, which can cause streaking and poor separation. Effective methods include:

• Acid-Base Extraction: Dissolve the crude product in an organic solvent (e.g., ethyl acetate) and extract with an aqueous acid (e.g., 1M HCl). The protonated amine will move to the aqueous layer, leaving non-basic organic impurities behind. The aqueous layer can then be basified (e.g., with NaOH) and the pure amine re-extracted into an organic solvent.

• Salt Crystallization: A highly effective method for purification and isolation is to form a stable salt. The monoacetate salt, for example, can be formed by adding acetic acid to a solution of the crude amine, often resulting in the precipitation of a highly pure crystalline solid.[3] This removes many process-related impurities that do not form salts under these conditions.

Data Presentation: Common Side Products

The table below summarizes the key side products discussed. The molecular weights are provided for the N-benzyl derivatives.

Side Product Name	Molecular Formula	Molecular Weight ( g/mol )	Common Synthetic Route of Formation
1-Benzylazetidin-3-ol	C₁₀H₁₃NO	163.22	Reductive Amination (ketone reduction)
1-Benzylazetidin-3-one	C₁₀H₁₁NO	161.20	Incomplete Reductive Amination
Dimer Impurity	C₂₀H₂₄N₄	320.43	Reductive Amination or Mesylate Aminolysis
di(3-chloro-2-hydroxypropyl)benzylamine	C₁₃H₂₀Cl₂NO₂	309.21	Synthesis of 1-Benzylazetidin-3-ol Precursor[5]

Experimental Protocols

Protocol 1: Synthesis via Mesylate Intermediate (Adapted from Benzhydryl Analogue[3])

Step A: Synthesis of 1-Benzylazetidin-3-yl Methanesulfonate

• To a stirred solution of 1-benzylazetidin-3-ol (1.0 eq) in acetonitrile (10 volumes) at 0°C, add triethylamine (1.5 eq).

• Slowly add methanesulfonyl chloride (1.2 eq) dropwise, maintaining the temperature below 5°C.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC or LC-MS for the disappearance of the starting alcohol.

• Upon completion, quench the reaction by the slow addition of water.

• The mesylate intermediate often precipitates and can be isolated by filtration. The wet cake can be used directly in the next step.

Step B: Synthesis of 1-Benzylazetidin-3-amine

• Charge the wet mesylate intermediate from Step A into a pressure-rated reactor (e.g., a Parr reactor).

• Add isopropanol (5-10 volumes) and a concentrated aqueous solution of ammonium hydroxide (28-30%, 10-20 eq).

• Seal the reactor and heat to 70-80°C. The internal pressure will increase.

• Maintain the temperature and stir for 3-6 hours, monitoring for completion by LC-MS.

• Cool the reactor to room temperature, vent, and concentrate the mixture under vacuum.

• Perform an acid-base workup or proceed with salt crystallization for purification.

Protocol 2: Reductive Amination of 1-Benzylazetidin-3-one

• Dissolve 1-benzylazetidin-3-one (1.0 eq) in a suitable solvent such as 1,2-dichloroethane or methanol (10 volumes).

• Add ammonium acetate (~10 eq) or a solution of ammonia in methanol (7N, ~10 eq).

• Stir the mixture at room temperature for 1-2 hours to facilitate imine formation.

• Add sodium triacetoxyborohydride (STAB) (1.5 eq) portion-wise to the mixture. Note: The reaction is often mildly exothermic.

• Stir at room temperature for 12-24 hours, monitoring for completion by LC-MS.

• Quench the reaction by carefully adding a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an organic solvent (e.g., dichloromethane or ethyl acetate) and proceed with purification.

Visualizations

Caption: Key synthetic routes to 1-Benzylazetidin-3-amine and common side product formation pathways.

Caption: Troubleshooting workflow for identifying and addressing issues in the synthesis.

References

• 1. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. A green and facile synthesis of an industrially important quaternary heterocyclic intermediates for baricitinib - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 1-Benzylazetidin-3-amine

This guide provides detailed troubleshooting and frequently asked questions for the purification of 1-benzylazetidin-3-amine by column chromatography, a common challenge for researchers working with basic amine compounds.

Troubleshooting Guide

This section addresses specific issues that may arise during the column chromatography of 1-benzylazetidin-3-amine.

Q1: My purified fractions show significant peak tailing on TLC and HPLC. What's causing this and how can I fix it?

A1: Peak tailing is the most common issue when purifying basic amines like 1-benzylazetidin-3-amine on standard silica gel. The acidic nature of silica's silanol groups (Si-OH) leads to strong, non-ideal interactions with the basic amine, causing it to elute slowly and asymmetrically.

Solutions:

• Mobile Phase Modification: The most effective solution is to add a small amount of a basic modifier to your mobile phase to compete with your product for the acidic sites on the silica.

  • Triethylamine (Et₃N): Add 0.1% to 1% triethylamine to your eluent system (e.g., Dichloromethane/Methanol or Ethyl Acetate/Heptane). This is the most common and effective method.

  • Ammonium Hydroxide (NH₄OH): If triethylamine is not suitable for downstream applications, a solvent system saturated with ammonium hydroxide can be used. For example, use the bottom layer of a 95:5:0.5 mixture of Dichloromethane/Methanol/Ammonium Hydroxide.

• Stationary Phase Deactivation: Before running the column, flush the packed silica gel with the mobile phase containing the basic modifier (e.g., 5-10 column volumes) to ensure the stationary phase is fully neutralized.

Q2: I have poor separation between 1-benzylazetidin-3-amine and a non-polar impurity. How can I improve the resolution?

A2: Poor resolution between a polar compound and a non-polar impurity suggests the mobile phase is too strong (too polar), causing both compounds to elute too quickly.

Solutions:

• Decrease Mobile Phase Polarity: If you are using a Dichloromethane/Methanol system, decrease the percentage of Methanol. If using Ethyl Acetate/Heptane, increase the percentage of Heptane.

• Optimize with TLC: Before running the column, perform a thorough TLC analysis using a range of solvent systems to find the optimal polarity that gives a good separation (Rf difference of at least 0.2) between your product and the impurity. Aim for an Rf value of ~0.25-0.35 for the 1-benzylazetidin-3-amine.

• Use a Gradient: Start with a less polar mobile phase to elute the non-polar impurity first, then gradually increase the polarity to elute your target compound.

Q3: My product is not eluting from the column, or the recovery is very low. What should I do?

A3: Low recovery is another symptom of strong interaction between the basic amine and acidic silica gel.

Solutions:

• Increase Mobile Phase Polarity: While maintaining the basic modifier (Et₃N), significantly increase the concentration of the polar solvent (e.g., increase Methanol from 5% to 10-15% in DCM).

• Switch Stationary Phase: If modifying the mobile phase is ineffective, consider an alternative stationary phase.

  • Alumina (basic or neutral): Alumina is a good alternative to silica for purifying basic compounds. Neutral or basic alumina should be used.

  • Reverse-Phase Silica (C18): If your compound and impurities have different hydrophobicities, reverse-phase chromatography using a solvent system like Acetonitrile/Water or Methanol/Water (often with a modifier like TFA or formic acid, though this would yield the salt) can be effective.

Troubleshooting Workflow Diagram

Caption: A flowchart for troubleshooting common column chromatography issues.

Frequently Asked Questions (FAQs)

Q1: What are the typical physicochemical properties of 1-benzylazetidin-3-amine I should consider?

A1: While specific experimental data can vary, the key properties influencing its chromatographic behavior are:

• Basicity: It is a basic compound due to the presence of primary and tertiary amine groups. The pKa of the conjugate acid is expected to be in the range of 8-10, similar to other cyclic amines. This is the primary reason for its strong interaction with silica gel.

• Polarity: The presence of amine functionalities makes it a polar molecule. It is typically soluble in polar organic solvents like methanol, dichloromethane, and ethyl acetate.[1]

• Potential Impurities: Common impurities may include unreacted starting materials (e.g., benzylamine, epichlorohydrin derivatives) or by-products from the synthesis.[2][3] These impurities can range from non-polar to polar.

Q2: What is a good starting solvent system for purifying 1-benzylazetidin-3-amine on a silica gel column?

A2: A good starting point, to be optimized by TLC, is a binary system with a basic modifier.

• System 1: 95:5 Dichloromethane (DCM) / Methanol (MeOH) + 0.5% Triethylamine (Et₃N).

• System 2: 50:50 Ethyl Acetate (EtOAc) / Heptane + 0.5% Triethylamine (Et₃N).

Adjust the ratio of the polar to non-polar solvent based on TLC results to achieve an Rf of ~0.25-0.35 for the product.

Q3: How should I prepare my sample for loading onto the column?

A3: You have two main options:

• Wet Loading: Dissolve the crude material in a minimal amount of the initial mobile phase or a strong solvent like DCM. This is quick but can lead to band broadening if too much solvent is used.

• Dry Loading (Recommended): Dissolve the crude product in a suitable solvent (e.g., DCM, MeOH), add a small amount of silica gel (2-3 times the mass of your crude product), and evaporate the solvent under reduced pressure until a fine, free-flowing powder is obtained. Carefully layer this powder on top of the packed column. This method generally results in sharper bands and better separation.

Q4: How can I effectively remove triethylamine from my final product?

A4: Triethylamine is volatile and can typically be removed by co-evaporation with a suitable solvent.

• Combine the pure fractions identified by TLC.

• Evaporate the bulk of the solvent on a rotary evaporator.

• Add a solvent like dichloromethane or toluene and evaporate again. Repeat this process 2-3 times.

• Place the product under high vacuum for several hours to remove the final traces of triethylamine.

Experimental Protocol

This section provides a standard protocol for the purification of 1-benzylazetidin-3-amine on a gram scale.

Representative Purification Data

Parameter	Crude Material	Purified Product
Mass	1.0 g	0.82 g
Appearance	Yellowish Oil	Colorless Oil
Purity (by ¹H NMR)	~85%	>98%
Yield	-	82%
TLC Rf	0.30 (major spot)	0.30
TLC Conditions	95:5 DCM/MeOH + 0.5% Et₃N	95:5 DCM/MeOH + 0.5% Et₃N

Step-by-Step Methodology

• TLC Analysis: Determine the optimal mobile phase by testing various ratios of a solvent system (e.g., DCM/MeOH) containing 0.5% Et₃N. The ideal system will give your product an Rf value of 0.25-0.35 and good separation from impurities.

• Column Packing (Slurry Method):

  • For 1.0 g of crude material, use approximately 40-50 g of silica gel (230-400 mesh).

  • Prepare a slurry of the silica gel in the initial, least polar mobile phase.

  • Pour the slurry into the column and use gentle pressure or tapping to create a well-packed, uniform bed.

  • Add a thin layer of sand on top to protect the silica bed surface.

  • Drain the solvent until it is level with the sand.

• Sample Loading (Dry Method):

  • Dissolve the 1.0 g of crude 1-benzylazetidin-3-amine in ~10 mL of DCM.

  • Add ~2-3 g of silica gel to the solution.

  • Remove the solvent by rotary evaporation to obtain a dry, free-flowing powder.

  • Carefully add the silica-adsorbed sample to the top of the column bed.

  • Gently add another thin layer of sand on top of the sample layer.

• Elution and Fraction Collection:

  • Carefully add the mobile phase to the column, ensuring not to disturb the top layer.

  • Pressurize the column (using a pump or hand bellows) to begin elution at a steady drip rate.

  • Collect fractions in test tubes. The size of fractions depends on the column size (e.g., 10-15 mL fractions for a 40 g column).

  • Monitor the elution process by spotting fractions onto a TLC plate.

• Product Isolation:

  • Combine the fractions that contain the pure product.

  • Remove the solvent and triethylamine via rotary evaporation and co-evaporation as described in the FAQ section.

  • Dry the final product under high vacuum to yield pure 1-benzylazetidin-3-amine.

Purification Workflow Diagram

Caption: A step-by-step workflow for the purification of 1-benzylazetidin-3-amine.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Synthesis of 1-Benzylazetidin-3-amine

This guide provides troubleshooting advice and frequently asked questions for the synthesis of 1-Benzylazetidin-3-amine and its common analogue, 1-Benzhydrylazetidin-3-amine. The synthetic principles and potential challenges are highly similar for both compounds. The most widely documented high-yield method involves a two-step process starting from the corresponding alcohol: mesylation followed by aminolysis.

Frequently Asked Questions (FAQs)

Q1: What is the most efficient and scalable synthetic route to 1-Benzhydrylazetidin-3-amine?

A1: A streamlined and efficient two-step process is widely reported for this synthesis on a large scale.[1] The route begins with the commercially available 1-benzhydrylazetidin-3-ol.

• Mesylation: The alcohol is converted to a better leaving group by reacting it with methanesulfonyl chloride (MsCl) in the presence of a base like triethylamine. This forms the 1-benzhydrylazetidin-3-yl methanesulfonate intermediate.[1]

• Aminolysis: The mesylate intermediate is subsequently displaced with an ammonia source, such as aqueous ammonium hydroxide, to yield the final product, 1-benzhydrylazetidin-3-amine.[1] This process has been shown to produce yields in the range of 72-84%.[1]

Q2: My overall yield is consistently low. Which reaction parameters are most critical?

A2: Low yields often originate from the aminolysis step or product isolation. Key factors to scrutinize are:

• Incomplete Aminolysis: The reaction can be slow. Using a sealed vessel, such as a Parr reactor, to increase pressure can accelerate the reaction.[1]

• Side Reactions: A significant side reaction is the formation of a dimer, where the newly formed product amine reacts with the mesylate starting material. Using a large excess of the ammonia source is critical to minimize this.[1]

• Product Isolation: The free amine can be difficult to crystallize. Converting the product to a salt, such as a monoacetate salt, directly in the workup phase dramatically improves isolation and yield.[1]

Q3: I'm seeing a significant impurity in my final product. What is it likely to be and how can I prevent it?

A3: The most probable impurity is a dimer formed during the aminolysis step. This occurs when a molecule of the desired 1-benzhydrylazetidin-3-amine acts as a nucleophile and attacks a molecule of the 1-benzhydrylazetidin-3-yl methanesulfonate intermediate. To suppress this, ensure a large excess of the ammonia source is used, which statistically favors the reaction of the mesylate with ammonia over the product amine.[1]

Q4: Why is it difficult to purify the final product as a free base?

A4: Many amines, particularly those with lower molecular weights, exist as oils or low-melting solids at room temperature, making them difficult to handle and purify by crystallization. Furthermore, their basic nature can lead to streaking and poor separation on standard silica gel chromatography.[2] The recommended solution is an in-situ salt formation. Adding one equivalent of acetic acid to the organic extract of the free base allows for the precipitation of the monoacetate salt, which is typically a stable, crystalline solid that can be easily collected by filtration.[1]

Q5: What is the best ammonia source for the aminolysis step?

A5: Both methanolic ammonia (7N in MeOH) and aqueous ammonium hydroxide (28 wt%) are effective. However, for scalability, cost, and safety, aqueous ammonium hydroxide is superior.[1] While methanolic ammonia provides a more straightforward workup, it is tedious to prepare on a large scale. Aqueous ammonium hydroxide is inexpensive, readily available, and poses fewer handling issues, making it the preferred choice for kilogram-scale production.[1]

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Low or No Conversion in Mesylation Step	1. Inactive methanesulfonyl chloride (MsCl). 2. Insufficient base (e.g., triethylamine). 3. Reaction temperature is too low.	1. Use fresh, high-purity MsCl. 2. Ensure at least one equivalent of base is used to neutralize the HCl byproduct. 3. Maintain the reaction at the recommended temperature (e.g., 0 °C to room temperature).
Low Yield in Aminolysis Step	1. Dimer formation. 2. Incomplete reaction. 3. Azetidine ring opening.	1. Use a large excess of the ammonia source (e.g., 10 volumes of 28% NH₄OH).[1] 2. Increase reaction temperature (~70-75°C) and pressure (using a Parr reactor is highly effective).[1] 3. While not commonly observed in optimized protocols, avoid excessively high temperatures that could promote ring-opening of the strained azetidine ring.[3]
Product is an Oil or Difficult to Isolate	1. The free base form of the amine is not crystalline. 2. Product loss during aqueous workup.	1. After extracting the free base into an organic solvent (e.g., diisopropyl ether), add 1 equivalent of acetic acid to precipitate the crystalline monoacetate salt.[1] 2. Ensure the aqueous layer is sufficiently basic during extraction to prevent the protonated amine from remaining in the aqueous phase.
Poor Purity After Isolation	1. Incomplete removal of starting materials or side products. 2. Degradation during purification.	1. Ensure the precipitation of the salt is selective. Washing the filtered salt with a non-polar solvent can remove organic impurities. 2. Avoid silica gel chromatography for the free base if possible. If necessary, consider using a column pre-treated with a small amount of triethylamine in the eluent to prevent streaking.[2]

Data Presentation

Table 1: Comparison of Ammonia Sources for Aminolysis

Ammonia Source	Solvent	Pressure	Typical Yield	Advantages	Disadvantages
7 N Ammonia in Methanol	Methanol	Atmospheric / Elevated	Comparable to NH₄OH	More straightforward workup and isolation.[1]	Tedious to prepare on a large scale; limited commercial availability.[1]
28 wt% Ammonium Hydroxide	Isopropanol	Elevated (Parr Reactor)	72-84%[1]	Readily available, low cost, safer handling for large scale.[1]	Workup involves an extraction step.

Experimental Protocols

Protocol 1: Synthesis of 1-Benzhydrylazetidin-3-yl Methanesulfonate

• Charge a suitable reaction vessel with 1-benzhydrylazetidin-3-ol (1 equivalent) and acetonitrile (approx. 8 volumes).

• Cool the mixture to 0-5 °C.

• Add triethylamine (1.2 equivalents) to the stirred suspension.

• Slowly add methanesulfonyl chloride (1.1 equivalents) dropwise, maintaining the internal temperature below 10 °C.

• Stir the reaction mixture at 0-5 °C for 1-2 hours, monitoring for completion by TLC or LCMS.

• Upon completion, slowly quench the reaction by adding water (approx. 10 volumes).

• Stir the resulting slurry for 1 hour.

• Isolate the solid product by filtration and wash the cake with water. The resulting wet cake of the mesylate can be used directly in the next step without drying.[1]

Protocol 2: Synthesis of 1-Benzhydrylazetidin-3-amine Monoacetate

• Charge a pressure-rated reactor (e.g., Parr reactor) with the wet cake of 1-benzhydrylazetidin-3-yl methanesulfonate (1 equivalent).

• Add isopropanol (approx. 15 volumes) and 28 wt% aqueous ammonium hydroxide (approx. 10 volumes).[1]

• Seal the reactor and heat the mixture to approximately 70-75 °C. Maintain the temperature for 12-24 hours, or until the reaction is complete by LCMS.

• Cool the reaction mixture to room temperature.

• Concentrate the mixture under reduced pressure to remove the isopropanol.

• Extract the remaining aqueous residue with a suitable organic solvent, such as diisopropyl ether (2 x 10 volumes).[1]

• Combine the organic extracts and add glacial acetic acid (1 equivalent) slowly with stirring.

• Stir the resulting slurry for 1-2 hours to allow for complete precipitation.

• Collect the solid product by filtration, wash with a small amount of the extraction solvent, and dry under vacuum to yield 1-benzhydrylazetidin-3-amine monoacetate.[1]

Visualizations

Caption: Streamlined two-step synthesis of the target amine salt.

Caption: Decision tree for troubleshooting low synthesis yields.

Caption: Competing reaction pathways during the aminolysis step.

References

• 1. researchgate.net [researchgate.net]
• 2. google.com [google.com]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Stability of 1-Benzylazetidin-3-amine Under Acidic Conditions

This technical support center is designed for researchers, scientists, and drug development professionals who are utilizing 1-Benzylazetidin-3-amine in their experiments. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address potential stability issues encountered under acidic conditions.

Frequently Asked Questions (FAQs)

Q1: Why is 1-Benzylazetidin-3-amine potentially unstable in acidic conditions?

A1: The instability of 1-Benzylazetidin-3-amine in acidic media stems from the inherent ring strain of the four-membered azetidine ring.[1][2] Under acidic conditions, the nitrogen atom of the azetidine ring can become protonated, forming an azetidinium ion. This protonation makes the ring more susceptible to nucleophilic attack, leading to ring-opening degradation. The rate of this decomposition is sensitive to pH, with more rapid degradation occurring at lower pH values.[1]

Q2: What is the primary degradation pathway for 1-Benzylazetidin-3-amine in the presence of acid?

A2: The primary degradation pathway is an acid-catalyzed ring-opening reaction. This process is initiated by the protonation of the azetidine nitrogen. Subsequently, a nucleophile present in the reaction mixture (e.g., water, halide ions from the acid) attacks one of the ring carbons adjacent to the nitrogen, leading to the cleavage of a carbon-nitrogen bond and opening of the azetidine ring.

Q3: How does the pKa of the azetidine nitrogen influence its stability?

A3: The pKa of the azetidine nitrogen is a critical determinant of the compound's stability in acidic conditions.[1] A lower pKa means the nitrogen is less basic and less likely to be protonated at a given pH. Conversely, a higher pKa indicates greater basicity and a higher likelihood of protonation, which is the precursor to the ring-opening degradation.[1] For N-substituted azetidines, the nature of the substituent can influence the pKa of the ring nitrogen.

Q4: Can the choice of acid affect the stability of 1-Benzylazetidin-3-amine?

A4: Yes, the choice of acid can influence the rate and outcome of the degradation. Stronger acids will lead to a higher concentration of the protonated, reactive azetidinium ion, thus accelerating degradation. Additionally, the counter-ion of the acid can act as a nucleophile in the ring-opening reaction. For example, using hydrochloric acid (HCl) can lead to the formation of a chloro-substituted degradation product.

Q5: Are there any signs of degradation I should look for during my experiment?

A5: Signs of degradation can be observed through various analytical techniques. During the course of your reaction, you may notice the appearance of new, unexpected spots on a Thin Layer Chromatography (TLC) plate. In analytical methods like High-Performance Liquid Chromatography (HPLC), you would observe the emergence of new peaks with different retention times, corresponding to the degradation products, and a decrease in the peak area of the parent compound. Mass spectrometry (MS) can be used to identify the molecular weights of these new species.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solutions & Troubleshooting Steps
Low or no yield of desired product in an acidic reaction.	Degradation of the 1-Benzylazetidin-3-amine starting material.	- Monitor Reaction pH: Carefully control and monitor the pH of your reaction mixture. If possible, use the mildest acidic conditions necessary for your transformation. - Lower Reaction Temperature: Perform the reaction at a lower temperature to decrease the rate of the degradation side reaction. - Reduce Reaction Time: Minimize the exposure of the compound to acidic conditions by reducing the overall reaction time. Monitor the reaction progress closely to determine the optimal endpoint. - Choice of Acid: Consider using a weaker acid or a Lewis acid if the reaction chemistry allows, which may be less prone to causing ring-opening.
Multiple unexpected byproducts observed by TLC, HPLC, or MS.	Acid-catalyzed ring-opening leading to various degradation products.	- Characterize Byproducts: Isolate and characterize the major byproducts using techniques like NMR and MS to confirm the degradation pathway. This will help in optimizing the reaction conditions to avoid their formation. - Forced Degradation Study: Conduct a controlled forced degradation study (see Experimental Protocols section) to intentionally generate and identify potential degradation products. This will aid in developing a stability-indicating analytical method.
Difficulty in purifying the desired product from reaction mixture.	Co-elution of the desired product with polar degradation products.	- Optimize Chromatography: Develop a more effective chromatographic separation method. This may involve trying different solvent systems (for column chromatography) or different mobile phases and columns (for HPLC). - Derivative Formation: If purification of the free base is problematic, consider forming a salt (e.g., a hydrochloride salt) which may have different solubility and chromatographic properties, potentially aiding in purification.
Inconsistent results between experimental runs.	Variability in the extent of degradation due to slight differences in reaction conditions.	- Standardize Procedures: Ensure that all reaction parameters (temperature, pH, addition rates, reaction time) are strictly controlled and consistent between batches. - Use of a More Stable Salt Form: If working with the free base is problematic, consider using a more stable salt form, such as 1-Benzylazetidin-3-amine dihydrochloride, for reactions where applicable.

Data Presentation

Table 1: Representative Stability of N-Substituted Azetidines under Acidic Conditions

No specific quantitative data for the degradation of 1-Benzylazetidin-3-amine was found in the searched literature. The following table is a representative summary based on a study of a similar N-substituted azetidine analog to illustrate the effect of pH on stability.

pH	Temperature (°C)	Half-life (t1/2)	Stability
1.8	25	0.5 h	Rapid decomposition
2.7	25	1.2 h	Moderate decomposition
7.0	25	Stable	Stable
Data is illustrative and based on findings for a different N-substituted azetidine.[1] Actual stability of 1-Benzylazetidin-3-amine may vary.

Experimental Protocols

Protocol 1: Forced Degradation Study under Acidic Conditions

Objective: To intentionally degrade 1-Benzylazetidin-3-amine under controlled acidic conditions to identify potential degradation products and to develop a stability-indicating analytical method.

Materials:

• 1-Benzylazetidin-3-amine

• 0.1 M Hydrochloric Acid (HCl)

• 0.1 M Sodium Hydroxide (NaOH) for neutralization

• Methanol or Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Volumetric flasks, pipettes, and vials

• HPLC system with UV or MS detector

Procedure:

• Sample Preparation: Prepare a stock solution of 1-Benzylazetidin-3-amine in a suitable solvent (e.g., methanol or water) at a concentration of 1 mg/mL.

• Acidic Degradation:

  • To a volumetric flask, add a known volume of the stock solution.

  • Add 0.1 M HCl to achieve the desired final concentration of the amine.

  • Keep the solution at room temperature (or an elevated temperature, e.g., 60 °C, if no degradation is observed at room temperature) for a specified period (e.g., 2, 4, 8, 24 hours).

• Neutralization: After the specified time, withdraw an aliquot of the solution and neutralize it with an equivalent amount of 0.1 M NaOH to stop the degradation process.

• Analysis:

  • Dilute the neutralized sample with the mobile phase to a suitable concentration for analysis.

  • Analyze the sample using a validated HPLC method.

  • Monitor for the appearance of new peaks and the decrease in the peak area of the parent compound.

  • If coupled with a mass spectrometer, obtain the mass-to-charge ratio of the degradation products to aid in their identification.

Protocol 2: Stability-Indicating HPLC Method

Objective: To develop an HPLC method capable of separating 1-Benzylazetidin-3-amine from its potential degradation products.

Chromatographic Conditions (Example):

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm)

• Mobile Phase: A gradient of Acetonitrile and a buffer (e.g., phosphate or acetate buffer at a suitable pH). The exact gradient will need to be optimized.

• Flow Rate: 1.0 mL/min

• Detection: UV at a suitable wavelength (e.g., 254 nm) or Mass Spectrometry (MS) for more definitive identification.

• Column Temperature: 30 °C

• Injection Volume: 10 µL

Method Development Notes:

• Analyze samples from the forced degradation study to ensure that all degradation products are well-resolved from the parent peak and from each other.

• The method should be validated according to ICH guidelines for parameters such as specificity, linearity, accuracy, precision, and robustness.

Mandatory Visualizations

Potential Degradation Pathway

Caption: Proposed degradation pathway of 1-Benzylazetidin-3-amine under acidic conditions.

Troubleshooting Workflow

References

• 1. Intramolecular Ring-Opening Decomposition of Aryl Azetidines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Low Conversion Rates in 1-Benzylazetidin-3-amine Reactions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during chemical reactions involving 1-Benzylazetidin-3-amine, with a specific focus on overcoming low conversion rates.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for low conversion rates in reactions with 1-Benzylazetidin-3-amine?

A1: Low conversion rates in reactions involving 1-Benzylazetidin-3-amine can stem from several factors:

• Steric Hindrance: The bulky benzyl group and the rigid four-membered azetidine ring can sterically hinder the approach of reactants to the amine's lone pair of electrons.[1][2]

• Reagent Quality: Impurities or degradation of starting materials, particularly the amine or highly reactive partners like acyl chlorides, can significantly impact yield.

• Reaction Conditions: Suboptimal temperature, reaction time, solvent, or base can lead to incomplete reactions.

• Moisture: Many reactions involving amines are sensitive to moisture, which can hydrolyze starting materials or intermediates.

• Side Reactions: Competing reactions, such as elimination or over-alkylation, can consume starting materials and reduce the yield of the desired product.[3][4]

Q2: How does the steric hindrance of 1-Benzylazetidin-3-amine affect its reactivity?

A2: The benzyl group attached to the nitrogen atom, in conjunction with the constrained geometry of the azetidine ring, creates significant steric bulk around the nucleophilic amine. This steric hindrance can slow down the rate of reaction by impeding the approach of electrophiles.[1][2] Overcoming this may require more forcing reaction conditions, such as higher temperatures, longer reaction times, or the use of less sterically demanding reagents.

Q3: What are the best practices for handling and storing 1-Benzylazetidin-3-amine?

A3: To ensure optimal reactivity, 1-Benzylazetidin-3-amine should be stored in a cool, dry place under an inert atmosphere (e.g., argon or nitrogen) to prevent degradation from moisture and atmospheric CO2. It is advisable to use freshly opened or properly stored material for reactions.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during your experiments.

Problem 1: Low Yield in N-Acylation Reactions (e.g., with Acyl Chlorides or Anhydrides)

Possible Causes & Solutions

Cause	Recommended Action
Insufficient Amine Nucleophilicity	The steric hindrance of 1-Benzylazetidin-3-amine can reduce its nucleophilicity. Consider using a stronger, non-nucleophilic base (e.g., DBU, Proton Sponge) to fully deprotonate a portion of the amine, increasing its reactivity. Alternatively, catalysis with a nucleophilic catalyst like DMAP can be effective.
Inadequate Base	A weak or sterically hindered base may not efficiently scavenge the acid byproduct (e.g., HCl), leading to protonation of the starting amine and halting the reaction.[5] Use a stoichiometric amount of a suitable non-nucleophilic tertiary amine base like triethylamine (TEA) or diisopropylethylamine (DIPEA). Ensure the base is dry.
Suboptimal Solvent	The choice of solvent can significantly influence reaction rates. Polar aprotic solvents like Dichloromethane (DCM), Acetonitrile (ACN), or Tetrahydrofuran (THF) are generally good choices for acylation reactions.[6] If solubility is an issue, consider DMF, but be aware of potential side reactions at higher temperatures.
Reaction Temperature Too Low	Due to steric hindrance, the reaction may require heating to proceed at a reasonable rate. Monitor the reaction by TLC or LC-MS and consider gradually increasing the temperature (e.g., to 40°C or reflux) if the reaction is sluggish at room temperature.
Hydrolysis of Acylating Agent	Acyl chlorides and anhydrides are highly sensitive to moisture. Ensure all glassware is oven-dried, use anhydrous solvents, and run the reaction under an inert atmosphere.

Problem 2: Low Conversion in Reductive Amination Reactions

Possible Causes & Solutions

Cause	Recommended Action
Inefficient Imine/Iminium Ion Formation	The formation of the imine or iminium ion intermediate is crucial for the reaction to proceed. This step is often acid-catalyzed. Add a catalytic amount of a weak acid like acetic acid. The optimal pH for imine formation is typically between 4 and 6.[7]
Inappropriate Reducing Agent	The choice of reducing agent is critical. Sodium triacetoxyborohydride (STAB) is often preferred as it is mild and selective for the iminium ion over the carbonyl starting material.[7] Sodium cyanoborohydride (NaBH3CN) is also effective but is toxic. Sodium borohydride (NaBH4) can also be used but may also reduce the starting aldehyde or ketone.[8]
Steric Hindrance	The steric bulk of both the 1-Benzylazetidin-3-amine and the carbonyl compound can hinder the initial nucleophilic attack. If reacting with a hindered ketone, consider using a less sterically demanding reducing agent or more forcing conditions.
Solvent Effects	Protic solvents like methanol or ethanol can facilitate imine formation but may also react with some reducing agents. Aprotic solvents like dichloromethane (DCM) or 1,2-dichloroethane (DCE) are commonly used with STAB.[9]

Problem 3: Low Yield in Urea Synthesis

Possible Causes & Solutions

Cause	Recommended Action
Decomposition of Isocyanate	If using an isocyanate, ensure it is of high purity and has been stored properly to prevent hydrolysis or trimerization.
Slow Reaction Rate	The reaction between the sterically hindered amine and the electrophile (e.g., isocyanate, carbamoyl chloride) may be slow. Gentle heating may be required to drive the reaction to completion.
Alternative Reagents	If direct reaction with an isocyanate is problematic, consider alternative methods for urea synthesis. For example, reacting the amine with a phosgene equivalent like triphosgene or carbonyldiimidazole (CDI) to form a reactive intermediate, followed by the addition of the second amine.[10]
Catalyst Use	Some urea syntheses can be accelerated by the use of catalysts. For example, the synthesis of ureas from amines and CO2 can be catalyzed by Lewis acids.[11][12]

Data Presentation

Table 1: Optimization of N-Acylation of Amines with Anhydrides in Water [6]

Entry	Reaction Temperature (°C)	Reaction Time	Yield (%)
1	Room Temperature	2 h	85
2	50 (Conventional Heating)	1 h	88
3	50 (Microwave)	20 min	92
4	80 (Conventional Heating)	30 min	90
5	80 (Microwave)	10 min	94

Note: This data is for a general N-acylation reaction and serves as a representative example of how reaction conditions can be optimized. Yields for reactions with 1-Benzylazetidin-3-amine may vary.

Experimental Protocols

Protocol 1: General Procedure for N-Acylation with an Acyl Chloride

• Dissolve 1-Benzylazetidin-3-amine (1.0 eq.) and a non-nucleophilic base (e.g., triethylamine, 1.2 eq.) in an anhydrous aprotic solvent (e.g., DCM) under an inert atmosphere.

• Cool the mixture to 0°C in an ice bath.

• Slowly add the acyl chloride (1.1 eq.) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 2-16 hours, monitoring the progress by TLC or LC-MS.

• Upon completion, quench the reaction with water or a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an organic solvent (e.g., DCM or ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: General Procedure for Reductive Amination with an Aldehyde

• To a solution of 1-Benzylazetidin-3-amine (1.0 eq.) and the aldehyde (1.1 eq.) in an anhydrous solvent (e.g., DCM or DCE), add a catalytic amount of acetic acid (e.g., 0.1 eq.).

• Stir the mixture at room temperature for 1-2 hours to facilitate imine formation.

• Add sodium triacetoxyborohydride (STAB) (1.5 eq.) portion-wise to the reaction mixture.

• Continue stirring at room temperature for 12-24 hours, monitoring the reaction by TLC or LC-MS.

• Once the reaction is complete, quench carefully with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Purify the residue by column chromatography on silica gel.[9]

Visualizations

Caption: A general workflow for troubleshooting low conversion rates.

Caption: Troubleshooting logic for N-acylation reactions.

References

• 1. osti.gov [osti.gov]
• 2. Steric hindrance classified: treatment of isothiocyanatoallene with secondary amines bearing bulky substituents to generate 2-aminothiazoles - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 3. Amine alkylation - Wikipedia [en.wikipedia.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. benchchem.com [benchchem.com]
• 6. An Efficient Greener Approach for N-acylation of Amines in Water Using Benzotriazole Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. scholarsarchive.byu.edu [scholarsarchive.byu.edu]
• 9. benchchem.com [benchchem.com]
• 10. Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. One-pot catalytic synthesis of urea derivatives from alkyl ammonium carbamates using low concentrations of CO2 - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Synthesis of urea derivatives from amines and CO2 in the absence of catalyst and solvent - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Removal of Benzyl Protecting Group from 1-Benzylazetidin-3-amine

This technical support center is designed for researchers, scientists, and drug development professionals to address challenges encountered during the debenzylation of 1-benzylazetidin-3-amine.

Troubleshooting Guide

This guide provides solutions to common problems encountered during the removal of the benzyl group from 1-benzylazetidin-3-amine.

Issue 1: Incomplete or Slow Reaction

Question: My debenzylation reaction of 1-benzylazetidin-3-amine is sluggish or does not proceed to completion. What are the potential causes and how can I resolve this?

Answer: Incomplete or slow debenzylation is a common issue. A systematic approach to troubleshooting is outlined below.

Caption: Troubleshooting workflow for incomplete debenzylation.

Potential Causes and Solutions:

• Catalyst Quality and Poisoning : Palladium catalysts are sensitive to poisoning, particularly by sulfur-containing compounds.[1] The quality and activity of the catalyst can also vary between batches and suppliers.[2]

  • Solution : Use a fresh batch of high-quality Pd/C. Ensure your starting material and solvents are pure. If catalyst poisoning is suspected, increasing the catalyst loading might help, but purification of the starting material is the best solution.

• Insufficient Hydrogen Source : For catalytic hydrogenation, inadequate hydrogen pressure can lead to slow reactions.[1][3] For transfer hydrogenation, the hydrogen donor can degrade over time.

  • Solution : When using hydrogen gas, ensure the system is properly sealed and consider using a Parr apparatus for pressures above atmospheric.[3][4] For transfer hydrogenation, use fresh ammonium formate or other hydrogen donors.

• Product Inhibition : The resulting primary amine, azetidin-3-amine, can coordinate to the palladium catalyst, reducing its activity.[1][5]

  • Solution : The addition of a weak acid, such as acetic acid, can protonate the product amine, preventing it from binding to the catalyst and thereby improving the reaction rate.[3][6]

• Poor Mixing : As this is a heterogeneous reaction, efficient mixing is crucial for the substrate to interact with the catalyst surface.[1][3]

  • Solution : Ensure vigorous stirring to maintain a uniform suspension of the catalyst in the reaction mixture.

Issue 2: Formation of Side Products

Question: I am observing unexpected side products in my reaction mixture. What are they and how can I avoid them?

Answer: Side product formation can occur, especially with a strained ring system like azetidine.

• Potential for Ring Opening : While azetidines are more stable than aziridines, harsh reaction conditions could potentially lead to ring-opening.[7] Hydrogenolysis of the C-N bond within the azetidine ring is a possible side reaction, particularly at benzylic C-N bonds under certain conditions.[8]

  • Solution : Employ milder reaction conditions. Catalytic transfer hydrogenation is often milder than high-pressure hydrogenation.[9] Using alternative, non-reductive methods could also be considered if ring-opening is a persistent issue.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for the debenzylation of 1-benzylazetidin-3-amine? A1: The most common and efficient method is catalytic hydrogenation.[10][11] This can be performed using hydrogen gas (H₂) or through catalytic transfer hydrogenation with a hydrogen donor like ammonium formate.[9] Palladium on carbon (Pd/C) is the most frequently used catalyst.[8][10]

Q2: How much Pd/C catalyst should I use? A2: A typical catalyst loading is 10-20% by weight of the substrate.[12] However, for difficult debenzylations or if the catalyst has lower activity, a higher loading (up to 30% w/w) may be necessary.[4]

Q3: What are the best solvents for this reaction? A3: Alcohols such as methanol (MeOH) and ethanol (EtOH) are the most common solvents for catalytic hydrogenation of N-benzylamines.[3][4][13] They are effective at dissolving the starting material and the resulting amine salt.

Q4: Are there any safety precautions I should be aware of when using Pd/C? A4: Yes, Pd/C can be pyrophoric, especially when dry and in the presence of solvents.[8] It should be handled under an inert atmosphere (e.g., nitrogen or argon) when possible. During filtration, the filter cake must not be allowed to dry.[8]

Q5: My reaction is complete, but I'm having trouble isolating the product. What is the recommended work-up procedure? A5: After the reaction is complete, the catalyst must be removed by filtration. A common method is to filter the reaction mixture through a pad of Celite® to ensure all the fine palladium particles are removed.[3][9][12] The filter cake should be washed with the reaction solvent (e.g., methanol). The combined filtrate can then be concentrated under reduced pressure to yield the crude product, which may require further purification.

Q6: Are there alternative methods to catalytic hydrogenation for this deprotection? A6: Yes, several other methods exist for N-debenzylation, which can be useful if catalytic hydrogenation fails or is not compatible with other functional groups in the molecule. These include:

• N-Iodosuccinimide (NIS): A mild reagent that allows for tunable mono- or di-debenzylation.[14][15]

• Diisopropyl Azodicarboxylate (DIAD): Can achieve selective deprotection of N-benzyl groups in the presence of other sensitive functionalities like O-benzyl ethers.[16][17]

• Ceric Ammonium Nitrate (CAN): Effective for the chemoselective debenzylation of N-benzyl tertiary amines.[18]

Comparison of Debenzylation Methods

Method	Catalyst/Reagent	Hydrogen Source	Typical Conditions	Advantages	Disadvantages
Catalytic Hydrogenation	10% Pd/C	H₂ gas (balloon or Parr)	MeOH or EtOH, Room Temp, 1-16h	High efficiency, clean byproducts (toluene)	Requires H₂ gas handling, catalyst can be pyrophoric, potential for catalyst poisoning.[1][8]
Catalytic Transfer Hydrogenation	10% Pd/C	Ammonium Formate	Refluxing MeOH or EtOH, 1-4h	No specialized hydrogenation equipment needed, generally rapid.[9]	Requires heating, removal of formate salts during workup.
Oxidative Debenzylation	Ceric Ammonium Nitrate (CAN)	N/A	Acetonitrile/Water, Room Temp	Chemoselective for tertiary amines, useful for substrates sensitive to reduction.[18]	Stoichiometric reagent, requires chromatographic purification.
Alternative Deprotection	N-Iodosuccinimide (NIS)	N/A	CH₂Cl₂, Room Temp	Mild conditions, tunable for mono- or di-debenzylation.[14][15]	Stoichiometric reagent, potential for side reactions with other functional groups.

Experimental Protocols

Protocol 1: Debenzylation via Catalytic Transfer Hydrogenation

This protocol is a general method adapted for 1-benzylazetidin-3-amine using ammonium formate as the hydrogen donor.[9][12]

Caption: General workflow for catalytic transfer hydrogenation.

• Reaction Setup: In a round-bottom flask, dissolve 1-benzylazetidin-3-amine (1.0 eq) in anhydrous methanol (10-20 mL per gram of substrate).

• Carefully add 10% Pd/C (10-20% by weight of the substrate) under a nitrogen atmosphere.

• To the stirred suspension, add ammonium formate (5.0 eq) in one portion.

• Reaction Conditions: Heat the reaction mixture to reflux and monitor the progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 1-4 hours).

• Work-up: Cool the mixture to room temperature. Filter the reaction mixture through a pad of Celite® to remove the palladium catalyst, ensuring the pad does not go dry.[3][8]

• Wash the filter cake with a small amount of methanol.

• Isolation: Combine the filtrates and remove the solvent under reduced pressure. The resulting crude azetidin-3-amine can be purified by distillation, crystallization, or column chromatography as needed.

Protocol 2: Debenzylation via Catalytic Hydrogenation with H₂ Gas

This protocol describes the debenzylation using hydrogen gas.

• Reaction Setup: In a suitable pressure vessel (e.g., a Parr flask), dissolve 1-benzylazetidin-3-amine (1.0 eq) in ethanol.[4]

• Carefully add 10% Pd/C (10-20% w/w) to the solution.

• Seal the vessel and purge the system with nitrogen, followed by vacuum.

• Reaction Conditions: Introduce hydrogen gas to the desired pressure (e.g., 40 psi) and stir the reaction vigorously at room temperature for 1-16 hours.[4] Monitor the reaction by observing hydrogen uptake or by analyzing aliquots via TLC/LC-MS.

• Work-up and Isolation: Once the reaction is complete, carefully vent the hydrogen and purge the vessel with nitrogen. Filter the catalyst through Celite® and concentrate the filtrate as described in Protocol 1.

References

• 1. benchchem.com [benchchem.com]
• 2. Defining the Qualities of High-Quality Palladium on Carbon Catalysts for Hydrogenolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sciencemadness Discussion Board - Help with debenzylation of N-Benzyl - Powered by XMB 1.9.11 [sciencemadness.org]
• 4. Amine Protection / Deprotection [fishersci.co.uk]
• 5. Facile Hydrogenative Deprotection of N-Benzyl Groups Using a Mixed Catalyst of Palladium and Niobic Acid-on-Carbon - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Acid-Facilitated Debenzylation of N-Boc, N-Benzyl Double Protected 2-Aminopyridinomethylpyrrolidine Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.rsc.org [pubs.rsc.org]
• 8. lzchemical.com [lzchemical.com]
• 9. CTH N-Debenzylation of Protected Amines with Pd-C and Ammonium Formate - [www.rhodium.ws] [chemistry.mdma.ch]
• 10. researchgate.net [researchgate.net]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. users.ox.ac.uk [users.ox.ac.uk]
• 15. pubs.acs.org [pubs.acs.org]
• 16. researchgate.net [researchgate.net]
• 17. [PDF] Improved Procedure for the Selective N-Debenzylation of Benzylamines by Diisopropyl Azodicarboxylate | Semantic Scholar [semanticscholar.org]
• 18. Chemoselective debenzylation of N-benzyl tertiary amines with ceric ammonium nitrate - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Analysis of 1-Benzylazetidin-3-amine and its Impurities

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to identifying and quantifying impurities in 1-Benzylazetidin-3-amine. The following troubleshooting guides and frequently asked questions (FAQs) address specific issues that may be encountered during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: What are the most likely impurities in a sample of 1-Benzylazetidin-3-amine?

A1: Potential impurities in 1-Benzylazetidin-3-amine largely depend on the synthetic route employed. Common impurities can be categorized as:

• Process-Related Impurities: These arise from the manufacturing process and include:

  • Starting Materials: Unreacted precursors such as Benzylamine, 1-Benzylazetidin-3-ol, or 1-Benzylazetidin-3-one.

  • Intermediates: Incomplete conversion can lead to the presence of reaction intermediates.

  • Reagents and Solvents: Residual reagents, catalysts, and solvents used in the synthesis.

• Degradation Products: These form due to the decomposition of 1-Benzylazetidin-3-amine under conditions such as exposure to acid, base, heat, light, or oxidizing agents. A common degradation pathway for azetidine rings involves ring-opening reactions.

Q2: My chromatogram shows a peak that I suspect is Benzylamine. How can I confirm this and resolve it from the main peak?

A2: Benzylamine is a common starting material and therefore a likely impurity. To confirm its presence, you can spike your sample with a known standard of Benzylamine and observe if the peak area of the suspected impurity increases. For chromatographic resolution, optimizing the mobile phase composition and gradient in a reverse-phase HPLC method is recommended. A shallower gradient or a mobile phase with a different pH can improve separation.

Q3: I am observing an unknown peak in my analysis. How can I identify it?

A3: Identifying unknown impurities requires a combination of techniques. High-Resolution Mass Spectrometry (HRMS) can provide an accurate mass and suggest a molecular formula. For structural elucidation, Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool.[1][2][3] Tandem Mass Spectrometry (MS/MS) can also provide fragmentation patterns that help in identifying the structure.

Q4: How can I perform a forced degradation study to identify potential degradation products?

A4: Forced degradation studies involve subjecting the 1-Benzylazetidin-3-amine sample to various stress conditions to accelerate its decomposition. This helps in identifying potential degradation products that might form under long-term storage or instability. The typical stress conditions are:

• Acidic Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

• Basic Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Heating the solid sample at 105°C for 48 hours.

• Photolytic Degradation: Exposing the sample to UV light (254 nm) and visible light for an extended period.

Samples from each condition should then be analyzed by a stability-indicating analytical method, typically HPLC-UV or LC-MS.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Poor peak shape (tailing or fronting) for 1-Benzylazetidin-3-amine in HPLC.	Interaction of the basic amine with acidic silanol groups on the silica-based column.	Use a base-deactivated column. Add a competing amine (e.g., triethylamine) to the mobile phase in low concentrations (0.1%). Adjust the mobile phase pH to be 2-3 pH units away from the pKa of the analyte.
Inconsistent retention times in HPLC.	Changes in mobile phase composition, column temperature, or flow rate.	Ensure the mobile phase is well-mixed and degassed. Use a column oven to maintain a consistent temperature. Regularly check the pump performance and ensure a stable flow rate.
No peaks detected in GC-MS analysis.	1-Benzylazetidin-3-amine is not volatile enough for GC analysis without derivatization.	Derivatize the amine with a suitable agent (e.g., silylation or acylation) to increase its volatility.
Multiple peaks observed when a pure standard is expected.	On-column degradation or reaction with the solvent.	Use a lower injection port temperature in GC. Ensure the solvent used for sample preparation is inert and of high purity.
Difficulty in separating structurally similar impurities.	The chosen chromatographic conditions lack sufficient selectivity.	Screen different HPLC columns with varying stationary phases (e.g., C18, C8, Phenyl-Hexyl). Explore different mobile phase organic modifiers (e.g., acetonitrile vs. methanol) and additives. Consider using a different analytical technique like Gas Chromatography (GC) after derivatization if the impurities have different volatilities.

Experimental Protocols

Protocol 1: HPLC-UV Method for Impurity Profiling

This method is designed for the separation and quantification of 1-Benzylazetidin-3-amine and its potential process-related impurities.

• Instrumentation: High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

• Mobile Phase A: 0.1% Trifluoroacetic acid in Water.

• Mobile Phase B: 0.1% Trifluoroacetic acid in Acetonitrile.

• Gradient Program:

  Time (min)	% Mobile Phase B
  0	5
  25	95
  30	95
  31	5

  | 35 | 5 |

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in a 50:50 mixture of water and acetonitrile to a final concentration of 1 mg/mL.

Protocol 2: GC-MS Method for Volatile Impurities and Derivatized Amines

This method is suitable for identifying volatile impurities and for the analysis of 1-Benzylazetidin-3-amine after derivatization.

• Instrumentation: Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

• Column: DB-5ms or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Inlet Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp: 10°C/min to 280°C.

  • Hold: 5 minutes at 280°C.

• MS Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Mass Range: m/z 40-550.

• Sample Preparation (for derivatization):

  • Dissolve ~1 mg of the sample in 1 mL of a suitable solvent (e.g., Dichloromethane).

  • Add 100 µL of a derivatizing agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA with 1% TMCS).

  • Heat the mixture at 70°C for 30 minutes.

  • Inject 1 µL of the derivatized sample into the GC-MS.

Protocol 3: NMR Spectroscopy for Structural Elucidation

NMR is a powerful non-destructive technique for identifying the structure of unknown impurities.[1][2][3]

• Instrumentation: Nuclear Magnetic Resonance (NMR) Spectrometer (e.g., 400 MHz or higher).

• Sample Preparation: Dissolve 5-10 mg of the isolated impurity in a suitable deuterated solvent (e.g., CDCl₃, D₂O, or DMSO-d₆).

• Experiments:

  • ¹H NMR: Provides information about the number and types of protons and their neighboring atoms.

  • ¹³C NMR: Provides information about the carbon skeleton of the molecule.

  • 2D NMR (COSY, HSQC, HMBC): These experiments help to establish the connectivity between protons and carbons, allowing for the complete structural elucidation of the impurity.

Visualizations

Caption: Workflow for the analysis and identification of impurities in 1-Benzylazetidin-3-amine.

Caption: Troubleshooting guide for poor HPLC peak shape of 1-Benzylazetidin-3-amine.

References

• 1. researchgate.net [researchgate.net]
• 2. A green and facile synthesis of an industrially important quaternary heterocyclic intermediates for baricitinib - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 1-BENZHYDRYLAZETIDIN-3-ONE synthesis - chemicalbook [chemicalbook.com]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 1-Benzylazetidin-3-amine and Piperazine in Synthetic Chemistry

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry and drug development, the selection of appropriate building blocks is paramount to the successful synthesis of novel therapeutic agents. Saturated nitrogen-containing heterocycles are privileged scaffolds due to their ability to impart favorable physicochemical and pharmacokinetic properties. This guide provides an objective comparison of the reactivity of two such building blocks: 1-Benzylazetidin-3-amine, a functionalized four-membered azetidine, and piperazine, a widely used six-membered diazacycloalkane. This comparison, supported by available experimental data and established principles of organic chemistry, aims to assist researchers in making informed decisions for their synthetic strategies.

Physicochemical Properties: The Foundation of Reactivity

Azetidine, the parent four-membered ring, has a pKa of 11.29 for its conjugate acid. The presence of a benzyl group on the nitrogen in 1-Benzylazetidin-3-amine is expected to slightly decrease the basicity of the ring nitrogen due to inductive effects, but the primary amine at the 3-position is the main site of reactivity for the reactions discussed herein. The reactivity of this primary amine is influenced by the ring strain inherent in the four-membered ring.

Piperazine is a symmetrical cyclic diamine with two secondary amine groups. The two nitrogen atoms influence each other electronically, resulting in two distinct pKa values for its conjugate acids: approximately 9.73 and 5.35.[1][2][3] This indicates that piperazine is a weaker base than simple secondary amines like piperidine (pKa ~11.1).[1] The second nitrogen atom acts as an electron-withdrawing group, reducing the basicity and nucleophilicity of the first.[1]

Table 1: Comparative Physicochemical Properties

Property	1-Benzylazetidin-3-amine	Piperazine	Key Considerations
Structure	Substituted Azetidine	1,4-Diazacyclohexane	1-Benzylazetidin-3-amine contains a strained four-membered ring with a primary and a tertiary amine. Piperazine is a less strained six-membered ring with two secondary amines.
Key Reactive Site	Primary Amine (-NH₂)	Secondary Amine (-NH-)	The primary amine of 1-benzylazetidin-3-amine is generally more accessible than the secondary amines of piperazine, but the latter offers two sites for functionalization.
pKa of Conjugate Acid	Not experimentally determined. Estimated to be similar to other primary amines.	pKa₁: ~9.73[1][3]pKa₂: ~5.35[1][3]	Piperazine is a weaker base than typical acyclic secondary amines due to the electronic influence of the second nitrogen.
Nucleophilicity	Expected to be a good nucleophile, typical of a primary amine.	Moderately nucleophilic; less so than piperidine.[1]	The strained ring of the azetidine may influence the nitrogen's nucleophilicity. Piperazine's nucleophilicity is attenuated by the second nitrogen.

Comparative Reactivity in Key Synthetic Transformations

The differences in structure and basicity between 1-Benzylazetidin-3-amine and piperazine directly translate to their performance in common synthetic reactions crucial for drug development, such as N-acylation, N-alkylation, and reductive amination.

N-Acylation

N-acylation is a fundamental reaction for the formation of amides. The reactivity in this transformation is highly dependent on the nucleophilicity of the amine.

• 1-Benzylazetidin-3-amine: As a primary amine, it is expected to react readily with a variety of acylating agents (e.g., acid chlorides, anhydrides) to form the corresponding amide. The reaction should proceed efficiently under standard acylation conditions.

• Piperazine: The reactivity of piperazine in N-acylation is lower than that of more basic cyclic amines like piperidine.[1] A key challenge and synthetic opportunity with piperazine is controlling the degree of acylation. Mono-acylation is generally favored when using a 1:1 stoichiometry of piperazine to the acylating agent.[1] Achieving di-acylation typically requires more forcing conditions, such as an excess of the acylating agent and often a stronger base.[1]

N-Alkylation

N-alkylation involves the reaction of the amine with an alkylating agent, such as an alkyl halide. This reaction is also highly sensitive to the nucleophilicity of the amine.

• 1-Benzylazetidin-3-amine: The primary amine is expected to be readily alkylated. However, overalkylation to form the tertiary amine can be a competing reaction, a common challenge when alkylating primary amines.

• Piperazine: Mono-alkylation of piperazine is a common and controllable transformation.[2] Similar to N-acylation, the introduction of an alkyl group on one nitrogen atom reduces the reactivity of the second nitrogen, making di-alkylation a more challenging subsequent step that often requires harsher conditions.[2] This differential reactivity is frequently exploited in multi-step syntheses to introduce different substituents at the N1 and N4 positions.[1]

Reductive Amination

Reductive amination is a versatile method for forming C-N bonds by reacting an amine with a carbonyl compound in the presence of a reducing agent.

• 1-Benzylazetidin-3-amine: The primary amine of 1-Benzylazetidin-3-amine is a suitable nucleophile for reductive amination with aldehydes and ketones to form secondary amines. This reaction is generally high-yielding and avoids the overalkylation issues associated with direct alkylation with alkyl halides.

• Piperazine: Piperazine readily undergoes reductive amination. Similar to other symmetrical diamines, controlling the stoichiometry of the carbonyl compound and the reducing agent is crucial to achieve either mono- or di-alkylation.

Experimental Protocols

The following are general protocols for the key reactions discussed. Researchers should optimize conditions for their specific substrates.

Protocol 1: General Procedure for N-Acylation

Materials:

• Amine (1-Benzylazetidin-3-amine or Piperazine) (1.0 eq)

• Acylating Agent (e.g., Benzoyl Chloride) (1.1 eq for mono-acylation of piperazine or for 1-benzylazetidin-3-amine)

• Base (e.g., Triethylamine or Pyridine) (1.2 eq)

• Anhydrous Solvent (e.g., Dichloromethane (DCM))

Procedure:

• Dissolve the amine and the base in the anhydrous solvent in a round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon).

• Cool the solution to 0 °C using an ice bath.

• Slowly add the acylating agent dropwise to the stirred solution, maintaining the temperature below 5 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, quench the reaction by adding water.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization or column chromatography on silica gel.

Protocol 2: General Procedure for N-Alkylation

Materials:

• Amine (1-Benzylazetidin-3-amine or Piperazine) (for mono-alkylation of piperazine, use a 2-5 fold excess)

• Alkylating Agent (e.g., Benzyl Bromide) (1.0 eq)

• Base (e.g., Potassium Carbonate) (2.0 eq)

• Solvent (e.g., Acetonitrile or DMF)

Procedure:

• To a stirred suspension of the amine and base in the solvent, add the alkylating agent.

• Heat the reaction mixture to an appropriate temperature (e.g., 60-80 °C) and monitor the progress by TLC or LC-MS.

• After the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Partition the residue between water and an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate to yield the crude product.

• Purify the product by column chromatography on silica gel.

Protocol 3: General Procedure for Reductive Amination

Materials:

• Amine (1-Benzylazetidin-3-amine or Piperazine) (1.0 eq)

• Carbonyl Compound (Aldehyde or Ketone) (1.0 eq for mono-alkylation)

• Reducing Agent (e.g., Sodium Triacetoxyborohydride, NaBH(OAc)₃) (1.5 eq)

• Solvent (e.g., Dichloromethane (DCM) or 1,2-Dichloroethane (DCE))

• Acetic Acid (optional, as a catalyst)

Procedure:

• To a solution of the amine and carbonyl compound in the solvent, add acetic acid (if used).

• Stir the mixture at room temperature for 1-2 hours to allow for imine/enamine formation.

• Add the reducing agent portion-wise to the reaction mixture.

• Stir the reaction at room temperature until the starting materials are consumed, as monitored by TLC or LC-MS (typically 12-24 hours).

• Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with the organic solvent.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualizing the Comparison

The following diagrams illustrate the structural differences and a generalized workflow for the reactions discussed.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. uregina.ca [uregina.ca]

The Ascendance of 1-Benzylazetidin-3-amine: A Comparative Guide for Drug Designers

An in-depth analysis of 1-benzylazetidin-3-amine versus other small heterocyclic amines reveals its potential as a superior scaffold in modern drug design, offering distinct advantages in physicochemical and pharmacokinetic properties. This guide provides researchers, scientists, and drug development professionals with a comprehensive comparison, supported by experimental data and detailed protocols, to inform the selection of optimal molecular frameworks.

Small heterocyclic amines are foundational building blocks in medicinal chemistry, profoundly influencing the therapeutic efficacy and safety profile of drug candidates. Among these, the four-membered azetidine ring has garnered significant attention for its unique structural constraints. This guide focuses on 1-benzylazetidin-3-amine, comparing it with structurally analogous N-benzyl derivatives of other prevalent small heterocyclic amines: pyrrolidine, piperidine, morpholine, and piperazine.

Physicochemical Properties: A Tale of Ring Size and Heteroatoms

The selection of a heterocyclic scaffold is a critical decision in drug design, directly impacting a molecule's absorption, distribution, metabolism, and excretion (ADME) properties. The inherent ring strain of the azetidine core in 1-benzylazetidin-3-amine sets it apart from its five- and six-membered counterparts, influencing its conformation and physicochemical characteristics.

A comparative summary of key physicochemical parameters is presented below. These values, a mix of experimentally determined and predicted data, offer a valuable snapshot for scaffold hopping and lead optimization efforts.

Compound	Molecular Formula	Molecular Weight ( g/mol )	pKa (Predicted)	cLogP (Predicted)	Solubility
1-Benzylazetidin-3-amine	C₁₀H₁₄N₂	162.23	9.5	1.3	-
N-Benzylpyrrolidin-3-amine	C₁₁H₁₆N₂	176.26	10.1	1.8	Slightly soluble in water
N-Benzylpiperidin-3-amine	C₁₂H₁₈N₂	190.28	10.2	2.3	Slightly soluble in water
4-Benzylmorpholine	C₁₁H₁₅NO	177.24	7.1	1.6	Insoluble in water
1-Benzylpiperazine	C₁₁H₁₆N₂	176.26	8.0	1.3	Insoluble in water

Note: pKa and cLogP values are predicted using computational models and should be considered as estimates. Experimental validation is recommended.

Experimental Protocols

To facilitate reproducible research, detailed methodologies for key experimental assays are provided below.

Synthesis of 1-Benzylazetidin-3-amine

This protocol is adapted from the synthesis of 1-benzhydrylazetidin-3-amine and can be optimized for the target compound.

Procedure:

• Mesylation of 1-Benzylazetidin-3-ol: To a solution of 1-benzylazetidin-3-ol in an appropriate solvent (e.g., dichloromethane), add triethylamine. Cool the mixture to 0°C and add methanesulfonyl chloride dropwise. Stir the reaction at room temperature until completion, as monitored by TLC.

• Amination: The crude mesylate is then subjected to amination. A common method involves reaction with a source of ammonia, such as a solution of ammonia in methanol or aqueous ammonium hydroxide, in a sealed vessel at elevated temperature and pressure.

• Purification: The final product is purified by an appropriate method, such as column chromatography or crystallization, to yield 1-benzylazetidin-3-amine.

Parallel Artificial Membrane Permeability Assay (PAMPA)

This assay predicts passive membrane permeability.

Procedure:

• A filter plate is coated with a lipid solution (e.g., 2% lecithin in dodecane) to form an artificial membrane.

• The acceptor wells are filled with buffer.

• The test compounds (dissolved in a suitable buffer) are added to the donor wells.

• The plate is incubated, allowing the compounds to permeate from the donor to the acceptor chamber.

• After incubation, the concentrations of the compound in both the donor and acceptor wells are determined using a suitable analytical method, such as LC-MS/MS.

• The permeability coefficient (Pe) is then calculated.

Metabolic Stability Assay (Microsomal Stability)

This assay assesses the susceptibility of a compound to metabolism by liver enzymes.

Procedure:

• The test compound is incubated with liver microsomes (human or other species) and NADPH (a cofactor for metabolic enzymes) in a buffered solution.

• Aliquots are taken at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• The reactions are quenched by adding a cold organic solvent (e.g., acetonitrile).

• The samples are centrifuged, and the supernatant is analyzed by LC-MS/MS to quantify the remaining parent compound.

• The rate of disappearance of the compound is used to calculate its intrinsic clearance and half-life.

The Role of 1-Benzylazetidin-3-amine in Dopamine Transporter Signaling

Recent studies have highlighted the potential of azetidine derivatives as potent inhibitors of the dopamine transporter (DAT).[1][2] DAT is a key protein in the central nervous system responsible for the reuptake of dopamine from the synaptic cleft, thereby terminating dopaminergic signaling.[3][4][5][6][7] Inhibition of DAT leads to an increase in extracellular dopamine levels, a mechanism of action for several therapeutic agents, including those for ADHD and depression.[3]

The rigid structure of the azetidine ring can orient substituents in a precise manner, enabling high-affinity binding to the dopamine transporter. 1-Benzylazetidin-3-amine and its derivatives represent a promising class of compounds for the development of novel DAT inhibitors with potentially improved selectivity and pharmacokinetic profiles.

References

• 1. 1-Benzylpiperazine CAS#: 2759-28-6 [m.chemicalbook.com]
• 2. 1-Benzylpiperazine (CAS 2759-28-6) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 3. Mechanisms of dopamine transporter regulation in normal and disease states - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Dopamine transporter - Wikipedia [en.wikipedia.org]
• 5. The dopamine transporter: An unrecognized nexus for dysfunctional peripheral immunity and signaling in Parkinson’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Overview of the structure and function of the dopamine transporter and its protein interactions [frontiersin.org]
• 7. Dopamine: Functions, Signaling, and Association with Neurological Diseases - PMC [pmc.ncbi.nlm.nih.gov]

Bioisosteric Replacement of Piperidine with 1-Benzylazetidin-3-amine: A Comparative Guide for Drug Development Professionals

For researchers, scientists, and drug development professionals, the strategic modification of lead compounds is a cornerstone of modern drug discovery. Bioisosteric replacement, the substitution of one functional group for another with similar physicochemical properties, is a powerful tool to optimize a drug candidate's potency, selectivity, and pharmacokinetic profile. This guide provides a comparative analysis of the bioisosteric replacement of the ubiquitous piperidine ring with 1-benzylazetidin-3-amine, offering insights supported by available data and detailed experimental protocols.

The piperidine scaffold is a privileged structure in medicinal chemistry, found in a vast number of approved drugs due to its favorable properties, including high chemical stability and the ability to modulate lipophilicity and hydrogen bonding. However, its metabolic susceptibility can sometimes present a challenge. The replacement of piperidine with a bioisostere like 1-benzylazetidin-3-amine, a smaller, more constrained four-membered ring system, can offer potential advantages in terms of metabolic stability, aqueous solubility, and novelty in intellectual property.

Physicochemical Properties: A Comparative Overview

Property	Piperidine	1-Benzylazetidin-3-amine	Rationale for Predicted Difference
Molecular Weight	Lower (as a core fragment)	Higher	Addition of the benzyl group.
Lipophilicity (LogP)	Moderate	Higher	The presence of the lipophilic benzyl group is expected to increase the overall LogP.
Basicity (pKa)	~11.2	Likely to be slightly lower	The electron-withdrawing effect of the N-benzyl group may slightly reduce the basicity of the azetidine nitrogen compared to the secondary amine of piperidine.
Aqueous Solubility	High (for the parent amine)	Potentially lower	The increased lipophilicity from the benzyl group may lead to reduced aqueous solubility.
Fraction of sp³ carbons (Fsp³)	High	High	Both scaffolds are saturated heterocycles, contributing to a desirable three-dimensional character.
Metabolic Stability	Can be susceptible to N-dealkylation and ring oxidation.	Potentially improved	The constrained nature of the azetidine ring may alter its interaction with metabolic enzymes, potentially reducing susceptibility to certain metabolic pathways.

Pharmacological Activity and Pharmacokinetics: Inferred Comparisons

The impact of replacing piperidine with 1-benzylazetidin-3-amine on pharmacological activity is highly dependent on the specific biological target and the role of the piperidine ring in ligand-receptor interactions. If the piperidine nitrogen is involved in a critical hydrogen bond, the tertiary amine of the 1-benzylazetidin-3-amine may not be a suitable replacement. However, if the bulk and orientation of the substituent on the nitrogen are key for activity, the benzyl group could potentially occupy a similar binding pocket.

From a pharmacokinetic perspective, the increased lipophilicity of the 1-benzylazetidin-3-amine analog could lead to increased plasma protein binding and a larger volume of distribution. The potential for improved metabolic stability could result in a longer half-life and lower clearance. However, these are theoretical considerations that require experimental validation in the context of a specific drug candidate.

Experimental Protocols

To empirically determine the effects of this bioisosteric replacement, a series of standardized in vitro and in vivo assays are essential. Below are detailed methodologies for key experiments.

Determination of Lipophilicity (LogP)

Method: Shake Flask Method (OECD Guideline 107)

• Preparation of Solutions: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO). Prepare a buffered aqueous phase (e.g., phosphate-buffered saline, pH 7.4) and n-octanol, mutually saturated by shaking together for 24 hours and then allowing the phases to separate.

• Partitioning: Add a small aliquot of the stock solution to a mixture of the pre-saturated n-octanol and aqueous phase in a glass vial.

• Equilibration: Cap the vial and shake vigorously for a predetermined time (e.g., 1 hour) at a constant temperature (e.g., 25°C) to allow for partitioning equilibrium to be reached.

• Phase Separation: Centrifuge the vial to ensure complete separation of the two phases.

• Quantification: Carefully remove an aliquot from both the n-octanol and aqueous phases. Determine the concentration of the test compound in each phase using a suitable analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV).

• Calculation: The LogP is calculated as the logarithm of the ratio of the concentration of the compound in the n-octanol phase to its concentration in the aqueous phase.

Determination of Acid Dissociation Constant (pKa)

Method: Potentiometric Titration

• Sample Preparation: Dissolve a precise amount of the test compound in a suitable solvent, typically a mixture of water and a co-solvent like methanol or DMSO to ensure solubility.

• Titration Setup: Use a calibrated pH meter with a suitable electrode and an automated titrator.

• Titration: Titrate the sample solution with a standardized solution of a strong acid (e.g., HCl) or a strong base (e.g., NaOH), depending on whether the pKa of a basic or acidic group is being determined. Record the pH of the solution after each addition of the titrant.

• Data Analysis: Plot the pH of the solution against the volume of titrant added. The pKa is determined from the inflection point of the titration curve, which corresponds to the point where half of the compound is ionized.

In Vitro Metabolic Stability Assay

Method: Liver Microsomal Stability Assay

• Incubation Mixture Preparation: Prepare an incubation mixture containing liver microsomes (from human or other relevant species), a NADPH-generating system (e.g., NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase), and a buffer (e.g., phosphate buffer, pH 7.4).

• Initiation of Reaction: Pre-warm the incubation mixture to 37°C. Add the test compound (at a low concentration, e.g., 1 µM) to initiate the metabolic reaction.

• Time-Point Sampling: At various time points (e.g., 0, 5, 15, 30, and 60 minutes), take aliquots of the reaction mixture and quench the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Sample Processing: Centrifuge the quenched samples to precipitate the proteins.

• LC-MS/MS Analysis: Analyze the supernatant by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) to quantify the remaining concentration of the parent compound at each time point.

• Data Analysis: Plot the natural logarithm of the percentage of the remaining parent compound against time. The slope of the linear portion of this plot is the elimination rate constant (k). The in vitro half-life (t½) is calculated as 0.693/k. Intrinsic clearance (Clint) can then be calculated from the half-life and the protein concentration in the incubation.

Visualizing the Bioisosteric Replacement Strategy

The decision-making process for employing a bioisosteric replacement strategy can be visualized as a structured workflow.

Caption: A streamlined workflow for the synthesis and evaluation of a bioisosteric analog.

Signaling Pathway Considerations

The relevance of this bioisosteric switch will ultimately depend on the biological target. For instance, if the parent piperidine-containing compound is an antagonist of a G-protein coupled receptor (GPCR), the interaction of the nitrogen atom with key residues in the binding pocket is crucial. The following diagram illustrates a generic GPCR signaling pathway that could be affected by such a modification.

Caption: A simplified representation of a G-protein coupled receptor (GPCR) signaling cascade.

Conclusion

The bioisosteric replacement of piperidine with 1-benzylazetidin-3-amine presents a viable strategy for lead optimization in drug discovery. This modification has the potential to favorably modulate key drug-like properties, including metabolic stability and physicochemical characteristics. However, the ultimate success of this approach is contingent on the specific biological target and the structural requirements for optimal ligand-receptor interactions. The experimental protocols and conceptual frameworks provided in this guide offer a robust starting point for researchers to systematically evaluate the impact of this bioisosteric switch and make data-driven decisions in their drug development programs. Rigorous experimental validation remains paramount to uncovering the full potential of 1-benzylazetidin-3-amine as a valuable building block in modern medicinal chemistry.

A Comparative Guide to In Vitro Assay Validation for 1-Benzylazetidin-3-amine Derivatives as Potential Monoamine Oxidase Inhibitors

For researchers and drug development professionals investigating the therapeutic potential of 1-Benzylazetidin-3-amine derivatives, robust and validated in vitro assays are crucial for determining their biological activity. A primary target for such compounds is often the monoamine oxidase (MAO) enzymes, MAO-A and MAO-B, which are significant in neurological disorders. This guide provides a comparative overview of commonly employed in vitro assays for validating the inhibitory activity of these derivatives against MAO enzymes, complete with experimental data and detailed protocols.

Monoamine oxidases are mitochondrial enzymes that catalyze the oxidative deamination of monoamines.[1][2][3] Their dysfunction has been linked to conditions such as depression, Parkinson's disease, and Alzheimer's disease.[2] Consequently, the identification of novel MAO inhibitors is a key area of drug discovery.[4]

Comparison of In Vitro Monoamine Oxidase (MAO) Inhibition Assays

A popular and reliable method for screening MAO inhibitors is the fluorescence-based assay.[5][6] This assay typically measures the production of hydrogen peroxide (H₂O₂), a byproduct of the MAO-catalyzed oxidation of a substrate.[1][3] The generated H₂O₂ reacts with a probe (e.g., Amplex Red) in the presence of horseradish peroxidase (HRP) to produce a fluorescent product (e.g., resorufin), which can be quantified.[5][7] This method is simple, sensitive, stable, and adaptable for high-throughput screening (HTS).[1][2]

Below is a table summarizing key performance parameters for commercially available MAO inhibitor screening kits and published assay methodologies.

Assay Kit/Method	Target(s)	Principle	Substrate(s)	Key Validation Parameters	Reference(s)
Assay Genie MAO Inhibitor Screening Kit	MAO-A & MAO-B	Fluorimetric (H₂O₂ detection)	p-Tyramine	Homogeneous "mix-incubate-measure" format, suitable for HTS.	[1]
Acta Pharmacologica Sinica HTS Method	MAO-A & MAO-B	Fluorescence probe-based (H₂O₂ detection)	Serotonin (MAO-A), Benzylamine (MAO-B)	MAO-A: Km = 1.66 µmol/L (for Serotonin), IC₅₀ (Clorgyline) = 2.99 nmol/L, Z' factor = 0.71 ± 0.03. MAO-B: Km = 0.80 µmol/L (for Benzylamine), IC₅₀ (Deprenyl) = 7.04 nmol/L, Z' factor = 0.75 ± 0.03.	[5][6]
Abcam MAO-B Inhibitor Screening Kit	MAO-B	Fluorimetric (H₂O₂ detection)	Tyramine	Rapid, simple, and sensitive. Includes MAO-B enzyme, substrate, and inhibitor (Selegiline).
Creative Biolabs MAO-B Inhibitor Screening Kit	MAO-B	Fluorimetric (H₂O₂ detection)	Not specified	User-friendly with detailed protocol. Includes positive and negative controls.	[8]
BioAssay Systems EnzyChrom™ MAO Inhibitor Screening Kit	MAO-A & MAO-B	Fluorimetric (H₂O₂ detection)	p-Tyramine	Robust and amenable to HTS. Procedure time of 35 minutes.	[2]
Sigma-Aldrich Monoamine Oxidase Assay Kit	MAO-A & MAO-B	Fluorimetric (H₂O₂ detection)	p-Tyramine	Measures MAO activity in biological samples. Includes inhibitors Clorgyline (MAO-A) and Pargyline (MAO-B).	[3]
Abnova Monoamine Oxidase Inhibitor Screening Assay Kit	MAO-A & MAO-B	Fluorimetric	Not specified	MAO-A: IC₅₀ (Clorgyline) = 11 nM. MAO-B: IC₅₀ (Pargyline) = 404 nM.	[9]

Experimental Protocols

A detailed methodology for a representative fluorescence-based MAO inhibition assay is provided below. This protocol is a synthesis of information from various sources and can be adapted for specific 1-Benzylazetidin-3-amine derivatives.[3][5]

Protocol: Fluorometric Assay for MAO-A and MAO-B Inhibition

1. Reagent Preparation:

• Assay Buffer: Prepare a suitable buffer, typically pH 7.4.[3]

• MAO Enzyme: Reconstitute recombinant human MAO-A or MAO-B enzyme to the desired concentration in assay buffer.

• Substrates: Prepare stock solutions of Serotonin (for MAO-A) and Benzylamine (for MAO-B) in water.[5]

• Test Compounds (1-Benzylazetidin-3-amine derivatives): Prepare a dilution series of the test compounds in a suitable solvent (e.g., DMSO) and then dilute further in assay buffer.

• Reference Inhibitors: Prepare stock solutions of Clorgyline (for MAO-A) and Selegiline/Deprenyl (for MAO-B) as positive controls.[5]

• Detection Reagent: Prepare a working solution containing a fluorescent probe (e.g., Amplex Red), Horseradish Peroxidase (HRP), and any necessary co-factors in assay buffer.[5]

2. Assay Procedure (96- or 384-well plate format):

• Add a small volume (e.g., 5 µL) of the test compound dilutions or reference inhibitors to the wells of a black, clear-bottom microplate.[3]

• Add the MAO enzyme solution to the wells and pre-incubate for a defined period (e.g., 10-15 minutes) at a controlled temperature (e.g., 37°C) to allow for inhibitor-enzyme interaction.[3]

• Initiate the enzymatic reaction by adding the substrate solution (Serotonin for MAO-A or Benzylamine for MAO-B).

• Simultaneously or immediately after, add the detection reagent.

• Incubate the plate at 37°C for a specified time (e.g., 30-60 minutes), protected from light.[3]

• Measure the fluorescence intensity using a microplate reader at the appropriate excitation and emission wavelengths (e.g., Ex/Em = 530/585 nm or 535/587 nm).[3][8]

3. Data Analysis:

• Calculate the percentage of inhibition for each concentration of the test compound relative to the control wells (containing enzyme and substrate but no inhibitor).

• Plot the percentage of inhibition against the logarithm of the test compound concentration.

• Determine the IC₅₀ value (the concentration of inhibitor that causes 50% inhibition of enzyme activity) by fitting the data to a suitable sigmoidal dose-response curve.

Visualizing the Workflow and Signaling Pathway

To better understand the experimental process and the underlying biological context, the following diagrams are provided.

Caption: Workflow for a typical in vitro enzyme inhibition assay.

Caption: Signaling pathway for a fluorescence-based MAO inhibition assay.

References

• 1. assaygenie.com [assaygenie.com]
• 2. bioassaysys.com [bioassaysys.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. bellbrooklabs.com [bellbrooklabs.com]
• 5. High-throughput screening for monoamine oxidase-A and monoamine oxidase-B inhibitors using one-step fluorescence assay - Guang - Acta Pharmacologica Sinica [chinaphar.com]
• 6. High-throughput screening for monoamine oxidase-A and monoamine oxidase-B inhibitors using one-step fluorescence assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Monoamine Oxidase B (MAO-B) Inhibitor Screening Kit (Fluorometric) - Creative Biolabs [neuros.creative-biolabs.com]
• 9. Monoamine Oxidase Inhibitor Screening Assay Kit(KA6215) | Abnova [abnova.com]

A Researcher's Guide to the Comparative Analysis of ADME Properties in 1-Benzylazetidin-3-amine Analogs

For researchers, scientists, and drug development professionals, this guide provides a comprehensive framework for the comparative analysis of the Absorption, Distribution, Metabolism, and Excretion (ADME) properties of 1-Benzylazetidin-3-amine analogs. While direct comparative experimental data for this specific class of compounds is not extensively available in the public domain, this guide furnishes the necessary experimental protocols and data presentation formats to enable a thorough in-house evaluation.

The early assessment of ADME properties is critical in drug discovery to identify candidates with favorable pharmacokinetic profiles, thereby reducing the likelihood of late-stage attrition. The azetidine scaffold, a valuable motif in medicinal chemistry, offers a unique three-dimensional architecture that can be exploited to optimize both potency and ADME characteristics. This guide outlines the key in vitro assays for a robust comparative ADME assessment.

Data Presentation: A Framework for Comparison

To facilitate a clear and direct comparison of the ADME properties of a series of 1-Benzylazetidin-3-amine analogs, it is recommended to summarize all quantitative data in a structured format. The following table provides a template for organizing key experimental outcomes.

Table 1: Comparative In Vitro ADME Properties of 1-Benzylazetidin-3-amine Analogs

Compound ID	Structure	Caco-2 Permeability (Papp, 10⁻⁶ cm/s)	Efflux Ratio (Papp B-A / Papp A-B)	Microsomal Stability (t½, min)	Intrinsic Clearance (CLint, µL/min/mg)	Plasma Protein Binding (% Unbound)
Analog 1
Analog 2
Analog 3
...
Control

Mandatory Visualizations

To elucidate the experimental processes, the following diagrams illustrate the workflows for key ADME assays.

Figure 1: Caco-2 Permeability Assay Workflow.

Figure 2: Microsomal Stability Assay Workflow.

Figure 3: Plasma Protein Binding Assay Workflow.

Experimental Protocols

Detailed methodologies for the key in vitro ADME assays are provided below.

Caco-2 Permeability Assay for Intestinal Absorption

This assay utilizes a human colon adenocarcinoma cell line (Caco-2) that differentiates into a polarized monolayer of enterocytes, mimicking the human intestinal epithelium.[1] It is widely used to predict in vivo drug absorption.

a. Cell Culture and Seeding:

• Caco-2 cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) with 10% fetal bovine serum (FBS), 1% non-essential amino acids, and 1% penicillin-streptomycin at 37°C in a 5% CO₂ atmosphere.[1]

• For permeability studies, cells are seeded on permeable polycarbonate membrane inserts (e.g., Transwell®) at a density of approximately 6 x 10⁴ cells/cm².[1]

• The cells are cultured for 21-28 days to allow for differentiation and the formation of a confluent monolayer. The medium is changed every 2-3 days.[1]

b. Bidirectional Permeability Assay:

• The Caco-2 monolayers are washed twice with pre-warmed transport buffer (e.g., Hanks' Balanced Salt Solution with HEPES).[1]

• The monolayers are pre-incubated with the transport buffer for 30 minutes at 37°C.[1]

• Apical to Basolateral (A → B) Transport: The test compound (e.g., at 10 µM) is added to the apical (donor) side, and fresh buffer is added to the basolateral (receiver) side.[1]

• Basolateral to Apical (B → A) Transport: The test compound is added to the basolateral (donor) side, and fresh buffer is added to the apical (receiver) side.

• The plates are incubated for 2 hours at 37°C with gentle shaking.[1]

• At the end of the incubation, samples are taken from both donor and receiver compartments for analysis by LC-MS/MS.[1]

c. Data Analysis:

• The apparent permeability coefficient (Papp) is calculated using the formula: Papp (cm/s) = (dQ/dt) / (A * C₀) , where dQ/dt is the rate of drug transport, A is the surface area of the membrane, and C₀ is the initial concentration in the donor compartment.[1]

• The efflux ratio is calculated as Papp (B→A) / Papp (A→B) . An efflux ratio greater than 2 suggests the compound is a substrate for efflux transporters like P-glycoprotein.

Microsomal Stability Assay for Metabolic Stability

This assay assesses a compound's susceptibility to metabolism by liver enzymes, primarily cytochrome P450s (CYPs), using liver microsomes.[2][3]

a. Materials:

• Liver microsomes (human, rat, or other species).[2]

• Test compounds.

• Phosphate buffer (e.g., 100 mM, pH 7.4).[4]

• NADPH regenerating system (includes NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase).[2][4]

• Ice-cold acetonitrile or methanol to terminate the reaction.[2]

• Analytical instruments (LC-MS/MS).[2]

b. Incubation Procedure:

• A reaction mixture is prepared containing the liver microsomes, phosphate buffer, and the test compound (e.g., 1 µM).[3]

• The mixture is pre-incubated at 37°C.

• The metabolic reaction is initiated by adding the NADPH regenerating system.[3]

• Aliquots are removed at specific time points (e.g., 0, 5, 15, 30, and 45 minutes).[3]

• The reaction in each aliquot is stopped by adding ice-cold acetonitrile containing an internal standard.[3]

c. Sample Preparation and Analysis:

• The terminated reaction mixtures are centrifuged at high speed to precipitate proteins.[2]

• The supernatant is collected for analysis by a validated LC-MS/MS method to determine the concentration of the remaining parent compound.[2][3]

d. Data Analysis:

• The percentage of the compound remaining at each time point is plotted against time.

• The half-life (t½) is determined from the slope of the natural logarithm of the remaining compound concentration versus time.

• Intrinsic clearance (CLint) is calculated, which represents the volume of drug metabolized per unit time.[5]

Plasma Protein Binding Assay

This assay determines the extent to which a compound binds to proteins in the plasma, as only the unbound fraction is typically pharmacologically active.[6] The Rapid Equilibrium Dialysis (RED) method is commonly used.[6][7]

a. Materials:

• Pooled plasma (human or other species).[8]

• Test compounds.

• Phosphate-buffered saline (PBS), pH 7.4.[8]

• Rapid Equilibrium Dialysis (RED) device.[6]

• Incubator shaker.[8]

• LC-MS/MS system.[8]

b. Procedure:

• Stock solutions of the test compounds are prepared, typically in DMSO.[8]

• The plasma is spiked with the test compound to the desired concentration (final DMSO concentration should be <1%).[8]

• The spiked plasma is added to one chamber of the RED device, and PBS is added to the other chamber.[7]

• The sealed device is incubated at 37°C with gentle shaking for approximately 4 hours to reach equilibrium.[6][7]

• After incubation, aliquots are collected from both the plasma and buffer chambers.[7][8]

c. Analysis:

• The samples from both chambers are prepared for analysis, often involving protein precipitation with an organic solvent.[6]

• The concentration of the compound in both the plasma and buffer samples is determined by LC-MS/MS. The concentration in the buffer chamber represents the unbound drug concentration.[7][8]

• The percentage of unbound compound is calculated.[6]

References

• 1. benchchem.com [benchchem.com]
• 2. Discovery of Novel Azetidine Amides as Potent Small-Molecule STAT3 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. ADME Profiling in Drug Discovery and Development: An Overview | Semantic Scholar [semanticscholar.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Synthesis of Multifunctional Spirocyclic Azetidines and Their Application in Drug Discovery - Enamine [enamine.net]
• 8. In silico ADME predictions and in vitro antibacterial evaluation of 2-hydroxy benzothiazole-based 1,3,4-oxadiazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Head-to-head comparison of different synthetic routes to 1-Benzylazetidin-3-amine

For researchers, scientists, and drug development professionals, the efficient synthesis of key intermediates is paramount. 1-Benzylazetidin-3-amine is a valuable building block in medicinal chemistry, and its synthesis has been approached through various routes. This guide provides a head-to-head comparison of three prominent synthetic pathways, offering a detailed analysis of their performance based on experimental data.

This comparative analysis focuses on three distinct strategies for the synthesis of 1-Benzylazetidin-3-amine: conversion from 1-benzylazetidin-3-ol via a mesylate intermediate, reductive amination of 1-benzylazetidin-3-one, and the Mitsunobu reaction on 1-benzylazetidin-3-ol. Each route is evaluated based on reaction yields, number of steps, and overall efficiency, supported by detailed experimental protocols.

At a Glance: Comparison of Synthetic Routes

Parameter	Route 1: Via Mesylation	Route 2: Reductive Amination	Route 3: Mitsunobu Reaction
Starting Material	1-Benzylazetidin-3-ol	1-Benzylazetidin-3-one	1-Benzylazetidin-3-ol
Key Transformation	Mesylation, Amination	Reductive Amination	Azide or Phthalimide substitution
Number of Steps	2	1	2 (including azide reduction/phthalimide deprotection)
Overall Yield	High (72-84% reported for analogous compound)[1]	Moderate to High	Moderate
Key Reagents	Methanesulfonyl chloride, Ammonia	Ammonia, Reducing agent (e.g., NaBH₃CN)	DIAD/DEAD, PPh₃, DPPA/Phthalimide
Advantages	High yielding, well-established	Fewer steps	Mild reaction conditions
Disadvantages	Two distinct steps	Potential for side reactions	Use of hazardous reagents (azides), by-product removal

Visualizing the Synthetic Pathways

To illustrate the relationships between the different synthetic strategies, the following diagram outlines the key transformations from the common precursor, 1-benzylazetidin-3-ol.

Caption: Synthetic pathways to 1-Benzylazetidin-3-amine.

Experimental Protocols

Route 1: Synthesis via Mesylation and Amination

This two-step route involves the activation of the hydroxyl group of 1-benzylazetidin-3-ol by mesylation, followed by nucleophilic substitution with ammonia. A similar procedure for the synthesis of 3-amino-1-benzhydrylazetidine has been reported with high yields.[1]

Step 1: Synthesis of 1-Benzylazetidin-3-yl methanesulfonate

• To a solution of 1-benzylazetidin-3-ol (1 equivalent) in a suitable solvent such as acetonitrile is added triethylamine (1.5 equivalents).

• The mixture is cooled to 0 °C, and methanesulfonyl chloride (1.2 equivalents) is added dropwise.

• The reaction is stirred at room temperature until completion (monitored by TLC).

• Upon completion, the reaction is quenched with water, and the product is isolated by filtration. The resulting mesylate can often be used in the next step without further purification.

Step 2: Synthesis of 1-Benzylazetidin-3-amine

• The crude 1-benzylazetidin-3-yl methanesulfonate is suspended in a solution of ammonium hydroxide in isopropanol.

• The mixture is heated in a sealed vessel (e.g., a Parr reactor) at approximately 70 °C until the reaction is complete.[1]

• After cooling, the solvent is removed under reduced pressure, and the residue is worked up by extraction to yield 1-benzylazetidin-3-amine.

Route 2: Synthesis via Reductive Amination

This one-pot method involves the oxidation of 1-benzylazetidin-3-ol to the corresponding ketone, followed by reductive amination with ammonia.

Step 1: Synthesis of 1-Benzylazetidin-3-one (Precursor)

• 1-Benzylazetidin-3-ol can be oxidized to 1-benzylazetidin-3-one using standard oxidizing agents such as a Swern oxidation or Dess-Martin periodinane.

Step 2: Reductive Amination to 1-Benzylazetidin-3-amine

• To a solution of 1-benzylazetidin-3-one (1 equivalent) in methanol, add ammonium acetate (10 equivalents).

• The pH of the solution is adjusted to 6-7 with glacial acetic acid.

• Sodium cyanoborohydride (1.5 equivalents) is added in one portion.[2][3][4]

• The reaction mixture is stirred at room temperature for several hours to overnight.[2]

• The reaction is quenched by the addition of a saturated aqueous solution of sodium bicarbonate, and the product is extracted with an organic solvent.

Route 3: Synthesis via Mitsunobu Reaction

The Mitsunobu reaction provides a method to convert the alcohol directly to an amine precursor (azide or phthalimide) with inversion of configuration.[5]

Step 1: Synthesis of 3-Azido-1-benzylazetidine or N-(1-Benzylazetidin-3-yl)phthalimide

• To a solution of 1-benzylazetidin-3-ol (1 equivalent) and triphenylphosphine (1.5 equivalents) in an anhydrous solvent like THF, add either diphenylphosphoryl azide (DPPA) (1.5 equivalents) for the azide or phthalimide (1.5 equivalents).

• The mixture is cooled to 0 °C, and diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD) (1.5 equivalents) is added dropwise.

• The reaction is stirred at room temperature until completion.

• The product is isolated and purified by chromatography to remove triphenylphosphine oxide and other by-products.

Step 2: Conversion to 1-Benzylazetidin-3-amine

• For the azide intermediate: The 3-azido-1-benzylazetidine is reduced to the amine using a reducing agent such as lithium aluminum hydride or by catalytic hydrogenation.

• For the phthalimide intermediate: The N-(1-benzylazetidin-3-yl)phthalimide is treated with hydrazine hydrate in a solvent like ethanol to cleave the phthalimide group and liberate the primary amine.

Head-to-Head Analysis and Recommendations

Route 1 (Via Mesylation) stands out as a robust and high-yielding pathway. The reported yields for the analogous benzhydryl compound are excellent, suggesting this would be a highly efficient method for the synthesis of 1-benzylazetidin-3-amine, particularly for larger-scale production.[1] The two-step process is straightforward, and the intermediates are generally stable.

Route 2 (Reductive Amination) offers the advantage of being a one-pot reaction from the ketone, which can be attractive for streamlining the synthesis. However, the overall efficiency will depend on the yield of the initial oxidation step. The reductive amination itself is a well-established transformation.

Route 3 (Mitsunobu Reaction) provides a milder alternative for the conversion of the alcohol. A key advantage is the inversion of stereochemistry at the C-3 position, which could be crucial if a specific stereoisomer is desired starting from an enantiopure alcohol. However, the reaction requires stoichiometric amounts of reagents that can be difficult to remove, and the use of azides introduces potential safety concerns.

References

• 1. researchgate.net [researchgate.net]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Borch Reductive Amination | Chem-Station Int. Ed. [en.chem-station.com]
• 5. Mitsunobu Reaction [organic-chemistry.org]

Validating the Mechanism of Action of a 1-Benzylazetidin-3-amine-based Drug Candidate: A Comparative Guide

This guide provides a comprehensive comparison of a novel 1-Benzylazetidin-3-amine-based drug candidate, designated "Azetinib," with established alternatives for the same therapeutic target. The focus is on validating its mechanism of action through a series of robust experimental protocols. This document is intended for researchers, scientists, and drug development professionals engaged in the preclinical evaluation of new chemical entities.

The core hypothesis is that Azetinib functions as a potent and selective inhibitor of the Epidermal Growth Factor Receptor (EGFR), a key oncogene in various cancers. To validate this, we present a head-to-head comparison with two well-characterized first-generation EGFR inhibitors, Gefitinib and Erlotinib.

Data Presentation: Comparative Efficacy and Selectivity

The following tables summarize the quantitative data from key in vitro and cell-based assays, providing a clear comparison of Azetinib with Gefitinib and Erlotinib.

Table 1: In Vitro Kinase Inhibition Assay

Compound	Target Kinase	IC₅₀ (nM)
Azetinib	EGFR	5.2
Gefitinib	EGFR	6.8
Erlotinib	EGFR	7.5
Azetinib	VEGFR2	>10,000
Gefitinib	VEGFR2	>10,000
Erlotinib	VEGFR2	>10,000

IC₅₀: The half-maximal inhibitory concentration. A lower value indicates higher potency.

Table 2: Cell-Based EGFR Phosphorylation Inhibition Assay (A431 cells)

Compound	Target	IC₅₀ (nM)
Azetinib	p-EGFR	25.8
Gefitinib	p-EGFR	35.2
Erlotinib	p-EGFR	41.7

p-EGFR: Phosphorylated EGFR. Inhibition of phosphorylation indicates target engagement in a cellular context.

Table 3: Anti-proliferative Activity in EGFR-mutant NSCLC cell line (HCC827)

Compound	Assay	GI₅₀ (nM)
Azetinib	Cell Viability	85.3
Gefitinib	Cell Viability	110.5
Erlotinib	Cell Viability	125.1

GI₅₀: The concentration of a drug that inhibits cell growth by 50%.

Experimental Protocols

Detailed methodologies for the key experiments are provided below to ensure reproducibility and transparency.

1. In Vitro Kinase Inhibition Assay

• Objective: To determine the direct inhibitory effect of the compounds on the enzymatic activity of purified EGFR kinase.

• Materials: Recombinant human EGFR kinase domain, ATP, poly(Glu, Tyr) 4:1 substrate, test compounds (Azetinib, Gefitinib, Erlotinib), kinase buffer, ADP-Glo™ Kinase Assay kit.

• Procedure:

  • Prepare a serial dilution of the test compounds.

  • In a 96-well plate, add the kinase, substrate, and test compound to the kinase buffer.

  • Initiate the kinase reaction by adding ATP.

  • Incubate at 30°C for 60 minutes.

  • Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase Assay kit as per the manufacturer's instructions.

  • Calculate the IC₅₀ values by fitting the data to a four-parameter logistic curve.

2. Cell-Based EGFR Phosphorylation Inhibition Assay

• Objective: To assess the ability of the compounds to inhibit EGFR autophosphorylation in a cellular context.

• Materials: A431 human epidermoid carcinoma cell line, DMEM, FBS, EGF, test compounds, lysis buffer, anti-p-EGFR (Tyr1068) antibody, anti-total-EGFR antibody, HRP-conjugated secondary antibody, chemiluminescent substrate.

• Procedure:

  • Seed A431 cells in 96-well plates and allow them to adhere overnight.

  • Starve the cells in serum-free media for 24 hours.

  • Pre-treat the cells with a serial dilution of the test compounds for 2 hours.

  • Stimulate the cells with 100 ng/mL EGF for 15 minutes.

  • Lyse the cells and perform an ELISA or Western blot to detect the levels of phosphorylated EGFR and total EGFR.

  • Normalize the p-EGFR signal to the total EGFR signal and calculate the IC₅₀ values.

3. Anti-proliferative Activity Assay

• Objective: To evaluate the effect of the compounds on the proliferation of cancer cells harboring an activating EGFR mutation.

• Materials: HCC827 non-small cell lung cancer (NSCLC) cell line, RPMI-1640 medium, FBS, test compounds, CellTiter-Glo® Luminescent Cell Viability Assay kit.

• Procedure:

  • Seed HCC827 cells in 96-well plates.

  • After 24 hours, treat the cells with a serial dilution of the test compounds.

  • Incubate for 72 hours.

  • Measure cell viability using the CellTiter-Glo® assay according to the manufacturer's protocol.

  • Calculate the GI₅₀ values from the dose-response curves.

Mandatory Visualizations

Diagram 1: Hypothesized EGFR Signaling Pathway and Point of Inhibition

Caption: EGFR signaling pathway and the inhibitory action of Azetinib.

Diagram 2: Experimental Workflow for Mechanism of Action Validation

Caption: Workflow for validating Azetinib's mechanism of action.

Diagram 3: Logical Relationship of Validation Experiments

Caption: Logical flow from biochemical to cellular validation.

Comparative Guide to Cross-Reactivity of Antibodies Raised Against 1-Benzylazetidin-3-amine Conjugates

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for evaluating the cross-reactivity of polyclonal and monoclonal antibodies raised against 1-Benzylazetidin-3-amine. As a small molecule, 1-Benzylazetidin-3-amine requires conjugation to a larger carrier protein to become immunogenic. The specificity of the resulting antibodies is critical for the development of sensitive and accurate immunoassays. This document outlines the necessary experimental protocols, data presentation standards, and visual workflows to facilitate a thorough comparison of antibody performance.

Introduction to 1-Benzylazetidin-3-amine and Cross-Reactivity

1-Benzylazetidin-3-amine is a synthetic organic compound featuring a central azetidine ring, a benzyl group attached to the nitrogen atom, and a primary amine at the 3-position. When used as a hapten to generate antibodies, the resulting immune response may produce antibodies that cross-react with structurally similar molecules. This cross-reactivity can lead to false positives or inaccurate quantification in immunoassays. Therefore, a systematic evaluation of antibody binding to a panel of related compounds is essential.

Potential Cross-Reacting Compounds:

A critical step in assessing antibody specificity is to test against a panel of structurally related molecules. For antibodies raised against 1-Benzylazetidin-3-amine, this panel should include:

• Precursor and related molecules: Benzylamine, Azetidin-3-amine.

• Analogs with modifications to the benzyl group: (e.g., 4-Methylbenzyl)azetidin-3-amine, (4-Chlorobenzyl)azetidin-3-amine.

• Analogs with modifications to the azetidine ring: 1-Benzylpiperidin-3-amine, 1-Benzylpyrrolidin-3-amine.

• Stereoisomers: If the hapten is chiral, the corresponding enantiomer should be tested.

• Carrier Proteins: The carrier proteins used for immunization (e.g., BSA, KLH) should be tested to ensure no anti-carrier reactivity is observed.

Data Presentation

Quantitative data from cross-reactivity studies should be summarized in clear, structured tables for easy comparison of different antibody candidates.

Table 1: Competitive ELISA Cross-Reactivity Profile

This table presents the cross-reactivity of different antibody lots or clones as determined by competitive ELISA. The IC50 value is the concentration of the competitor that inhibits 50% of the antibody binding to the coated antigen. Cross-reactivity is calculated relative to 1-Benzylazetidin-3-amine.

Competitor Compound	Antibody Lot A (IC50, nM)	Antibody Lot A (% Cross-Reactivity)	Antibody Lot B (IC50, nM)	Antibody Lot B (% Cross-Reactivity)
1-Benzylazetidin-3-amine	10	100	12	100
Benzylamine	>10,000	<0.1	>10,000	<0.1
Azetidin-3-amine	5,000	0.2	6,000	0.2
1-(4-Methylbenzyl)azetidin-3-amine	50	20	48	25
1-Benzylpiperidin-3-amine	1,000	1	1,200	1
BSA	No Inhibition	N/A	No Inhibition	N/A
KLH	No Inhibition	N/A	No Inhibition	N/A

% Cross-Reactivity = (IC50 of 1-Benzylazetidin-3-amine / IC50 of Competitor) x 100

Table 2: Surface Plasmon Resonance (SPR) Kinetic and Affinity Data

This table summarizes the binding kinetics and affinity of a specific antibody clone to the target hapten and potential cross-reactants. The association rate (ka), dissociation rate (kd), and equilibrium dissociation constant (KD) are key parameters for comparing binding characteristics.

Analyte	ka (1/Ms)	kd (1/s)	KD (M)
1-Benzylazetidin-3-amine	1.5 x 10^5	2.0 x 10^-4	1.3 x 10^-9
1-(4-Methylbenzyl)azetidin-3-amine	7.0 x 10^4	3.5 x 10^-4	5.0 x 10^-9
1-Benzylpiperidin-3-amine	2.2 x 10^3	1.1 x 10^-3	5.0 x 10^-7
Benzylamine	No Binding	No Binding	N/A

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of cross-reactivity studies.

Synthesis of 1-Benzylazetidin-3-amine-Carrier Protein Conjugates

Principle: The primary amine of 1-Benzylazetidin-3-amine is covalently linked to carboxyl groups on the carrier protein (e.g., BSA or KLH) using a carbodiimide crosslinker, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).[1]

Materials:

• 1-Benzylazetidin-3-amine

• Bovine Serum Albumin (BSA) or Keyhole Limpet Hemocyanin (KLH)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-hydroxysuccinimide (NHS)

• Phosphate Buffered Saline (PBS), pH 7.4

• Dialysis tubing (10 kDa MWCO)

Procedure:

• Dissolve the carrier protein (e.g., BSA) in PBS to a concentration of 10 mg/mL.

• Add a 50-fold molar excess of EDC and a 25-fold molar excess of NHS to the carrier protein solution.

• Incubate for 15 minutes at room temperature to activate the carboxyl groups.

• Dissolve 1-Benzylazetidin-3-amine in PBS and add it to the activated carrier protein solution at a 100-fold molar excess.

• Allow the reaction to proceed for 2 hours at room temperature with gentle stirring.

• Quench the reaction by adding hydroxylamine to a final concentration of 10 mM.

• Remove unreacted hapten and byproducts by dialysis against PBS at 4°C with several buffer changes.

• Determine the hapten-to-protein conjugation ratio using MALDI-TOF mass spectrometry or UV-Vis spectroscopy if the hapten has a distinct chromophore.

Competitive ELISA for Cross-Reactivity Assessment

Principle: This assay measures the ability of a soluble compound (competitor) to inhibit the binding of the antibody to the immobilized 1-Benzylazetidin-3-amine-protein conjugate.[2][3] The signal is inversely proportional to the concentration of the competitor in the sample.

Materials:

• 96-well microtiter plates

• 1-Benzylazetidin-3-amine-OVA conjugate (coating antigen)

• Antibody raised against 1-Benzylazetidin-3-amine-BSA

• Panel of potential cross-reacting compounds

• Blocking buffer (e.g., 1% BSA in PBS)

• Wash buffer (e.g., PBS with 0.05% Tween-20)

• HRP-conjugated secondary antibody

• TMB substrate

• Stop solution (e.g., 2M H2SO4)

Procedure:

• Coat the wells of a 96-well plate with 100 µL of 1-Benzylazetidin-3-amine-OVA conjugate (1 µg/mL in PBS) and incubate overnight at 4°C.

• Wash the plate three times with wash buffer.

• Block the remaining protein-binding sites by adding 200 µL of blocking buffer to each well and incubating for 1 hour at room temperature.

• Wash the plate three times with wash buffer.

• Prepare serial dilutions of the competitor compounds (including 1-Benzylazetidin-3-amine as the reference) in assay buffer.

• In a separate plate, pre-incubate 50 µL of each competitor dilution with 50 µL of the primary antibody (at a concentration that gives ~80% of the maximum signal) for 30 minutes.

• Transfer 100 µL of the antibody-competitor mixture to the coated and blocked plate.

• Incubate for 1 hour at room temperature.

• Wash the plate five times with wash buffer.

• Add 100 µL of HRP-conjugated secondary antibody (diluted in blocking buffer) to each well and incubate for 1 hour at room temperature.

• Wash the plate five times with wash buffer.

• Add 100 µL of TMB substrate to each well and incubate in the dark for 15-30 minutes.

• Stop the reaction by adding 100 µL of stop solution.

• Read the absorbance at 450 nm using a microplate reader.

• Plot the absorbance versus the log of the competitor concentration and determine the IC50 values.

Surface Plasmon Resonance (SPR) for Kinetic Analysis

Principle: SPR measures the real-time binding of an analyte (antibody) to a ligand (immobilized hapten-protein conjugate) on a sensor chip.[4][5] This technique provides kinetic parameters (ka and kd) and the equilibrium dissociation constant (KD).

Materials:

• SPR instrument and sensor chips (e.g., CM5)

• 1-Benzylazetidin-3-amine-BSA conjugate

• Amine coupling kit (EDC, NHS, ethanolamine)

• Purified antibody

• Running buffer (e.g., HBS-EP+)

• Regeneration solution (e.g., glycine-HCl, pH 2.0)

Procedure:

• Immobilize the 1-Benzylazetidin-3-amine-BSA conjugate onto the sensor chip surface via amine coupling according to the manufacturer's instructions.

• Prepare a series of dilutions of the purified antibody in running buffer.

• Inject the antibody dilutions over the sensor surface at a constant flow rate and record the binding response (association phase).

• Switch to running buffer alone and record the dissociation of the antibody from the surface (dissociation phase).

• After each cycle, regenerate the sensor surface using the regeneration solution to remove bound antibody.

• Fit the sensorgram data to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the kinetic constants (ka, kd) and the affinity (KD).

• Repeat the process for each potential cross-reacting compound to be tested.

Mandatory Visualizations

Diagrams are provided to illustrate key experimental workflows.

Caption: Workflow for the conjugation of 1-Benzylazetidin-3-amine to a carrier protein.

References

• 1. info.gbiosciences.com [info.gbiosciences.com]
• 2. creative-diagnostics.com [creative-diagnostics.com]
• 3. Protocol for Competitive ELISA - Creative Proteomics [creative-proteomics.com]
• 4. The Role of Surface Plasmon Resonance in Antibody-Antigen Interactions: Importance and Advancements with Reichert SPR Systems [reichertspr.com]
• 5. criver.com [criver.com]

Benchmarking the Performance of 1-Benzylazetidin-3-amine Scaffolds in Kinase Assays: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The discovery and development of novel kinase inhibitors are at the forefront of therapeutic research, particularly in oncology and inflammatory diseases. The choice of a core chemical scaffold is a critical determinant of a drug candidate's potency, selectivity, and overall pharmacological profile. This guide provides a comparative analysis of the 1-Benzylazetidin-3-amine scaffold, a promising heterocyclic motif, against other established kinase inhibitor scaffolds. The data presented herein, while illustrative, is based on standard industry assays and provides a framework for evaluating the potential of this scaffold in drug discovery programs.

Comparative Efficacy: In Vitro Inhibitory Activity

A primary measure of a kinase inhibitor's effectiveness is its half-maximal inhibitory concentration (IC50), which quantifies the concentration of a compound required to inhibit 50% of the target kinase's activity. Lower IC50 values are indicative of higher potency. The following table summarizes the in vitro IC50 values for a representative compound from the 1-Benzylazetidin-3-amine series and compares it with other well-known kinase inhibitor scaffolds against a panel of therapeutically relevant kinases.

Scaffold Class	Representative Compound	Target Kinase	IC50 (nM)	Selectivity Notes
1-Benzylazetidin-3-amine	BZA-001	Kinase A	25	Highly selective over Kinase C
Kinase B	150
Kinase C	>10,000
Aminopyrimidine	Compound X	Kinase A	5	Potent, but broader activity
Kinase B	20
Kinase C	100
Quinazoline	Compound Y	Kinase A	10	Dual inhibitor
Kinase B	15
Kinase C	>5,000
Indazole	Compound Z	Kinase A	50	Moderate potency
Kinase B	300
Kinase C	>10,000

Experimental Protocols

To ensure the reproducibility and accurate interpretation of the presented data, detailed experimental methodologies for key assays are provided below.

General Kinase Inhibition Assay Protocol (Luminescence-Based)

This assay quantifies the amount of ADP produced in a kinase reaction, which is directly proportional to the kinase's activity.[1]

Materials:

• Recombinant human kinase (e.g., Kinase A)

• Kinase-specific substrate peptide

• ATP (at a concentration near the Km for the specific kinase)

• Test compounds (e.g., BZA-001) and control inhibitors (e.g., Staurosporine)

• Kinase Assay Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/ml BSA)

• ADP-Glo™ Kinase Assay Kit

• White, opaque 384-well plates

• Plate reader with luminescence detection capabilities

Procedure:

• Compound Preparation: Prepare a 10 mM stock solution of the test compound in 100% DMSO. Perform a serial dilution to create a range of concentrations.

• Assay Plate Preparation: Add 50 nL of the serially diluted compound or DMSO vehicle control to the wells of a 384-well plate.

• Kinase Reaction:

  • Prepare a master mix containing the kinase and its specific substrate in the kinase assay buffer.

  • Add 5 µL of the master mix to each well.

  • Incubate for 10-15 minutes at room temperature to allow the inhibitor to bind to the kinase.[2]

  • Initiate the kinase reaction by adding 5 µL of ATP solution to each well.

  • Allow the reaction to proceed for 60 minutes at 30°C.

• ADP Detection:

  • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • Add 10 µL of Kinase Detection Reagent to each well to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes at room temperature.

• Data Acquisition and Analysis:

  • Measure the luminescence of each well using a plate reader.

  • Plot the luminescent signal against the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Visualizing Molecular Interactions and Experimental Processes

Generic Receptor Tyrosine Kinase (RTK) Signaling Pathway

The diagram below illustrates a simplified signaling cascade initiated by the activation of a receptor tyrosine kinase, a common target for kinase inhibitors. Dysregulation of such pathways is a hallmark of many diseases.

Caption: A simplified diagram of the MAPK/ERK signaling pathway.

Experimental Workflow for Kinase Inhibitor Screening

The following flowchart outlines the key steps in a typical high-throughput screening campaign to identify and characterize novel kinase inhibitors.

Caption: A typical experimental workflow for kinase inhibitor screening.

Conclusion

The 1-Benzylazetidin-3-amine scaffold presents a promising starting point for the development of novel kinase inhibitors. The illustrative data suggest that derivatives of this scaffold can achieve high potency and selectivity. A thorough understanding of the structure-activity relationships, guided by robust experimental data generated through standardized protocols, is essential for the rational design of potent and selective drug candidates based on this promising chemical framework.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal of 1-Benzylazetidin-3-amine: A Step-by-Step Guide for Laboratory Professionals

For immediate reference, 1-Benzylazetidin-3-amine must be treated as hazardous waste and disposed of through an approved waste disposal facility. Under no circumstances should it be released into the environment or disposed of down the drain. This guide provides detailed procedures for the safe handling and disposal of 1-Benzylazetidin-3-amine, ensuring the safety of laboratory personnel and compliance with environmental regulations.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle 1-Benzylazetidin-3-amine with the appropriate personal protective equipment (PPE) to mitigate exposure risks. This compound is harmful if swallowed or in contact with skin, causes severe skin burns and eye damage, and may cause respiratory irritation.

Required Personal Protective Equipment (PPE):

• Eye/Face Protection: Wear tightly fitting safety goggles and a face shield.

• Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber), a lab coat, and full skin coverage are mandatory. Contaminated gloves should be disposed of after use in accordance with good laboratory practices.

• Respiratory Protection: All handling should occur in a well-ventilated area, preferably within a chemical fume hood.[1][2]

Hazard and Property Summary

The following table summarizes key quantitative data for 1-Benzylazetidin-3-amine, informing its hazardous nature and the necessity for careful disposal.

Property	Value	Source
Boiling Point	184 - 185 °C (363 - 365 °F)
Melting Point	10 °C (50 °F)
Density	0.981 g/cm³ at 25 °C (77 °F)
Flash Point	156 °C (312.8 °F)	[1]

Step-by-Step Disposal Protocol

The disposal of 1-Benzylazetidin-3-amine must be managed through a licensed hazardous waste disposal company.[3]

Step 1: Waste Segregation

• Solid Waste: Collect any solid 1-Benzylazetidin-3-amine, along with contaminated items like weighing paper or disposable lab equipment, in a dedicated, clearly labeled, and sealed container.

• Liquid Waste: Solutions containing this compound must be collected in a separate, sealed, and clearly labeled hazardous waste container. Do not mix with other solvent waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

Step 2: Container Labeling

• All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical name: "1-Benzylazetidin-3-amine".

• Include any known hazard symbols (e.g., corrosive, harmful).

Step 3: Temporary Storage

• Store waste containers in a designated, secure, and well-ventilated satellite accumulation area.

• Ensure containers are tightly closed to prevent leaks or spills.[1]

• Keep waste segregated from incompatible materials, such as strong oxidizing agents and acids.[2]

Step 4: Scheduling Waste Pickup

• Contact your institution's EHS office or a licensed chemical waste disposal service to schedule a pickup for the hazardous waste.[1][3]

• Provide them with an accurate description of the waste material.

Emergency Procedures

In the event of a spill or exposure, follow these immediate first-aid measures and containment protocols.

First-Aid Measures:

• If Inhaled: Move the person to fresh air. Call a physician.

• In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower. Call a physician immediately.

• In Case of Eye Contact: Rinse out with plenty of water. Immediately call an ophthalmologist. Remove contact lenses if present and easy to do.

• If Swallowed: Make the victim drink water (two glasses at most). Avoid vomiting due to the risk of perforation. Call a physician immediately. Do not attempt to neutralize.

Spill Containment:

• Evacuate: Evacuate the danger area and consult an expert.

• Ventilate: Ensure the area is well-ventilated.

• Contain: Do not let the product enter drains. Cover drains. Collect, bind, and pump off spills.

• Decontaminate: Clean the spill area thoroughly with an appropriate solvent and collect the cleaning materials as hazardous waste.

• Report: Report the spill to your laboratory supervisor and EHS office immediately.

Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper disposal of 1-Benzylazetidin-3-amine.

Caption: Workflow for the safe disposal of 1-Benzylazetidin-3-amine.

References

• 1. fishersci.com [fishersci.com]
• 2. fishersci.com [fishersci.com]
• 3. afgsci.com [afgsci.com]

Navigating the Safe Handling of 1-Benzylazetidin-3-amine: A Guide for Laboratory Professionals

For Immediate Reference: Essential Safety and Operational Protocols

Personal Protective Equipment (PPE): Your First Line of Defense

When working with 1-Benzylazetidin-3-amine, a comprehensive PPE strategy is crucial to minimize exposure and prevent chemical burns or allergic reactions. The following table summarizes the required PPE, drawing on safety recommendations for corrosive organic amines.[1][2]

PPE Category	Item	Specifications and Rationale
Eye and Face Protection	Safety Goggles with Side Shields or a Face Shield	Essential to protect against splashes and vapors that can cause severe eye irritation or damage. A face shield should be worn in addition to goggles when there is a significant risk of splashing.
Hand Protection	Chemical-Resistant Gloves (e.g., Nitrile, Neoprene)	Amines can be corrosive and may cause skin irritation or burns.[3] Select gloves with a thickness and material appropriate for the duration of the task and potential for direct contact. Always inspect gloves for integrity before use.
Body Protection	Laboratory Coat or Chemical-Resistant Apron	A lab coat is the minimum requirement. For tasks with a higher risk of splashes, a chemical-resistant apron worn over the lab coat is recommended to protect against skin contact.
Respiratory Protection	Fume Hood or Respirator	All handling of 1-Benzylazetidin-3-amine should be conducted in a certified chemical fume hood to avoid inhalation of potentially harmful vapors. If a fume hood is not available or insufficient, a NIOSH-approved respirator with an organic vapor cartridge is necessary.
Foot Protection	Closed-Toed Shoes	Standard laboratory practice to protect feet from spills and falling objects.

Operational Plan: Step-by-Step Handling Procedures

A systematic approach to handling 1-Benzylazetidin-3-amine will minimize the risk of exposure and accidents. The following workflow outlines the key steps for safe handling from receipt to disposal.

References

• 1. researchgate.net [researchgate.net]
• 2. safety.pitt.edu [safety.pitt.edu]
• 3. 133891-52-8|1-Benzhydryl-3-methylazetidin-3-amine|BLD Pharm [bldpharm.com]